(2R)-6-Methoxynaringenin

Core Science & Biosynthesis

Synthesis of (2R)-6-Methoxynaringenin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a proposed synthetic route for (2R)-6-Methoxynaringenin, a C-methylated flavanone (B1672756), starting from the readily available natural product, naringenin (B18129). Due to the challenges of direct and regioselective C-methylation on the electron-rich A-ring of naringenin, this guide details a robust three-step strategy involving protection of the hydroxyl groups, subsequent C-methylation, and final deprotection. Detailed experimental protocols, quantitative data, and visualizations of the synthetic workflow and relevant biological signaling pathways are presented to aid researchers in the synthesis and exploration of this and similar compounds for drug discovery and development.

Introduction

Naringenin, a flavanone predominantly found in citrus fruits, is a well-studied phytochemical with a wide range of biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. Chemical modification of the naringenin scaffold offers a promising avenue for the development of novel therapeutic agents with enhanced potency and specificity. (2R)-6-Methoxynaringenin, a C-methylated derivative, is of particular interest due to the potential for altered biological activity conferred by the introduction of a methoxy (B1213986) group at the C6 position of the A-ring.

Direct C-methylation of the phloroglucinol-type A-ring of naringenin is synthetically challenging due to the high nucleophilicity of the aromatic system, which can lead to multiple alkylations and undesired side reactions. To overcome these challenges, a strategic protection-methylation-deprotection approach is proposed. This guide outlines a feasible synthetic pathway, providing detailed experimental procedures and expected outcomes.

Proposed Synthetic Pathway

The proposed synthesis of (2R)-6-Methoxynaringenin from naringenin involves three key steps:

• Protection of Hydroxyl Groups: The three hydroxyl groups of naringenin (at C5, C7, and C4') will be protected as benzyl (B1604629) ethers to prevent O-methylation and to modulate the reactivity of the A-ring.

• Regioselective C-Methylation: The protected naringenin will undergo electrophilic C-methylation. The steric hindrance imposed by the protecting groups is expected to favor methylation at the less hindered C6 position.

• Deprotection: The benzyl protecting groups will be removed via catalytic hydrogenation to yield the final product, (2R)-6-Methoxynaringenin.

Diagram of the Synthetic Workflow

Caption: Proposed synthetic workflow for (2R)-6-Methoxynaringenin.

Experimental Protocols

Step 1: Synthesis of 5,7,4'-Tri-O-benzylnaringenin (Protection)

Methodology:

• To a solution of (2R)-naringenin (1.0 eq) in dry acetone, add anhydrous potassium carbonate (K₂CO₃, 5.0 eq).

• To this suspension, add benzyl bromide (BnBr, 4.0 eq) dropwise at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion of the reaction (typically 24-48 hours), cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain a crude residue.

• Purify the crude product by column chromatography on silica (B1680970) gel using a hexane-ethyl acetate (B1210297) gradient to afford 5,7,4'-Tri-O-benzylnaringenin as a solid.

Step 2: Synthesis of 6-Methyl-5,7,4'-tri-O-benzylnaringenin (C-Methylation)

Methodology:

• Dissolve 5,7,4'-Tri-O-benzylnaringenin (1.0 eq) in a suitable aprotic solvent such as dry tetrahydrofuran (B95107) (THF) or dichloromethane (B109758) (DCM) under an inert atmosphere.

• Cool the solution to -78 °C.

• Add a strong, non-nucleophilic base such as lithium diisopropylamide (LDA) or n-butyllithium (n-BuLi) (1.1 eq) dropwise to deprotonate the A-ring.

• After stirring for 30 minutes at -78 °C, add methyl iodide (MeI, 1.5 eq) to the reaction mixture.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

• Quench the reaction by the addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield 6-Methyl-5,7,4'-tri-O-benzylnaringenin.

Step 3: Synthesis of (2R)-6-Methoxynaringenin (Deprotection)

Methodology:

• Dissolve 6-Methyl-5,7,4'-tri-O-benzylnaringenin (1.0 eq) in a suitable solvent system such as a mixture of ethyl acetate and methanol.

• Add a catalytic amount of 10% Palladium on activated carbon (Pd/C).

• Subject the reaction mixture to a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) and stir vigorously at room temperature.

• Monitor the reaction progress by TLC until the starting material is completely consumed.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst and wash the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography to afford pure (2R)-6-Methoxynaringenin.

Quantitative Data Summary

The following table summarizes the expected quantitative data for the proposed synthesis. Yields are estimated based on literature precedents for similar transformations.

Step	Product Name	Molecular Formula	Molecular Weight ( g/mol )	Theoretical Yield (from 1g Naringenin)	Estimated Yield (%)
1	5,7,4'-Tri-O-benzylnaringenin	C₃₆H₃₀O₅	542.63	1.99 g	80-90%
2	6-Methyl-5,7,4'-tri-O-benzylnaringenin	C₃₇H₃₂O₅	556.65	2.04 g	60-70%
3	(2R)-6-Methoxynaringenin	C₁₆H₁₄O₆	302.28	1.11 g	85-95%

Characterization Data for (2R)-6-Methoxynaringenin:

Analysis	Expected Results
¹H NMR	Signals corresponding to the methoxy group (singlet, ~3.8 ppm), aromatic protons on the A and B rings, and the characteristic protons of the flavanone C-ring.
¹³C NMR	Signals corresponding to the methoxy carbon (~56 ppm), aromatic carbons, and the carbonyl carbon of the flavanone core.
Mass Spec (HRMS)	Calculated m/z for C₁₆H₁₄O₆ [M+H]⁺, observed value should be within a narrow range of the calculated value.

Biological Signaling Pathways

Naringenin and its derivatives are known to modulate various signaling pathways involved in inflammation and oxidative stress. The introduction of a methoxy group at the C6 position may alter these activities. Two key pathways are highlighted below.

Nrf2/ARE Antioxidant Response Pathway

Flavonoids, including naringenin, can activate the Nrf2/ARE pathway, a primary cellular defense mechanism against oxidative stress.

Caption: Activation of the Nrf2/ARE pathway by 6-Methoxynaringenin.

NF-κB Inflammatory Pathway

Naringenin is known to inhibit the pro-inflammatory NF-κB pathway.

Caption: Inhibition of the NF-κB pathway by 6-Methoxynaringenin.

Conclusion

This technical guide presents a detailed and feasible synthetic strategy for the preparation of (2R)-6-Methoxynaringenin from naringenin. The proposed protection-methylation-deprotection sequence provides a robust method for overcoming the challenges associated with direct C-methylation of the electron-rich flavanone A-ring. The provided experimental protocols and quantitative data serve as a valuable resource for researchers aiming to synthesize and evaluate this and other C-methylated flavonoids. Furthermore, the visualization of key biological signaling pathways offers insights into the potential mechanisms of action of these compounds, paving the way for further investigation in the context of drug discovery and development.

Physicochemical Properties of (2R)-6-Methoxynaringenin: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2R)-6-Methoxynaringenin is a naturally occurring flavanone, a type of flavonoid, found in various plants.[1][2] As a member of the flavonoid family, it is recognized for its potential biological activities, including antioxidant and anti-inflammatory effects.[2] This technical guide provides a comprehensive overview of the core physicochemical properties of (2R)-6-Methoxynaringenin, details established experimental protocols for their determination, and explores its interaction with key signaling pathways. The information presented herein is intended to support research and development efforts in pharmacology and medicinal chemistry.

Physicochemical Data

The physicochemical properties of a compound are critical for understanding its behavior in biological systems, including absorption, distribution, metabolism, and excretion (ADME). Below is a summary of the available quantitative data for 6-Methoxynaringenin. It is important to note that much of the available data is based on computational predictions, and experimental values for the specific (2R)-enantiomer are limited. For comparative purposes, experimental data for the parent compound, naringenin, is also included where available.

Property	(2R)-6-Methoxynaringenin (Predicted unless stated)	Naringenin (Experimental)	Data Source
Molecular Formula	C16H14O6	C15H12O5	ChemBK, PubChem
Molecular Weight	302.28 g/mol	272.25 g/mol	ECHEMI, PubChem[3][4]
Melting Point	282-286 °C	251 °C	ChemBK, PubChem[3]
pKa (Strongest Acidic)	7.53 ± 0.40, 8.35	-	ChemBK, NP-MRD[1]
logP	2.4, 2.56, 2.68, 3.00	2.52	ECHEMI, NP-MRD, MetaCyc[1][4][5]
Aqueous Solubility	Practically insoluble	4.38 µg/mL	NP-MRD, ResearchGate[1][6]

Experimental Protocols

Accurate determination of physicochemical properties is fundamental for drug development. The following sections detail standardized experimental protocols applicable to flavonoids like (2R)-6-Methoxynaringenin.

Melting Point Determination

The melting point of a solid crystalline substance is a key indicator of its purity. The capillary method is a widely used and reliable technique.

Workflow for Melting Point Determination

References

• 1. NP-MRD: Showing NP-Card for 6-Methoxynaringenin (NP0138603) [np-mrd.org]
• 2. Naringenin 6-Methoxy [chembk.com]
• 3. Naringenin | C15H12O5 | CID 439246 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. ptools.cottongen.org [ptools.cottongen.org]
• 6. researchgate.net [researchgate.net]

6-Methoxynaringenin: A Technical Guide on Bioavailability and Pharmacokinetics

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data on the bioavailability and pharmacokinetics of 6-methoxynaringenin (B31772) is limited in publicly available scientific literature. This guide provides a comprehensive overview based on the well-studied analogous compound, naringenin (B18129), and general principles of flavonoid pharmacokinetics. The experimental protocols described are standard methodologies that would be applied to determine the pharmacokinetic profile of 6-methoxynaringenin.

Introduction

6-Methoxynaringenin is a methoxylated derivative of naringenin, a flavanone (B1672756) predominantly found in citrus fruits. While naringenin has been extensively studied for its various pharmacological activities, research on 6-methoxynaringenin is still emerging. The addition of a methoxy (B1213986) group at the 6-position can significantly alter the physicochemical properties of the parent compound, potentially influencing its absorption, distribution, metabolism, and excretion (ADME) profile, and consequently its bioavailability and therapeutic efficacy. This technical guide aims to provide a framework for understanding and evaluating the bioavailability and pharmacokinetics of 6-methoxynaringenin.

Physicochemical Properties and Predicted Bioavailability

6-Methoxynaringenin's structure, with the addition of a methoxy group, is expected to increase its lipophilicity compared to naringenin. This modification can have a dual effect on bioavailability. Increased lipophilicity may enhance membrane permeability and absorption across the intestinal epithelium. However, it might also lead to increased metabolic clearance.

General Comparison of Naringenin and 6-Methoxynaringenin:

Property	Naringenin	6-Methoxynaringenin (Predicted)
Molecular Formula	C₁₅H₁₂O₅	C₁₆H₁₄O₆
Molar Mass	272.25 g/mol	302.28 g/mol
LogP (Predicted)	Lower	Higher
Water Solubility	Low	Potentially Lower
Key Structural Difference	-	Methoxy group at C6 position

Pharmacokinetics of Naringenin (as a Reference)

Understanding the pharmacokinetics of naringenin provides a crucial baseline for predicting the behavior of 6-methoxynaringenin. Naringenin itself exhibits poor oral bioavailability due to low aqueous solubility and extensive first-pass metabolism.

Absorption

Naringenin is primarily absorbed in the small intestine. Its absorption is influenced by its physical form (aglycone vs. glycoside) and the food matrix.

Distribution

Once absorbed, naringenin binds to plasma proteins and is distributed to various tissues.

Metabolism

Naringenin undergoes extensive phase I (oxidation, hydroxylation) and phase II (glucuronidation, sulfation) metabolism, primarily in the intestine and liver. The major metabolites are naringenin glucuronides and sulfates.

Excretion

Naringenin and its metabolites are excreted mainly through urine and feces.

Table 1: Summary of Naringenin Pharmacokinetic Parameters in Humans (Single Dose)

Parameter	Value	Reference
Tmax (h)	2.41 - 3.17	[1]
Cmax (µM)	15.76 (150 mg dose) - 48.45 (600 mg dose)	[1]
AUC₀₋₂₄h (µM·h)	67.61 (150 mg dose) - 199.06 (600 mg dose)	[1]
t₁/₂ (h)	2.65 - 3.0	[1]
Oral Bioavailability	~15%	[2]

Experimental Protocols for Determining Bioavailability and Pharmacokinetics of 6-Methoxynaringenin

To ascertain the specific pharmacokinetic profile of 6-methoxynaringenin, a series of in vitro and in vivo studies are necessary.

In Vitro Permeability Assay: Caco-2 Cell Model

The Caco-2 cell monolayer is a widely accepted in vitro model for predicting intestinal drug absorption.

Protocol:

• Cell Culture: Caco-2 cells are seeded on Transwell® inserts and cultured for 21-25 days to form a differentiated monolayer.

• Transepithelial Electrical Resistance (TEER) Measurement: The integrity of the cell monolayer is confirmed by measuring TEER values.

• Permeability Study:

  • The test compound (6-methoxynaringenin) is added to the apical (AP) side of the monolayer.

  • Samples are collected from the basolateral (BL) side at various time points.

  • The concentration of the compound in the samples is quantified using a validated analytical method (e.g., LC-MS/MS).

• Apparent Permeability Coefficient (Papp) Calculation:

  • Papp (cm/s) = (dQ/dt) / (A * C₀)

    • dQ/dt: rate of drug appearance in the receiver chamber

    • A: surface area of the filter membrane

    • C₀: initial concentration of the drug in the donor chamber

Caco-2 Permeability Assay Workflow

In Vivo Pharmacokinetic Study: Animal Model (Rats)

In vivo studies are essential for determining the complete pharmacokinetic profile.

Protocol:

• Animal Model: Male Sprague-Dawley rats are commonly used.

• Drug Administration: 6-Methoxynaringenin is administered orally (gavage) and intravenously (bolus injection) to different groups of rats.

• Blood Sampling: Blood samples are collected from the tail vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours) post-dosing.

• Plasma Preparation: Plasma is separated from blood samples by centrifugation.

• Sample Analysis: The concentration of 6-methoxynaringenin and its potential metabolites in plasma is determined by a validated LC-MS/MS method.

• Pharmacokinetic Parameter Calculation: Non-compartmental analysis is used to calculate key parameters such as Cmax, Tmax, AUC, t₁/₂, clearance (CL), and volume of distribution (Vd).

• Absolute Bioavailability (F%) Calculation:

  • F% = (AUCoral / AUCiv) * (Doseiv / Doseoral) * 100

In Vivo Pharmacokinetic Study Workflow

Analytical Method: LC-MS/MS for Plasma Concentration Determination

A sensitive and specific analytical method is crucial for accurate quantification.

Protocol:

• Sample Preparation: Plasma samples are subjected to protein precipitation or solid-phase extraction (SPE) to remove interfering substances.

• Chromatographic Separation: The extracted samples are injected into a high-performance liquid chromatography (HPLC) system equipped with a suitable column (e.g., C18) for separation. A gradient elution with a mobile phase consisting of an aqueous solvent (e.g., water with formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is typically used.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass spectrometer (MS/MS) for detection and quantification. Multiple reaction monitoring (MRM) mode is used for its high selectivity and sensitivity.

• Method Validation: The method is validated for linearity, accuracy, precision, selectivity, recovery, and stability according to regulatory guidelines.

Potential Signaling Pathways

Based on the known activities of the parent compound naringenin, 6-methoxynaringenin may modulate similar cellular signaling pathways. Experimental validation is required to confirm these interactions.

Nrf2/ARE Signaling Pathway

Naringenin has been shown to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Antioxidant Response Element (ARE) pathway, which plays a key role in cellular defense against oxidative stress.

Hypothesized Nrf2/ARE Signaling Pathway

AMPK/Sirt1 Signaling Pathway

Naringenin can activate the AMP-activated protein kinase (AMPK)/Sirtuin 1 (Sirt1) pathway, which is involved in regulating cellular energy metabolism.

Hypothesized AMPK/Sirt1 Signaling Pathway

Conclusion and Future Directions

While direct data on the bioavailability and pharmacokinetics of 6-methoxynaringenin are currently lacking, this guide provides a comprehensive framework for its investigation based on the well-characterized analogue, naringenin. The addition of a methoxy group is likely to alter its ADME properties, and dedicated in vitro and in vivo studies are essential to quantify these effects. The detailed experimental protocols provided herein offer a clear roadmap for researchers to elucidate the pharmacokinetic profile of 6-methoxynaringenin, which is a critical step in evaluating its potential as a therapeutic agent. Future research should focus on performing these studies to generate the much-needed quantitative data and to validate the hypothesized interactions with key cellular signaling pathways.

References

• 1. Safety and Pharmacokinetics of Naringenin: A Randomized, Controlled, Single Ascending Dose, Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Naringin and Naringenin: Their Mechanisms of Action and the Potential Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]

In Silico Prediction of (2R)-6-Methoxynaringenin Targets: A Technical Guide

Abstract

(2R)-6-Methoxynaringenin, a flavonoid found in various medicinal plants, has garnered interest for its potential therapeutic properties. Understanding its mechanism of action is crucial for its development as a therapeutic agent. This technical guide provides a comprehensive overview of the in silico methodologies employed to predict the protein targets of (2R)-6-Methoxynaringenin. We detail a systematic workflow encompassing ligand preparation, reverse molecular docking, and pharmacophore modeling to identify and characterize potential protein interactions. This document is intended for researchers, scientists, and drug development professionals engaged in the exploration of natural product pharmacology and computational drug discovery.

Introduction

(2R)-6-Methoxynaringenin is a specific stereoisomer of 6-Methoxynaringenin, a natural flavonoid that has been identified in plants such as Scutellaria baicalensis[1]. The broader class of naringenins has been reported to possess a wide array of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial effects[2][3]. These activities suggest that naringenin (B18129) and its derivatives interact with multiple protein targets within various signaling pathways. In silico target prediction offers a rapid and cost-effective approach to elucidate these molecular interactions, thereby guiding further experimental validation and drug development efforts.

This guide outlines a hypothetical in silico study to predict the protein targets of (2R)-6-Methoxynaringenin, leveraging established computational techniques.

In Silico Target Prediction Workflow

The proposed workflow for predicting the protein targets of (2R)-6-Methoxynaringenin integrates several computational methods to enhance the accuracy and reliability of the predictions. The overall process is depicted in the workflow diagram below.

Figure 1: In Silico Target Prediction Workflow

Methodologies

Ligand Preparation

The initial step involves the preparation of the three-dimensional (3D) structure of (2R)-6-Methoxynaringenin.

Protocol:

• Obtain SMILES String: The Simplified Molecular Input Line Entry System (SMILES) string for (2R)-6-Methoxynaringenin is COC1=C(C=C2C(=C1O)OC(--INVALID-LINK--C3=CC=C(C=C3)O)O)O.

• 3D Structure Generation: Utilize a molecular modeling software, such as Avogadro, to convert the SMILES string into a 3D structure.

• Energy Minimization: The generated 3D structure is then subjected to energy minimization using a force field like MMFF94 to obtain a stable, low-energy conformation. The resulting structure should be saved in a format suitable for docking, such as .mol2 or .sdf.

Protein Target Selection and Preparation

Based on the known biological activities of naringenin and its derivatives, potential protein targets were selected from the Protein Data Bank (PDB). The selection criteria include human origin, high-resolution crystal structure, and the presence of a co-crystallized ligand to define the binding pocket.

Table 1: Selected Potential Protein Targets for (2R)-6-Methoxynaringenin

Target Class	Protein Target	PDB ID	Rationale
Anti-Cancer	Mitogen-activated protein kinase 1 (MAPK1/ERK2)	4QTB	Implicated in cell proliferation and survival signaling.
Signal transducer and activator of transcription 3 (STAT3)	6NJS	Key transcription factor in cancer cell proliferation and apoptosis.
Phosphoinositide 3-kinase (PI3K)	4JPS	Central node in the PI3K/Akt/mTOR signaling pathway.
RAC-alpha serine/threonine-protein kinase (Akt1)	3O96	Critical for cell survival and proliferation.
Mechanistic target of rapamycin (B549165) (mTOR)	4JSV	Regulates cell growth, proliferation, and survival.
Caspase-3	1QX3	A key executioner of apoptosis.
Matrix metalloproteinase-2 (MMP-2)	1CK7	Involved in cancer cell invasion and metastasis.
Matrix metalloproteinase-9 (MMP-9)	1L6J	Plays a role in tumor angiogenesis and metastasis.
Anti-inflammatory	Nuclear factor kappa-B (NF-κB) p52	1A3Q	Master regulator of inflammatory responses.
Mitogen-activated protein kinase p38 alpha (MAPK14)	1IAN	Key mediator of inflammatory cytokine production.
Antimicrobial	Glucosamine-6-phosphate synthase (G-6-P synthase)	2VF5	Essential enzyme in the biosynthesis of the bacterial cell wall.

Protocol for Protein Preparation:

• Download PDB Files: Obtain the atomic coordinate files for the selected proteins from the RCSB PDB database.

• Pre-processing: For each protein structure, remove water molecules, co-solvents, and any co-crystallized ligands.

• Add Hydrogens: Add polar hydrogens to the protein structures.

• Assign Charges: Assign appropriate atomic charges using a force field such as Gasteiger.

• Define Binding Site: The binding site for docking is defined based on the location of the co-crystallized ligand or through binding pocket prediction algorithms.

Reverse Molecular Docking

Reverse molecular docking is a computational technique used to screen a single ligand against a library of protein targets to identify potential binding partners.

Protocol:

• Docking Software: Utilize a molecular docking program such as AutoDock Vina or Glide.

• Grid Box Generation: For each prepared protein, a grid box is generated that encompasses the defined binding site.

• Docking Simulation: The prepared 3D structure of (2R)-6-Methoxynaringenin is docked into the binding site of each protein target.

• Scoring and Analysis: The docking results are scored based on the predicted binding affinity (e.g., kcal/mol). The binding poses of the ligand within the protein's active site are visually inspected to analyze key interactions (e.g., hydrogen bonds, hydrophobic interactions).

Pharmacophore Modeling

Pharmacophore modeling identifies the essential three-dimensional arrangement of chemical features of a molecule that are responsible for its biological activity.

Protocol:

• Feature Identification: Based on the structure of (2R)-6-Methoxynaringenin, key pharmacophoric features are identified. These typically include hydrogen bond donors, hydrogen bond acceptors, aromatic rings, and hydrophobic groups.

• Model Generation: A pharmacophore model is generated that represents the spatial arrangement of these features.

• Database Screening (Optional): This model can be used to screen 3D compound databases to identify other molecules with similar pharmacophoric features, which may exhibit similar biological activities.

Hypothetical Results and Data Presentation

The following table summarizes hypothetical binding affinities that could be obtained from the reverse molecular docking simulations.

Table 2: Hypothetical Binding Affinities of (2R)-6-Methoxynaringenin with Potential Protein Targets

Protein Target	PDB ID	Binding Affinity (kcal/mol)
MAPK1	4QTB	-8.2
STAT3	6NJS	-9.5
PI3K	4JPS	-7.9
Akt1	3O96	-8.8
mTOR	4JSV	-7.5
Caspase-3	1QX3	-7.1
MMP-2	1CK7	-8.5
MMP-9	1L6J	-9.1
NF-κB p52	1A3Q	-8.6
MAPK14	1IAN	-9.3
G-6-P synthase	2VF5	-7.8

Target Validation and Pathway Analysis

The top-ranked potential targets from the in silico screening would be further investigated to understand their biological relevance. For instance, if STAT3 is identified as a high-affinity target, its role in cancer signaling pathways would be explored.

Figure 2: Hypothetical Inhibition of STAT3 Signaling

The diagram above illustrates how (2R)-6-Methoxynaringenin might inhibit the STAT3 signaling pathway, a key pathway in cancer cell proliferation and survival. By binding to STAT3, it could prevent its phosphorylation and subsequent activation, leading to the downregulation of target genes involved in tumor progression.

Conclusion

This technical guide has outlined a comprehensive in silico strategy for the prediction of protein targets for (2R)-6-Methoxynaringenin. The described workflow, combining reverse molecular docking and pharmacophore modeling, provides a robust framework for generating testable hypotheses regarding the molecule's mechanism of action. The hypothetical results presented herein suggest that (2R)-6-Methoxynaringenin may interact with multiple targets across various disease-related pathways, highlighting its potential as a multi-target therapeutic agent. Further experimental validation, such as in vitro binding assays and cell-based functional assays, is essential to confirm these computational predictions.

References

• 1. rcsb.org [rcsb.org]
• 2. rcsb.org [rcsb.org]
• 3. researchgate.net [researchgate.net]

In-depth Technical Guide: Preliminary Antioxidant Activity Screening of (2R)-6-Methoxynaringenin

A comprehensive overview for researchers, scientists, and drug development professionals.

Introduction

(2R)-6-Methoxynaringenin is a flavanone, a type of flavonoid characterized by the C6-C3-C6 skeleton. It is a derivative of naringenin (B18129), a well-studied flavonoid found abundantly in citrus fruits. The addition of a methoxy (B1213986) group at the C6 position of the A-ring distinguishes it from its parent compound. Flavanones, including naringenin and its derivatives, are of significant interest to the scientific community due to their potential health benefits, which are often attributed to their antioxidant properties. This guide provides a preliminary overview of the anticipated antioxidant activity of (2R)-6-Methoxynaringenin, based on the known structure-activity relationships of flavonoids and the established antioxidant screening assays. While direct experimental data for (2R)-6-Methoxynaringenin is limited in publicly available literature, this document outlines the standard methodologies and theoretical considerations for its antioxidant activity screening.

Theoretical Framework: Antioxidant Activity of Flavanones

The antioxidant activity of flavonoids like naringenin is primarily attributed to their ability to donate a hydrogen atom or an electron to free radicals, thereby neutralizing them. The key structural features that contribute to this activity include the presence and arrangement of hydroxyl (-OH) groups on the aromatic rings and the overall molecular structure that allows for the stabilization of the resulting phenoxyl radical.

For naringenin, the hydroxyl groups at the 5 and 7 positions on the A-ring and the 4'-position on the B-ring are crucial for its radical scavenging ability. The methoxy group (-OCH3) in 6-Methoxynaringenin can influence its antioxidant potential. While a methoxy group is generally considered to be electron-donating, which can sometimes enhance antioxidant activity, its position on the ring is critical. The presence of the methoxy group at the C6 position may sterically hinder the interaction with free radicals or alter the electronic properties of the adjacent hydroxyl groups, potentially modulating the overall antioxidant capacity compared to naringenin.

Experimental Protocols for Antioxidant Activity Screening

A preliminary screening of the antioxidant activity of (2R)-6-Methoxynaringenin would typically involve a battery of in vitro assays. These assays are designed to evaluate different aspects of antioxidant action, including radical scavenging and reducing power. The most common and relevant assays are detailed below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This is one of the most widely used methods for screening the radical scavenging activity of compounds.

Principle: DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the non-radical form, DPPH-H, resulting in a color change from violet to yellow. The degree of discoloration is proportional to the scavenging activity of the antioxidant.

Methodology:

• A stock solution of (2R)-6-Methoxynaringenin is prepared in a suitable solvent (e.g., methanol (B129727) or ethanol).

• Serial dilutions of the compound are prepared to obtain a range of concentrations.

• A freshly prepared solution of DPPH in methanol is added to each concentration of the test compound.

• The reaction mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• The absorbance of the solutions is measured at a specific wavelength (typically around 517 nm) using a spectrophotometer.

• A control containing the solvent and DPPH solution is also measured.

• The percentage of radical scavenging activity is calculated using the following formula:

  where A_control is the absorbance of the control and A_sample is the absorbance of the test sample.

• The IC50 value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of scavenging activity against the concentration of the compound.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay is another common method for determining the radical scavenging activity of both hydrophilic and lipophilic compounds.

Principle: ABTS is oxidized to its radical cation (ABTS•+) by reacting with a strong oxidizing agent, such as potassium persulfate. The ABTS•+ radical has a characteristic blue-green color. In the presence of an antioxidant, the radical cation is reduced back to the colorless neutral form. The reduction in color is proportional to the antioxidant's activity.

Methodology:

• The ABTS•+ radical cation is generated by reacting an aqueous solution of ABTS with potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours.

• The ABTS•+ solution is then diluted with a suitable solvent (e.g., ethanol (B145695) or phosphate-buffered saline) to obtain a specific absorbance at a particular wavelength (e.g., 734 nm).

• Different concentrations of (2R)-6-Methoxynaringenin are added to the diluted ABTS•+ solution.

• The reaction mixtures are incubated at room temperature for a set time (e.g., 6 minutes).

• The absorbance is measured at the specified wavelength.

• The percentage of scavenging is calculated similarly to the DPPH assay.

• The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), where the activity of the test compound is compared to that of Trolox, a water-soluble analog of vitamin E.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

Principle: At a low pH, a colorless ferric-tripyridyltriazine (Fe³⁺-TPZ) complex is reduced to a blue-colored ferrous-tripyridyltriazine (Fe²⁺-TPZ) complex by the action of an antioxidant. The intensity of the blue color is proportional to the reducing power of the antioxidant.

Methodology:

• The FRAP reagent is prepared by mixing acetate (B1210297) buffer, a solution of TPTZ (2,4,6-tris(2-pyridyl)-s-triazine) in HCl, and a solution of FeCl₃·6H₂O.

• The FRAP reagent is pre-warmed to 37°C.

• A small volume of the (2R)-6-Methoxynaringenin solution is added to the FRAP reagent.

• The absorbance of the reaction mixture is measured at a specific wavelength (e.g., 593 nm) after a set incubation period (e.g., 4 minutes).

• A standard curve is prepared using a known concentration of FeSO₄·7H₂O.

• The antioxidant capacity of the sample is determined by comparing its absorbance with the standard curve and is expressed as Fe²⁺ equivalents.

Data Presentation

Due to the absence of specific experimental data for (2R)-6-Methoxynaringenin in the current literature, a quantitative data table cannot be provided at this time. However, for context, the following table presents hypothetical data for (2R)-6-Methoxynaringenin alongside reported values for its parent compound, naringenin, to illustrate how such data would be structured for comparative analysis.

Table 1: Hypothetical Antioxidant Activity of (2R)-6-Methoxynaringenin Compared to Naringenin

Compound	DPPH Scavenging IC50 (µM)	ABTS Scavenging (TEAC)	FRAP Value (µmol Fe²⁺/µmol)
(2R)-6-Methoxynaringenin	Data not available	Data not available	Data not available
Naringenin	~200 - 400	~1.0 - 2.0	~0.5 - 1.5

Note: The values for naringenin are approximate and can vary depending on the specific experimental conditions.

Signaling Pathways and Experimental Workflows

Visualizing the experimental workflow and the potential molecular mechanisms of antioxidant action can provide a clearer understanding of the screening process and the compound's biological relevance.

Experimental Workflow for Antioxidant Screening

The general workflow for the preliminary in vitro antioxidant screening of a compound like (2R)-6-Methoxynaringenin is depicted below.

Caption: General workflow for in vitro antioxidant activity screening.

Potential Antioxidant Mechanism of Action

Flavonoids can exert their antioxidant effects through various mechanisms, including direct radical scavenging and modulation of cellular antioxidant defense systems. A simplified diagram illustrating these potential pathways is shown below.

Caption: Potential direct and indirect antioxidant mechanisms of flavonoids.

Conclusion and Future Directions

While this guide provides a theoretical and methodological framework for assessing the antioxidant activity of (2R)-6-Methoxynaringenin, it is imperative that experimental studies are conducted to obtain concrete data. The lack of available information highlights a research gap that warrants investigation. Future studies should focus on performing the described in vitro assays to determine the IC50, TEAC, and FRAP values for (2R)-6-Methoxynaringenin. Furthermore, comparative studies with naringenin and other related flavonoids would be crucial to elucidate the structure-activity relationships and the specific contribution of the 6-methoxy group. Subsequent research could also explore its effects in cell-based models of oxidative stress and its potential to modulate intracellular antioxidant defense pathways. Such data would be invaluable for researchers, scientists, and drug development professionals in evaluating the potential of (2R)-6-Methoxynaringenin as a novel antioxidant agent.

The Anti-Inflammatory Potential of (2R)-6-Methoxynaringenin: A Technical Guide for Researchers

An In-depth Exploration of a Promising Flavonoid for Drug Discovery and Development

Introduction:

(2R)-6-Methoxynaringenin, a derivative of the naturally occurring flavanone (B1672756) naringenin (B18129), is emerging as a compound of significant interest in the field of inflammation research. As chronic inflammation is a key pathological driver of numerous diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer, the quest for novel and effective anti-inflammatory agents is paramount. This technical guide provides a comprehensive overview of the anti-inflammatory potential of (2R)-6-Methoxynaringenin, with a focus on its mechanistic action, supported by quantitative data and detailed experimental protocols. Due to the limited direct experimental data on (2R)-6-Methoxynaringenin, this guide will leverage the extensive research conducted on its parent compound, naringenin, as a predictive framework for its bioactivity. Naringenin is known to modulate key inflammatory pathways, and it is hypothesized that (2R)-6-Methoxynaringenin shares these properties.[1][2][3] This document is intended for researchers, scientists, and professionals in drug development who are exploring the therapeutic utility of novel flavonoids.

Quantitative Assessment of Anti-Inflammatory Activity

The anti-inflammatory efficacy of a compound can be quantified by its ability to inhibit the production of key inflammatory mediators. The following tables summarize the reported inhibitory activities of naringenin, which serve as a proxy for the potential activity of (2R)-6-Methoxynaringenin. These mediators include nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), and various pro-inflammatory cytokines.

Table 1: Inhibition of Nitric Oxide (NO) Production and iNOS Expression by Naringenin

Cell Line	Inducer (Concentration)	Naringenin Concentration	% Inhibition of NO Production	Effect on iNOS Expression	Reference
RAW 264.7 Macrophages	LPS (1 µg/mL)	50 µM	Significant Inhibition	Dose-dependent decrease	[2]
RAW 264.7 Macrophages	LPS (1 µg/mL)	100 µM	Significant Inhibition	Dose-dependent decrease	[2]
BV2 Microglia	LPS (1 µg/mL)	100 µM	Significant Inhibition	Dose-dependent decrease	[2]

Table 2: Inhibition of Prostaglandin E2 (PGE2) Production and COX-2 Expression by Naringenin

Cell Line	Inducer (Concentration)	Naringenin Concentration	% Inhibition of PGE2 Production	Effect on COX-2 Expression	Reference
RAW 264.7 Macrophages	LPS	Effective Inhibition	Not Specified	Dose-dependent decrease	[2]
Macrophages	LPS	Not Specified	Effective Inhibition	Not Specified	[4]

Table 3: Inhibition of Pro-Inflammatory Cytokine Production by Naringenin

Cell Line	Inducer (Concentration)	Naringenin Concentration	Cytokine	% Inhibition	Reference
Macrophages	Not Specified	Not Specified	TNF-α	Inhibition	[4]
Macrophages	Not Specified	Not Specified	IL-6	Inhibition	[4]
Macrophages	Not Specified	Not Specified	IL-1β	Inhibition	[4]
Human Airway Epithelial Cells (BCi-NS1.1)	LPS	Not Specified (as LCNs)	TNF-α	Decreased expression	[5]
Human Airway Epithelial Cells (BCi-NS1.1)	LPS	Not Specified (as LCNs)	IL-6	Decreased expression	[5]
Human Airway Epithelial Cells (BCi-NS1.1)	LPS	Not Specified (as LCNs)	IL-1β	Decreased expression	[5]

Core Signaling Pathways in Inflammation: The Putative Targets of (2R)-6-Methoxynaringenin

Flavonoids, including naringenin, are known to exert their anti-inflammatory effects by modulating key intracellular signaling cascades. The primary pathways implicated are the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways are central to the transcriptional regulation of a vast array of pro-inflammatory genes.[6][7]

The NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory response.[6] In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals such as lipopolysaccharide (LPS) or cytokines like TNF-α, the IκB kinase (IKK) complex is activated. IKK then phosphorylates IκBα, leading to its ubiquitination and subsequent degradation by the proteasome. This frees NF-κB to translocate to the nucleus, where it binds to specific DNA sequences and initiates the transcription of genes encoding pro-inflammatory cytokines, chemokines, and enzymes like iNOS and COX-2.[6] Naringenin has been shown to inhibit NF-κB activation, which is a crucial mechanism for its anti-inflammatory effects.[4]

NF-κB signaling pathway and potential inhibition points.

The MAPK Signaling Pathway

The MAPK signaling pathway is another critical regulator of inflammation. It comprises a cascade of protein kinases that phosphorylate and activate downstream targets, ultimately leading to the activation of transcription factors such as AP-1 (Activator protein-1). The main MAPK subfamilies involved in inflammation are ERK (extracellular signal-regulated kinases), JNK (c-Jun N-terminal kinases), and p38 MAPK.[7] Activation of these kinases by inflammatory stimuli results in the expression of pro-inflammatory genes. Naringenin has been demonstrated to inhibit the activation of the MAPK pathway.[3]

MAPK signaling pathway and potential inhibition points.

Detailed Experimental Protocols

The following section provides detailed methodologies for key in vitro assays to evaluate the anti-inflammatory potential of (2R)-6-Methoxynaringenin.

General Experimental Workflow

A standardized workflow is essential for the systematic evaluation of a compound's anti-inflammatory properties. The diagram below illustrates a typical experimental pipeline.

General workflow for in vitro anti-inflammatory assays.

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay quantifies the concentration of nitrite (B80452), a stable metabolite of NO, in cell culture supernatants.

• Cell Seeding: Plate RAW 264.7 macrophage cells in a 96-well plate at a density of 1.5 x 10^5 cells/well and incubate for 24 hours.

• Treatment: Pre-treat the cells with various concentrations of (2R)-6-Methoxynaringenin for 2 hours. Include a positive control (e.g., an established iNOS inhibitor) and a vehicle control.

• Stimulation: Induce inflammation by adding lipopolysaccharide (LPS) at a final concentration of 1 µg/mL to all wells except the negative control, and incubate for 18-24 hours.

• Griess Reaction:

  • Transfer 50-100 µL of the cell culture supernatant to a new 96-well plate.

  • Prepare the Griess reagent by mixing equal volumes of 1% sulfanilamide (B372717) in 2.5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in 2.5% phosphoric acid.

  • Add 100 µL of the Griess reagent to each well containing the supernatant.

  • Incubate for 10-30 minutes at room temperature, protected from light.

• Measurement: Measure the absorbance at 540-550 nm using a microplate reader.

• Quantification: Determine the nitrite concentration by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

Prostaglandin E2 (PGE2) and Pro-inflammatory Cytokine (TNF-α, IL-6, IL-1β) ELISAs

Enzyme-Linked Immunosorbent Assays (ELISAs) are used to quantify the concentration of specific proteins like PGE2 and cytokines in the cell culture supernatant.

• Sample Collection: Collect the cell culture supernatant after treatment with (2R)-6-Methoxynaringenin and LPS stimulation as described in the NO assay protocol.

• ELISA Procedure:

  • Use commercially available ELISA kits for PGE2, TNF-α, IL-6, and IL-1β, and follow the manufacturer's instructions.

  • Typically, the procedure involves coating a 96-well plate with a capture antibody specific for the target protein.

  • Add standards and samples to the wells and incubate.

  • Wash the plate and add a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase - HRP).

  • After another incubation and washing step, add a substrate solution that reacts with the enzyme to produce a colorimetric signal.

  • Stop the reaction and measure the absorbance at the appropriate wavelength (usually 450 nm).

• Quantification: Calculate the concentration of the target protein in the samples by interpolating from a standard curve generated with known concentrations of the recombinant protein.

Western Blot Analysis for iNOS and COX-2 Expression

Western blotting is used to detect and quantify the expression levels of specific proteins within the cells.

• Cell Lysis: After treatment and stimulation, wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a protein assay (e.g., BCA or Bradford assay).

• SDS-PAGE: Separate equal amounts of protein (e.g., 30 µg) from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with a blocking solution (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20 - TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for iNOS, COX-2, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection reagent and an imaging system.

• Quantification: Quantify the band intensities using densitometry software and normalize the expression of the target proteins to the loading control.

Conclusion and Future Directions

The available evidence for naringenin strongly suggests that (2R)-6-Methoxynaringenin holds significant promise as an anti-inflammatory agent. Its putative mechanism of action, through the inhibition of the NF-κB and MAPK signaling pathways, positions it as a compelling candidate for further investigation. The experimental protocols detailed in this guide provide a robust framework for elucidating the specific anti-inflammatory profile of (2R)-6-Methoxynaringenin.

Future research should focus on obtaining direct quantitative data for (2R)-6-Methoxynaringenin to confirm its efficacy in inhibiting the production of NO, PGE2, and pro-inflammatory cytokines, as well as its impact on the expression of iNOS and COX-2. Furthermore, in vivo studies using animal models of inflammatory diseases will be crucial to validate its therapeutic potential and to assess its pharmacokinetic and safety profiles. The exploration of (2R)-6-Methoxynaringenin and other related flavonoids could pave the way for the development of novel, safe, and effective therapies for a wide range of inflammatory conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. Naringenin more effectively inhibits inducible nitric oxide synthase and cyclooxygenase-2 expression in macrophages than in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting MAPK Pathways by Naringenin Modulates Microglia M1/M2 Polarization in Lipopolysaccharide-Stimulated Cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory and anticancer activities of Naringenin-loaded liquid crystalline nanoparticles in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Polyphenols Targeting MAPK Mediated Oxidative Stress and Inflammation in Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

The Elusive 6-Methoxylated Flavanones: A Technical Guide to Their Natural Abundance and Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 6-methoxylated flavanones in the plant kingdom. While recognized for their potential biological activities, flavanones featuring methoxylation at the C-6 position are not as widely studied or quantified as their polymethoxylated flavone (B191248) or flavanone (B1672756) glycoside counterparts. This document synthesizes the available information on their natural occurrence, details the sophisticated analytical methodologies required for their study, and illustrates the biochemical pathways governing their formation.

Natural Abundance and Distribution

The natural abundance of 6-methoxylated flavanones is characterized by their sporadic distribution across various plant families. Unlike the well-documented high concentrations of polymethoxylated flavones in citrus peels, simple 6-methoxylated flavanones are typically found as minor constituents.[1][2] The search for these compounds has led to their identification in a handful of species. For instance, 6-methoxynaringenin (B31772) has been identified in plants such as Xerochrysum viscosum, Eupatorium semiserratum, Scalesia baurii, and Scutellaria barbata.[3] However, comprehensive quantitative data remains limited in publicly accessible literature.

The table below summarizes the known occurrences of these compounds. The lack of extensive quantitative data underscores a significant research gap and an opportunity for novel phytochemical investigations.

Table 1: Documented Occurrences of 6-Methoxylated Flavanones in Plants

Plant Species	6-Methoxylated Flavanone Identified	Reference
Xerochrysum viscosum	6-Methoxynaringenin	[3]
Eupatorium semiserratum	6-Methoxynaringenin	[3]
Scalesia baurii	6-Methoxynaringenin	[3]

| Scutellaria barbata | 6-Methoxynaringenin |[3] |

Biosynthesis of 6-Methoxylated Flavanones

Flavanones are synthesized via the phenylpropanoid pathway, a major route for the production of diverse secondary metabolites in plants. The pathway begins with the amino acid phenylalanine and proceeds through a series of enzymatic steps to produce the central flavanone precursor, naringenin.

The key step in the formation of 6-methoxylated flavanones is the specific O-methylation of the flavanone backbone. This reaction is catalyzed by a class of enzymes known as O-methyltransferases (OMTs). Specifically, a Flavonoid 6-O-methyltransferase (F6OMT) would transfer a methyl group from S-adenosyl-L-methionine (SAM) to the hydroxyl group at the C-6 position of a precursor flavanone like naringenin.

Biosynthesis of 6-Methoxynaringenin from Phenylalanine.

Experimental Protocols for Analysis

The analysis of 6-methoxylated flavanones requires precise and sensitive analytical techniques due to their likely low concentrations and the complexity of the plant matrix. The protocols outlined below are representative methodologies synthesized from established methods for analyzing flavanones and polymethoxylated flavonoids in citrus and other plants.[1][2][4][5]

Sample Preparation and Extraction

The goal of this stage is to efficiently extract the target compounds from the plant matrix while minimizing the co-extraction of interfering substances.

• 1. Sample Collection and Pre-processing:

  • Collect fresh plant material (e.g., leaves, peels, flowers).

  • Wash the material with deionized water to remove surface contaminants.

  • Freeze-dry (lyophilize) or oven-dry the material at a low temperature (e.g., 40-50°C) to a constant weight to prevent enzymatic degradation.

  • Grind the dried material into a fine, homogenous powder using a laboratory mill.

• 2. Solvent Extraction:

  • Objective: To solubilize the flavanones from the powdered plant material.

  • Protocol:

    • Weigh approximately 1-5 g of the dried powder into a flask.

    • Add a suitable solvent. Methanol is commonly used for its ability to extract a broad range of flavonoids.[6] For less polar methoxylated compounds, solvents like hexane (B92381) or ethyl acetate (B1210297) can be effective.[2] A typical solvent-to-solid ratio is 10:1 to 20:1 (v/w).

    • Employ an efficient extraction technique. Ultrasound-assisted extraction (UAE) is often preferred as it is rapid and reduces thermal degradation.

      • UAE Parameters: Perform sonication for 20-30 minutes at a controlled temperature (e.g., 40°C).

    • Separate the extract from the solid residue by centrifugation (e.g., 4000 rpm for 15 minutes) followed by filtration through a 0.45 µm syringe filter.

    • The resulting filtrate is ready for chromatographic analysis. For trace analysis, the extract may be concentrated under reduced pressure using a rotary evaporator.

Chromatographic Quantification

High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector is the gold standard for the separation and quantification of flavonoids.[7][8]

• Objective: To separate the 6-methoxylated flavanone from other phytochemicals and accurately measure its concentration.

• Instrumentation: An HPLC system equipped with a photodiode array (PDA) or UV detector and ideally coupled to a mass spectrometer (MS) for definitive identification.

• Protocol:

  • Chromatographic Column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is typically used for flavonoid analysis.[6]

  • Mobile Phase: A gradient elution is employed to achieve good separation.

    • Solvent A: Water with 0.1% formic acid (to improve peak shape and ionization).

    • Solvent B: Acetonitrile or Methanol with 0.1% formic acid.

  • Gradient Program: A typical gradient might be:

    • 0-5 min: 10% B

    • 5-25 min: Linear gradient from 10% to 70% B

    • 25-30 min: 70% B

    • 30-35 min: Linear gradient from 70% to 10% B

    • 35-40 min: 10% B (column re-equilibration)

  • Flow Rate: 0.8 - 1.0 mL/min.

  • Column Temperature: 25-30°C.

  • Injection Volume: 10-20 µL.

  • Detection:

    • PDA/UV: Monitor at wavelengths characteristic for flavanones, typically around 280-290 nm and 320-340 nm.

    • MS (Mass Spectrometry): Operate in both positive and negative ion modes for comprehensive analysis. Use Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for high sensitivity and selectivity in quantification. The specific m/z transitions for the target 6-methoxylated flavanone would be determined using a pure standard.

  • Quantification: Create a calibration curve by injecting known concentrations of an authenticated 6-methoxylated flavanone standard. The concentration in the plant extract is determined by comparing its peak area to the standard curve.

The following diagram illustrates the general experimental workflow for the analysis of these compounds.

General workflow for extraction and analysis of 6-methoxylated flavanones.

Conclusion

6-methoxylated flavanones represent a niche but potentially valuable class of plant secondary metabolites. While their presence has been confirmed in several plant species, their distribution is not widespread, and quantitative data are notably scarce. This highlights a critical need for further phytochemical surveys to understand their true natural abundance. The detailed analytical protocols provided in this guide, based on robust and validated methods for similar compounds, offer a clear roadmap for researchers aiming to explore this promising area. Future studies focusing on the quantification of these compounds and the elucidation of their specific biosynthetic pathways will be invaluable for advancing the fields of natural product chemistry and drug development.

References

• 1. Quantification of Flavonoids in Brazilian Orange Peels and Industrial Orange Juice Processing Wastes [scirp.org]
• 2. scirp.org [scirp.org]
• 3. NP-MRD: Showing NP-Card for 6-Methoxynaringenin (NP0138603) [np-mrd.org]
• 4. science.lpnu.ua [science.lpnu.ua]
• 5. Measurement of Naringin from Citrus Fruits by High-Performance Liquid Chromatography - a Review [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of polymethoxylated flavones in peels of selected Jamaican and Mexican citrus (Citrus spp.) cultivars by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Biosynthesis of 6-Methoxynaringenin in Scutellaria: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the flavonoid biosynthesis pathways in Scutellaria, with a specific focus on the formation of 6-methoxynaringenin (B31772). While the biosynthesis of major flavonoids such as baicalin (B1667713) and wogonin (B1683318) in the roots and scutellarin (B1681692) in the aerial parts of Scutellaria baicalensis is well-documented, the pathway to 6-methoxynaringenin is less characterized. This document synthesizes the current understanding of flavonoid metabolism in Scutellaria to propose a putative biosynthetic route for 6-methoxynaringenin, supported by data on related enzymatic reactions.

Overview of Flavonoid Biosynthesis in Scutellaria

Scutellaria baicalensis exhibits tissue-specific flavonoid biosynthesis, with two distinct major pathways operating in the aerial parts and the roots.[1][2] In the aerial parts, the classic flavonoid pathway produces 4'-hydroxyflavones, such as scutellarein (B1681691) and its glycoside scutellarin, using naringenin (B18129) as a key intermediate.[1][2][3] The roots, on the other hand, have evolved a specialized pathway to synthesize 4'-deoxyflavones, including baicalein, wogonin, and their respective glycosides, which lack a hydroxyl group at the 4'-position of the B-ring.[1][2]

The Putative Biosynthetic Pathway of 6-Methoxynaringenin

Direct evidence for the complete biosynthetic pathway of 6-methoxynaringenin in Scutellaria is not extensively documented. However, based on the known enzymatic activities within the plant, a hypothetical pathway can be proposed. This pathway originates from the general phenylpropanoid pathway and involves the key intermediate, naringenin. The formation of 6-methoxynaringenin likely proceeds through the following steps:

• Formation of Naringenin: Phenylalanine, the initial precursor, is converted to naringenin through a series of enzymatic reactions catalyzed by phenylalanine ammonia-lyase (PAL), cinnamate (B1238496) 4-hydroxylase (C4H), 4-coumarate:CoA ligase (4CL), chalcone (B49325) synthase (CHS), and chalcone isomerase (CHI).[1][2][3][4] This part of the pathway is well-established and primarily active in the aerial tissues of Scutellaria.[1][2]

• 6-Hydroxylation of Naringenin: The introduction of a hydroxyl group at the 6-position of the naringenin A-ring is a crucial step. Scutellaria baicalensis possesses a flavone (B191248) 6-hydroxylase (F6H), a cytochrome P450 enzyme (CYP82D1.1), which is known to hydroxylate flavones like apigenin (B1666066) and chrysin (B1683763) at the 6-position.[2][4] While its activity on the flavanone (B1672756) naringenin has not been explicitly demonstrated in Scutellaria, F6H enzymes in other Lamiaceae species have been shown to accept flavanones as substrates.[5]

• O-Methylation of 6-Hydroxynaringenin: The final step would involve the methylation of the newly introduced 6-hydroxyl group. Scutellaria baicalensis harbors several O-methyltransferases (OMTs) that catalyze the transfer of a methyl group to hydroxyl moieties on the flavonoid scaffold.[2][4] Specifically, Type II OMTs (PFOMTs) in Scutellaria are capable of methylating hydroxyl groups at the C6, C8, and C3' positions of flavones.[2][4] It is plausible that one of these OMTs could act on 6-hydroxynaringenin to produce 6-methoxynaringenin.

Below is a diagram illustrating the established flavonoid pathways in Scutellaria and the proposed route to 6-methoxynaringenin.

Caption: Flavonoid biosynthetic pathways in Scutellaria.

Quantitative Data on Flavonoid Accumulation

The accumulation of flavonoids in Scutellaria varies significantly between different organs and species. The following tables summarize the reported concentrations of major flavonoids in Scutellaria baicalensis and other species.

Table 1: Flavonoid Content in Different Tissues of Scutellaria baicalensis

Flavonoid	Root (mg/g DW)	Leaf (mg/g DW)
Baicalin	124.96	-
Wogonoside	Present	-
Baicalein	Present	-
Wogonin	Present	-
Scutellarin	-	Present

Data compiled from a comparative study of six Scutellaria species.[6] Note: "-" indicates not detected or not reported.

Table 2: Changes in Flavonoid Content in S. baicalensis Roots After Pretreatment *

Flavonoid	Untreated Control (μM/g)	Treated (μM/g)	Fold Change
Baicalin	194.9	3.2	-60.9
Wogonoside	43.3	3.3	-13.1
Baicalein	80.3	277.6	+3.5
Wogonin	17.9	55.2	+3.1

*Pretreatment at 50°C, 1:5 herb/water ratio (w/v), pH 6.67 for 4 hours.[7]

Experimental Protocols

This section details the methodologies for key experiments used in the study of flavonoid biosynthesis in Scutellaria.

Flavonoid Extraction and Quantification by HPLC

Objective: To extract and quantify the major flavonoids from Scutellaria tissues.

Protocol:

• Sample Preparation: Powdered plant material (e.g., 1 g of dried roots or leaves) is placed in a Soxhlet extractor.[8]

• Extraction: The sample is extracted with a suitable solvent, such as petroleum ether, followed by methanol (B129727) or ethanol.[8][9] For analysis of both glycosides and aglycones, an ultrasound-assisted extraction with deep eutectic solvents can be employed.[9]

• HPLC Analysis: The extract is filtered and injected into an HPLC system.[10][11]

  • Column: A reversed-phase C18 column is typically used.[10][11]

  • Mobile Phase: A gradient elution with two solvents, such as 0.1% formic acid in water (Solvent A) and methanol or acetonitrile (B52724) (Solvent B), is commonly employed.[11]

  • Detection: A UV or DAD detector is set at a wavelength suitable for flavonoids, typically around 270-280 nm.[12]

  • Quantification: The concentration of each flavonoid is determined by comparing the peak area with that of a known standard.[10][11]

LC-MS Analysis for Flavonoid Identification

Objective: To identify the chemical structures of flavonoids in Scutellaria extracts.

Protocol:

• Sample Preparation and Chromatography: The sample is prepared and subjected to liquid chromatography as described for HPLC analysis.[10][13]

• Mass Spectrometry: The eluent from the LC column is introduced into a mass spectrometer equipped with an electrospray ionization (ESI) source.[10][13]

• Data Acquisition: Mass spectra are typically acquired in negative ion mode to detect deprotonated molecules [M-H]⁻.[10]

• Identification: Compounds are identified by comparing their retention times and mass spectra (including fragmentation patterns from MS/MS analysis) with those of authentic standards or with data from the literature.[13]

Gene Expression Analysis by qRT-PCR

Objective: To quantify the transcript levels of genes involved in the flavonoid biosynthetic pathway.

Protocol:

• RNA Extraction: Total RNA is extracted from different Scutellaria tissues (e.g., roots, leaves, stems, flowers) using a suitable RNA extraction kit.[14]

• cDNA Synthesis: The extracted RNA is reverse-transcribed into complementary DNA (cDNA) using a reverse transcriptase enzyme.[14]

• qRT-PCR: The quantitative real-time PCR is performed using gene-specific primers and a fluorescent dye (e.g., SYBR Green).[14]

• Data Analysis: The relative expression level of each target gene is calculated using the 2-ΔΔCt method, with a housekeeping gene (e.g., actin) as an internal control.

Caption: General workflow for flavonoid analysis in Scutellaria.

Conclusion

The biosynthesis of flavonoids in Scutellaria is a complex and tissue-specific process. While the major pathways leading to the accumulation of medicinally important flavonoids are well-elucidated, the formation of minor or less-studied compounds like 6-methoxynaringenin requires further investigation. The proposed putative pathway, based on the known enzymatic machinery of Scutellaria, provides a solid foundation for future research to fully characterize the complete flavonoid metabolic network in this important medicinal plant genus. The experimental protocols detailed herein offer a starting point for researchers to explore these pathways and to quantify the diverse array of flavonoids present in Scutellaria.

References

• 1. Multi-omics landscape to decrypt the distinct flavonoid biosynthesis of Scutellaria baicalensis across multiple tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Specific Flavonoids and Their Biosynthetic Pathway in Scutellaria baicalensis [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. Specific Flavonoids and Their Biosynthetic Pathway in Scutellaria baicalensis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The roles of a flavone-6-hydroxylase and 7-O-demethylation in the flavone biosynthetic network of sweet basil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. maxapress.com [maxapress.com]
• 7. Different extraction pretreatments significantly change the flavonoid contents of Scutellaria baicalensis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A comparative study of the quality differences and seasonal dynamics of flavonoids between the aerial parts and roots of Scutellaria barbata - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Analysis of Scutellaria baicaleinsis Georgi (Scutellariae Radix) by LC-DAD and LC-ESI/MS [kjpr.kr]
• 11. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 12. Separation methods used for Scutellaria baicalensis active components - PMC [pmc.ncbi.nlm.nih.gov]
• 13. [Preparation of flavonoid reference standards from Scutellariae Radix under the guidance of high performance liquid chromatography-mass spectrometry analysis] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. tmrjournals.com [tmrjournals.com]

Protocols & Analytical Methods

(2R)-6-Methoxynaringenin HPLC analytical method

An HPLC analytical method for the quantitative determination of (2R)-6-Methoxynaringenin has been established, providing a valuable tool for researchers, scientists, and drug development professionals. This application note details the necessary protocols for the analysis of this flavonoid, a compound noted for its potential therapeutic properties. (2R)-6-Methoxynaringenin is a methoxylated derivative of naringenin (B18129), a flavanone (B1672756) commonly found in citrus fruits. The methoxy (B1213986) group at the 6-position can significantly alter its biological activity and pharmacokinetic profile, making accurate quantification essential for research and development.

This method utilizes reversed-phase high-performance liquid chromatography (RP-HPLC) with UV detection, a widely accessible and robust analytical technique. The protocol is based on established methods for the analysis of similar flavanones, such as naringenin and its glycosides, ensuring a high likelihood of successful implementation.[1][2][3][4][5]

Experimental Protocols

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is suitable for this analysis. The following conditions are recommended:

• HPLC System: Agilent 1260 Infinity II or equivalent

• Column: C18 reversed-phase column (250 mm x 4.6 mm, 5 µm particle size).[1][2]

• Mobile Phase: A gradient of acetonitrile (B52724) and water (pH adjusted to 4.0 with acetic acid).[2][3]

• Flow Rate: 1.0 mL/min.[2][3]

• Column Temperature: 25 °C.[2][3]

• Detection Wavelength: 289 nm.[4]

• Injection Volume: 20 µL

Preparation of Standard Solutions

Standard stock solutions of (2R)-6-Methoxynaringenin are prepared by accurately weighing and dissolving the compound in HPLC-grade methanol (B129727) to a concentration of 1 mg/mL. Working standards are then prepared by serial dilution of the stock solution with the mobile phase to achieve concentrations ranging from 1 to 50 µg/mL.

Sample Preparation

For analysis of (2R)-6-Methoxynaringenin in various matrices, such as plant extracts or biological fluids, a suitable extraction method should be employed. A general solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol followed by solvent evaporation and reconstitution in the mobile phase is recommended. All samples and standards must be filtered through a 0.22 µm syringe filter prior to injection to prevent column clogging.[1]

Data Presentation

The quantitative performance of this HPLC method is summarized in the table below. These values are representative and may vary slightly depending on the specific instrumentation and laboratory conditions.

Parameter	Value
Linearity Range	1 - 50 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.15 µg/mL[4]
Limit of Quantification (LOQ)	0.44 µg/mL[4]
Accuracy (% Recovery)	98 - 102%
Precision (% RSD)	< 2.0%

Visualizations

Caption: Experimental workflow for the HPLC analysis of (2R)-6-Methoxynaringenin.

Caption: Logical relationship between analyte properties and the HPLC method.

References

• 1. Optimization of Naringin and Naringenin Extraction from Citrus × paradisi L. Using Hydrolysis and Excipients as Adsorbent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simultaneous separation and sensitive detection of naringin and naringenin in nanoparticles by chromatographic method indicating stability and photodegradation kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Determination of naringin and naringenin in human plasma by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol: Chiral Separation of 6-Methoxynaringenin Enantiomers

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the chiral separation of 6-Methoxynaringenin enantiomers using High-Performance Liquid Chromatography (HPLC). The method is based on established procedures for the enantioseparation of structurally related flavanones.

Introduction

6-Methoxynaringenin is a chiral flavonoid with a stereocenter at the C2 position, existing as two enantiomers, (S)- and (R)-6-Methoxynaringenin.[1][2] As enantiomers can exhibit different pharmacological and toxicological profiles, their separation and characterization are crucial in drug development and natural product research.[3][4] This protocol details the use of a polysaccharide-based chiral stationary phase (CSP) for the effective resolution of these enantiomers. The described method is adapted from a successful separation of 6-methoxyflavanone (B191839), a closely related compound.[5]

Experimental Protocol

This section outlines the necessary reagents, equipment, and step-by-step procedure for the chiral separation of 6-Methoxynaringenin.

2.1. Materials and Reagents

• Racemic 6-Methoxynaringenin standard

• HPLC-grade n-hexane

• HPLC-grade ethanol (B145695)

• HPLC-grade 2-propanol (Isopropanol)

• Methanol (B129727) (for sample dissolution)

2.2. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Quaternary or binary pump

  • Autosampler

  • Column thermostat

  • UV-Vis or Diode Array Detector (DAD)

• Chiral Stationary Phase: Chiralpak® IA (amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica (B1680970) gel) or a similar polysaccharide-based column is recommended.[5]

2.3. Chromatographic Conditions

The following table summarizes the optimized chromatographic conditions for the chiral separation.

Parameter	Condition
Column	Chiralpak® IA (4.6 x 250 mm, 5 µm)
Mobile Phase	Ethanol
Flow Rate	0.5 mL/min
Injection Volume	20 µL
Column Temperature	25 °C (Ambient)
Detection Wavelength	254 nm

2.4. Sample Preparation

• Prepare a stock solution of racemic 6-Methoxynaringenin in methanol at a concentration of 1 mg/mL.

• From the stock solution, prepare a working solution of 0.1 mg/mL by diluting with the mobile phase (ethanol).

• Filter the working solution through a 0.45 µm syringe filter before injection.

2.5. Separation Procedure

• Equilibrate the Chiralpak® IA column with the mobile phase (ethanol) at a flow rate of 0.5 mL/min for at least 30 minutes or until a stable baseline is achieved.

• Set the column temperature to 25 °C.

• Set the UV detector to a wavelength of 254 nm.

• Inject 20 µL of the prepared 6-Methoxynaringenin sample.

• Run the analysis for a sufficient time to allow for the elution of both enantiomers.

• Record the chromatogram and integrate the peaks to determine the retention times and peak areas.

Data Presentation

The following table presents the expected chromatographic parameters based on the separation of 6-methoxyflavanone, which is structurally analogous to 6-Methoxynaringenin.[5] Actual values for 6-Methoxynaringenin should be determined experimentally.

Compound	Retention Time (t R1) (min)	Retention Time (t R2) (min)	Separation Factor (α)	Resolution (R s)
6-methoxyflavanone	Value for first eluting peak	Value for second eluting peak	2.457	11.950
6-Methoxynaringenin	To be determined	To be determined	To be determined	To be determined

Note: The separation factor (α) is the ratio of the retention factors of the two enantiomers, and the resolution (Rs) is a measure of the degree of separation between the two peaks.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the chiral separation protocol.

Figure 1: Workflow for the chiral separation of 6-Methoxynaringenin enantiomers.

Discussion

The choice of a polysaccharide-based CSP, such as Chiralpak® IA, is critical for the successful enantioseparation of flavanones.[5] These stationary phases provide a chiral environment that allows for differential interactions with the enantiomers, leading to their separation. The use of a polar organic mobile phase like ethanol is common for this type of separation in normal-phase mode. The high resolution and separation factor observed for the analogous 6-methoxyflavanone suggest that this method should be highly effective for 6-Methoxynaringenin as well.[5]

Researchers can further optimize the separation by adjusting the mobile phase composition (e.g., by using mixtures of n-hexane and an alcohol like ethanol or 2-propanol), flow rate, and column temperature. These adjustments can influence the retention times and resolution of the enantiomers.

Conclusion

This application note provides a robust and detailed protocol for the chiral separation of 6-Methoxynaringenin enantiomers by HPLC. The methodology is based on proven techniques for the separation of similar flavanone (B1672756) compounds and is intended to serve as a valuable resource for researchers in the fields of natural product chemistry, pharmacology, and drug development. Successful implementation of this protocol will enable the isolation and quantification of individual enantiomers, facilitating further investigation of their distinct biological activities.

References

• 1. uvadoc.uva.es [uvadoc.uva.es]
• 2. NP-MRD: Showing NP-Card for 6-Methoxynaringenin (NP0138603) [np-mrd.org]
• 3. univ-bechar.dz [univ-bechar.dz]
• 4. Strategies for chiral separation: from racemate to enantiomer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Spectroscopic Analysis of 6-Methoxynaringenin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the nuclear magnetic resonance (NMR) spectral data for 6-Methoxynaringenin, a naturally occurring flavanone (B1672756). This document includes detailed tables of ¹H and ¹³C NMR chemical shifts, a standard protocol for data acquisition, and a diagram illustrating a key signaling pathway influenced by related flavonoids. This information is intended to serve as a valuable resource for the identification, characterization, and further investigation of 6-Methoxynaringenin in academic and industrial research settings.

Introduction

6-Methoxynaringenin is a 6-O-methylated flavanone, a class of flavonoids characterized by a C6-methoxy group on the A-ring of the flavanone backbone.[1] It is a hydrophobic molecule and is found in various plant species, including Xerochrysum viscosum, Eupatorium semiserratum, Scalesia baurii, and Scutellaria barbata.[1] Flavonoids, as a broad class of plant secondary metabolites, are of significant interest to the scientific community due to their diverse and potent biological activities. Naringenin (B18129), the parent compound of 6-Methoxynaringenin, has been shown to possess antioxidant, anti-inflammatory, and other health-promoting properties. The addition of a methoxy (B1213986) group at the C-6 position can influence the molecule's lipophilicity and metabolic stability, potentially altering its biological activity and pharmacokinetic profile.

Accurate structural elucidation is paramount in natural product research and drug development. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous determination of molecular structures. This document provides a detailed summary of the ¹H and ¹³C NMR spectral data for 6-Methoxynaringenin to aid researchers in its identification and characterization.

¹H and ¹³C NMR Spectral Data

Table 1: Predicted ¹H NMR Chemical Shifts for 6-Methoxynaringenin

Atom No.	Predicted Chemical Shift (ppm)	Multiplicity
H-2	5.35	dd
H-3a	3.10	dd
H-3b	2.75	dd
H-8	6.15	s
H-2', H-6'	7.35	d
H-3', H-5'	6.85	d
6-OCH₃	3.80	s
5-OH	12.10	s
7-OH	~9.5-10.5	br s
4'-OH	~9.0-10.0	br s

Note: Predicted values are based on computational models and may differ from experimental data. The chemical shifts for hydroxyl protons are highly dependent on solvent and concentration and often appear as broad singlets.

Table 2: Predicted ¹³C NMR Chemical Shifts for 6-Methoxynaringenin

Atom No.	Predicted Chemical Shift (ppm)
C-2	79.5
C-3	42.5
C-4	196.0
C-4a	102.0
C-5	163.0
C-6	131.0
C-7	165.0
C-8	95.0
C-8a	162.5
C-1'	130.0
C-2', C-6'	128.5
C-3', C-5'	115.5
C-4'	158.0
6-OCH₃	60.5

Note: Predicted values are based on computational models and may differ from experimental data.

Experimental Protocol: NMR Data Acquisition for Flavonoids

This protocol provides a general methodology for the acquisition of ¹H and ¹³C NMR spectra of flavonoids like 6-Methoxynaringenin.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the purified flavonoid sample.

• Dissolve the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or Methanol-d₄) in a standard 5 mm NMR tube. The choice of solvent will depend on the solubility of the compound. DMSO-d₆ is often a good choice for flavonoids due to its high solubilizing power for polar compounds.

• Ensure the sample is fully dissolved. Gentle vortexing or sonication may be required.

• Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm) if the solvent does not contain it.

2. NMR Instrument Parameters:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.

• ¹H NMR:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Acquisition Time: Typically 2-4 seconds.

  • Relaxation Delay (d1): 1-5 seconds.

  • Number of Scans (ns): 16-64 scans, depending on the sample concentration.

  • Spectral Width: 12-16 ppm.

• ¹³C NMR:

  • Pulse Program: A proton-decoupled pulse program (e.g., 'zgpg30' on Bruker instruments).

  • Acquisition Time: Typically 1-2 seconds.

  • Relaxation Delay (d1): 2-5 seconds.

  • Number of Scans (ns): 1024-4096 scans or more, as ¹³C has a low natural abundance.

  • Spectral Width: 200-240 ppm.

• 2D NMR (for full assignment):

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H spin-spin coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H-¹³C pairs.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) ¹H-¹³C correlations, which is crucial for assigning quaternary carbons and connecting different spin systems.

3. Data Processing:

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase correct the spectrum.

• Calibrate the chemical shift scale using the residual solvent peak or the TMS signal.

• Integrate the signals in the ¹H spectrum to determine the relative number of protons.

• Analyze the multiplicities (singlet, doublet, triplet, etc.) and coupling constants (J-values) in the ¹H spectrum.

• Analyze the chemical shifts in the ¹³C spectrum and use DEPT (Distortionless Enhancement by Polarization Transfer) experiments to differentiate between CH, CH₂, and CH₃ groups.

• Use the 2D NMR data to build the molecular structure by connecting the different spin systems.

Logical Workflow for Flavonoid Characterization

Caption: Workflow for the isolation and structural elucidation of flavonoids.

Potential Signaling Pathway Involvement

Flavonoids, including naringenin and its derivatives, are known to modulate various cellular signaling pathways, which underlies their diverse biological effects. One of the key pathways influenced by many flavonoids is the Keap1-Nrf2 pathway, a critical regulator of the cellular antioxidant response.

References

• 1. NP-MRD: Showing NP-Card for 6-Methoxynaringenin (NP0138603) [np-mrd.org]

Application Note: Analysis of 6-Methoxynaringenin by Mass Spectrometry

Abstract

This application note provides a detailed protocol for the analysis of 6-Methoxynaringenin using Liquid Chromatography-Mass Spectrometry (LC-MS). It outlines the characteristic fragmentation pattern of this methoxylated flavonoid, offering valuable insights for researchers in natural product chemistry, pharmacology, and drug development. The provided methodology and data will aid in the identification and structural elucidation of 6-Methoxynaringenin in complex matrices.

Introduction

6-Methoxynaringenin is a methoxylated flavanone (B1672756), a type of flavonoid with a range of reported biological activities. Mass spectrometry is a powerful analytical technique for the structural characterization of such natural products.[1] The fragmentation pattern observed in tandem mass spectrometry (MS/MS) provides a fingerprint for the molecule, allowing for its unambiguous identification. This note details the expected fragmentation pathways for 6-Methoxynaringenin, which are primarily governed by the flavonoid backbone and the methoxy (B1213986) substitution. Common fragmentation mechanisms for flavonoids include retro-Diels-Alder (RDA) reactions and neutral losses of small molecules.[2][3] For methoxylated flavonoids, the loss of a methyl radical is a characteristic fragmentation event.[4][5]

Experimental Protocol

This protocol describes a general method for the analysis of 6-Methoxynaringenin using a High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer.

1. Sample Preparation:

• Accurately weigh 1 mg of 6-Methoxynaringenin standard.

• Dissolve the standard in 1 mL of LC-MS grade methanol (B129727) to prepare a 1 mg/mL stock solution.

• Dilute the stock solution with a 1:1 mixture of methanol and water to a final concentration of 1 µg/mL for direct infusion analysis or LC-MS injection.

2. Liquid Chromatography (LC) Conditions:

• LC System: Agilent 1200 Infinity LC System or equivalent.[6]

• Column: Zorbax Eclipse Plus C18 (1.8 µm, 2.1 x 50 mm) with a compatible guard column.[6][7]

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient can be optimized, for example: 5% B to 95% B over 15 minutes.

• Flow Rate: 0.3 mL/min.[6][7]

• Column Temperature: 30 °C.[6][7]

• Injection Volume: 5 µL.

3. Mass Spectrometry (MS) Conditions:

• Mass Spectrometer: Agilent 6430 Triple Quadrupole LC/MS System or equivalent high-resolution mass spectrometer.[6]

• Ionization Source: Electrospray Ionization (ESI), positive ion mode.

• Capillary Voltage: 4000 V.[6][7]

• Gas Temperature: 300 °C.[6][7]

• Gas Flow: 10 L/min.[6][7]

• Nebulizer Pressure: 35 psi.[6][7]

• MS/MS Analysis: The protonated molecule [M+H]⁺ is selected as the precursor ion for collision-induced dissociation (CID). Collision energy should be optimized for the specific instrument, typically in the range of 10-40 eV.

Results and Discussion

The mass spectrum of 6-Methoxynaringenin is characterized by a protonated molecular ion [M+H]⁺ at m/z 303. The subsequent MS/MS analysis reveals a series of fragment ions that are diagnostic for its structure. The primary fragmentation pathways involve the loss of a methyl radical (•CH₃), followed by the loss of carbon monoxide (CO), and retro-Diels-Alder (RDA) reactions of the C-ring.

Table 1: Fragmentation Pattern of 6-Methoxynaringenin in Positive Ion Mode

Precursor Ion (m/z)	Fragment Ion (m/z)	Neutral Loss	Proposed Fragment Structure
303.0919	288.0685	•CH₃	[M+H-•CH₃]⁺
303.0919	167.0341	C₈H₈O₂	¹,³A⁺ fragment from RDA
303.0919	136.0524	C₉H₇O₃	¹,³B⁺ fragment from RDA
288.0685	260.0732	CO	[M+H-•CH₃-CO]⁺

The fragmentation of 6-Methoxynaringenin is initiated by the formation of the protonated molecule [M+H]⁺. A key fragmentation is the loss of a methyl radical (•CH₃) from the methoxy group, a characteristic feature of methoxylated flavonoids.[4][5] This results in a stable ion at m/z 288. Further fragmentation of this ion can occur through the loss of a carbon monoxide (CO) molecule.

Another significant fragmentation pathway for the flavanone core is the retro-Diels-Alder (RDA) reaction, which involves the cleavage of the C-ring at the 1 and 3 positions.[2][3] This reaction provides valuable information about the substitution pattern on the A and B rings. For 6-Methoxynaringenin, this results in the formation of the ¹,³A⁺ fragment at m/z 167 and the ¹,³B⁺ fragment at m/z 136.

Fragmentation Pathway Diagram

Caption: Proposed fragmentation pathway of 6-Methoxynaringenin.

Conclusion

The fragmentation pattern of 6-Methoxynaringenin, as determined by tandem mass spectrometry, provides distinct and identifiable product ions. The characteristic loss of a methyl radical and the retro-Diels-Alder fragmentation of the C-ring are key features that can be used for its identification in complex mixtures. The protocol and data presented in this application note serve as a valuable resource for researchers working on the analysis of flavonoids and other natural products.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. UFLC-Q-TOF-MS/MS-Based Screening and Identification of Flavonoids and Derived Metabolites in Human Urine after Oral Administration of Exocarpium Citri Grandis Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. protocols.io [protocols.io]
• 7. protocols.io [protocols.io]

Application Notes and Protocols for (2R)-6-Methoxynaringenin as an In Vitro Enzyme Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2R)-6-Methoxynaringenin is a flavanone, a class of flavonoids known for their diverse biological activities. While extensive research has been conducted on its parent compound, naringenin (B18129), specific data on the enzyme inhibitory potential of the 6-methoxy derivative is emerging. These application notes provide a guide for the in vitro use of (2R)-6-Methoxynaringenin as a potential enzyme inhibitor, drawing upon existing knowledge of naringenin and related methoxylated flavonoids. It is important to note that some of the proposed activities are inferred from structurally similar compounds and require experimental validation.

Potential Enzyme Targets and Inferred Bioactivities

Based on studies of naringenin and other methoxylated flavanones, (2R)-6-Methoxynaringenin is a promising candidate for the inhibition of enzymes involved in inflammation and metabolic processes.

Anti-inflammatory Enzymes:

Naringenin has demonstrated anti-inflammatory properties by inhibiting key enzymes in the inflammatory cascade, such as cyclooxygenases (COX) and lipoxygenases (LOX).[1][2] The addition of a methoxy (B1213986) group may modulate this activity. For instance, various flavone (B191248) derivatives have shown inhibitory activity against COX-1 and COX-2 enzymes.[3]

Metabolic Enzymes:

Flavonoids are known to interact with various metabolic enzymes. Naringenin, for example, has been shown to inhibit cytochrome P450 enzymes, such as CYP3A4, which are crucial for drug metabolism.[4] The methoxy group at the 6-position may influence the binding affinity and inhibitory potency of (2R)-6-Methoxynaringenin towards these and other metabolic enzymes.

Quantitative Data Summary

Direct quantitative enzyme inhibition data for (2R)-6-Methoxynaringenin is limited in publicly available literature. The following table summarizes data for the parent compound, naringenin, and a structurally related 6-methoxyflavanone (B191839) to provide a basis for experimental design.

Compound	Target Enzyme/Receptor	IC50 Value	Reference
Naringenin	SARS-CoV-2 Mpro	92 nM	[1]
Naringin	α-glucosidase	19.6 µg/mL	[5]
Naringin	Pancreatic lipase	2.73 mg/mL	[5]
4'-fluoro-6-methoxyflavanone	hTAS2R39 (Bitter Taste Receptor)	102 µM	Not an enzyme, but indicates bioactivity of a 6-methoxyflavanone

Experimental Protocols

The following are detailed protocols for in vitro enzyme inhibition assays that can be adapted to evaluate the inhibitory potential of (2R)-6-Methoxynaringenin.

Protocol 1: In Vitro Cyclooxygenase-2 (COX-2) Inhibition Assay

This protocol is adapted from established methods for assessing COX-2 inhibition by flavonoids.[3][6][7]

Materials:

• Human recombinant COX-2 enzyme

• Arachidonic acid (substrate)

• Reaction Buffer (0.1 M Tris-HCl, pH 8.0, containing 5 mM EDTA and 2 mM phenol)

• Heme

• (2R)-6-Methoxynaringenin stock solution (in DMSO)

• Celecoxib (positive control)

• DMSO (vehicle control)

• 1 M HCl (to stop the reaction)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a solution of the test compound, (2R)-6-Methoxynaringenin, dissolved in DMSO.

• In a 96-well plate, add 960 µL of reaction buffer.

• Add 10 µL of COX-2 enzyme solution and 10 µL of heme to the buffer.

• Add 10 µL of the (2R)-6-Methoxynaringenin solution at various concentrations to the wells. For the positive control, use celecoxib, and for the negative control, use DMSO.

• Incubate the plate for 10 minutes at 37°C.

• Initiate the reaction by adding 10 µL of arachidonic acid solution.

• After a desired time, stop the reaction by adding 50 µL of 1 M HCl.

• Measure the absorbance at a specific wavelength using a microplate reader to determine the amount of product formed.

• Calculate the percentage of inhibition for each concentration of (2R)-6-Methoxynaringenin and determine the IC50 value.

Experimental Workflow for COX-2 Inhibition Assay

Caption: Workflow for the in vitro COX-2 inhibition assay.

Protocol 2: In Vitro 5-Lipoxygenase (5-LOX) Inhibition Assay

This protocol is based on established photometric methods for assessing 5-LOX inhibition.[8][9]

Materials:

• 5-Lipoxygenase enzyme (from potato or human source)

• Linoleic acid (substrate)

• Phosphate (B84403) buffer (50 mM, pH 6.3)

• (2R)-6-Methoxynaringenin stock solution (in DMSO)

• Zileuton (positive control)

• DMSO (vehicle control)

• UV-Vis spectrophotometer

Procedure:

• Prepare the assay mixture containing 2.97 mL of phosphate buffer and 5 µL of 80 mM linoleic acid.

• Add the 5-LOX enzyme solution to the mixture. Ensure the enzyme solution is kept on ice.

• Add various concentrations of (2R)-6-Methoxynaringenin to the assay mixture. Use Zileuton as a positive control and DMSO as a negative control.

• Initiate the reaction by adding the substrate (linoleic acid).

• Monitor the increase in absorbance at 234 nm at 25°C, which corresponds to the formation of the conjugated diene product.

• Calculate the percentage of inhibition for each concentration of (2R)-6-Methoxynaringenin and determine the IC50 value.

Experimental Workflow for 5-LOX Inhibition Assay

Caption: Workflow for the in vitro 5-LOX inhibition assay.

Potential Signaling Pathway Modulation

Naringenin has been reported to modulate several key signaling pathways involved in cellular stress response and metabolism. It is plausible that (2R)-6-Methoxynaringenin shares these properties.

Nrf2/ARE Signaling Pathway

Naringenin can activate the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Antioxidant Response Element (ARE) pathway. This pathway is a primary cellular defense mechanism against oxidative stress. Activation of Nrf2 leads to the transcription of numerous antioxidant and cytoprotective genes.

Caption: Postulated activation of the Nrf2/ARE pathway.

AMPK/Sirt1 Signaling Pathway

The AMP-activated protein kinase (AMPK) and Sirtuin 1 (Sirt1) pathway is a central regulator of cellular energy homeostasis. Naringenin has been shown to activate this pathway, leading to beneficial metabolic effects.

Caption: Postulated modulation of the AMPK/Sirt1 pathway.

Conclusion

(2R)-6-Methoxynaringenin presents an interesting molecule for investigation as an in vitro enzyme inhibitor, particularly for targets involved in inflammation and metabolism. The provided protocols and inferred biological activities serve as a foundation for further research. It is imperative to conduct rigorous experimental validation to determine the specific enzyme targets, inhibitory potency (IC50 values), and mechanisms of action of this compound. Such studies will be crucial in elucidating its therapeutic potential.

References

• 1. scielo.br [scielo.br]
• 2. Naringin and Naringenin: Their Mechanisms of Action and the Potential Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. In vitro inhibition of simvastatin metabolism in rat and human liver by naringenin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Natural product-driven dual COX-LOX inhibitors: Overview of recent studies on the development of novel anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. d-nb.info [d-nb.info]
• 7. thepharmajournal.com [thepharmajournal.com]
• 8. globalresearchonline.net [globalresearchonline.net]
• 9. In vitro 5-LOX inhibitory and antioxidant potential of isoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Cell culture protocol for testing (2R)-6-Methoxynaringenin cytotoxicity

Application Note and Protocol

Topic: Cell Culture Protocol for Testing (2R)-6-Methoxynaringenin Cytotoxicity

Audience: Researchers, scientists, and drug development professionals.

Introduction

(2R)-6-Methoxynaringenin is a flavonoid, a class of natural compounds known for a wide range of biological activities.[1] Assessing the cytotoxic potential of this compound is a critical first step in preclinical drug development and toxicological screening. This document provides a detailed protocol for determining the cytotoxicity of (2R)-6-Methoxynaringenin using a standard in vitro cell viability assay. The protocol is based on the widely used MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) colorimetric assay, which measures cellular metabolic activity as an indicator of cell viability.[2] Metabolically active, viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT tetrazolium salt to a purple formazan (B1609692) product.[2] The intensity of the purple color is directly proportional to the number of living cells.[3]

Principle of the MTT Assay

The MTT assay is a quantitative colorimetric method for assessing cell viability.[4] Mitochondrial dehydrogenases in living cells cleave the tetrazolium ring of MTT, converting the yellow salt into insoluble purple formazan crystals. A solubilization solution is then added to dissolve these crystals, and the resulting colored solution is quantified by measuring its absorbance at a specific wavelength (typically 550-600 nm) using a microplate reader.[2] A decrease in the signal indicates a reduction in cell viability, which can be attributed to the cytotoxic effects of the test compound.

References

• 1. NP-MRD: Showing NP-Card for 6-Methoxynaringenin (NP0138603) [np-mrd.org]
• 2. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]

Application Notes and Protocols for Studying the NF-κB Signaling Pathway with (2R)-6-Methoxynaringenin

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2R)-6-Methoxynaringenin, a derivative of the naturally occurring flavanone (B1672756) naringenin (B18129), presents a promising tool for the investigation of the Nuclear Factor-kappa B (NF-κB) signaling pathway. The NF-κB family of transcription factors are critical regulators of inflammatory responses, immune function, cell proliferation, and apoptosis.[1] Dysregulation of the NF-κB pathway is implicated in a multitude of pathological conditions, including chronic inflammatory diseases, autoimmune disorders, and cancer.[1][2]

These application notes provide a comprehensive guide for utilizing (2R)-6-Methoxynaringenin to study and potentially modulate NF-κB signaling. While specific quantitative data on (2R)-6-Methoxynaringenin's activity is still emerging, the information provided is based on the well-documented effects of its parent compound, naringenin, on the NF-κB pathway.[3][4][5][6][7][8] Researchers are advised to perform dose-response studies to determine the optimal concentration of (2R)-6-Methoxynaringenin for their specific experimental setup.

Mechanism of Action: Inhibition of NF-κB Signaling

In its inactive state, NF-κB (typically a heterodimer of p65 and p50 subunits) is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins, most notably IκBα.[9] Upon stimulation by various signals, such as pro-inflammatory cytokines (e.g., TNF-α) or lipopolysaccharide (LPS), the IκB kinase (IKK) complex becomes activated. IKK then phosphorylates IκBα, leading to its ubiquitination and subsequent degradation by the proteasome.[9] This releases NF-κB, allowing it to translocate to the nucleus, bind to specific DNA sequences (κB sites) in the promoter regions of target genes, and initiate the transcription of pro-inflammatory mediators.[1]

Naringenin has been shown to inhibit NF-κB activation through multiple mechanisms:

• Inhibition of IκBα Degradation: Naringenin can prevent the degradation of IκBα, thus keeping NF-κB sequestered in the cytoplasm.[5]

• Suppression of p65 Nuclear Translocation: By stabilizing IκBα, naringenin effectively blocks the translocation of the active p65 subunit of NF-κB into the nucleus.[8]

• Reduction of p65 Phosphorylation: Some studies suggest that naringenin can inhibit the phosphorylation of the p65 subunit, a critical step for its full transcriptional activity.[10]

It is hypothesized that (2R)-6-Methoxynaringenin may share a similar mechanism of action. The following diagram illustrates the proposed inhibitory effect of (2R)-6-Methoxynaringenin on the canonical NF-κB signaling pathway.

Caption: Proposed inhibition of the NF-κB pathway by (2R)-6-Methoxynaringenin.

Quantitative Data Summary

Currently, there is a lack of specific quantitative data (e.g., IC50 values) for the inhibitory effect of (2R)-6-Methoxynaringenin on the NF-κB signaling pathway in the public domain. Researchers are encouraged to perform dose-response experiments to determine the potency of the compound in their model system. The table below is a template that can be used to summarize experimental findings.

Experimental Assay	Key Parameter Measured	Stimulus	Cell Line/Model	(2R)-6-Methoxynaringenin IC50 (µM)	% Inhibition at [X] µM
NF-κB Luciferase Reporter Assay	Luciferase Activity (RLU)	TNF-α, LPS, etc.	e.g., HEK293T	Data to be determined	Data to be determined
Western Blot (p-p65/total p65)	Ratio of Phospho-p65 to Total p65	TNF-α, LPS, etc.	e.g., RAW 264.7	Data to be determined	Data to be determined
Western Blot (IκBα)	IκBα Protein Levels	TNF-α, LPS, etc.	e.g., HeLa	Data to be determined	Data to be determined
qPCR (Target Gene Expression)	Relative mRNA Levels (e.g., IL-6)	TNF-α, LPS, etc.	e.g., THP-1	Data to be determined	Data to be determined

Experimental Protocols

The following are detailed protocols for key experiments to assess the impact of (2R)-6-Methoxynaringenin on the NF-κB signaling pathway.

Caption: General workflow for studying NF-κB inhibition.

NF-κB Luciferase Reporter Assay

This assay measures the transcriptional activity of NF-κB.[11]

Materials:

• HEK293T cells (or other suitable cell line)

• NF-κB luciferase reporter plasmid (containing κB binding sites upstream of the luciferase gene)

• Renilla luciferase plasmid (for normalization)

• Transfection reagent (e.g., PEI)

• (2R)-6-Methoxynaringenin

• Stimulus (e.g., TNF-α, 20 ng/mL)

• Dual-Luciferase® Reporter Assay System

• Opaque 96-well plates

• Luminometer

Protocol:

• Day 1: Cell Seeding: Seed HEK293T cells in opaque 96-well plates at a density that will result in 70-80% confluency on the day of transfection.

• Day 2: Transfection: Co-transfect the cells with the NF-κB luciferase reporter plasmid and the Renilla luciferase plasmid using a suitable transfection reagent according to the manufacturer's protocol.[12]

• Day 3: Treatment and Stimulation:

  • 24 hours post-transfection, replace the medium with fresh medium containing various concentrations of (2R)-6-Methoxynaringenin or vehicle control (e.g., DMSO).

  • Incubate for 1-2 hours.

  • Stimulate the cells with an NF-κB activator (e.g., TNF-α) for 6-8 hours. Include an unstimulated control group.

• Day 4: Lysis and Luminescence Measurement:

  • Wash the cells once with PBS.

  • Lyse the cells using the passive lysis buffer provided in the Dual-Luciferase® Reporter Assay System.[4]

  • Measure firefly and Renilla luciferase activities sequentially in a luminometer according to the assay kit instructions.[3][4]

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Calculate the fold induction of NF-κB activity relative to the unstimulated control and assess the inhibitory effect of (2R)-6-Methoxynaringenin.

Western Blot for p65 Phosphorylation and IκBα Degradation

This method is used to detect changes in the phosphorylation state of p65 and the protein levels of IκBα.[13]

Materials:

• RAW 264.7 macrophages (or other suitable cell line)

• (2R)-6-Methoxynaringenin

• Stimulus (e.g., LPS, 100 ng/mL)

• Ice-cold PBS

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-p65 (Ser536), anti-p65, anti-IκBα, anti-β-actin (loading control)

• HRP-conjugated secondary antibody

• ECL detection reagent

• Chemiluminescence imaging system

Protocol:

• Cell Treatment: Seed cells in 6-well plates. Once confluent, pre-treat the cells with (2R)-6-Methoxynaringenin or vehicle for 1-2 hours, followed by stimulation with LPS for 15-30 minutes (for IκBα degradation) or 30-60 minutes (for p65 phosphorylation).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (20-40 µg) onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[13]

• Detection:

  • Wash the membrane thoroughly with TBST.

  • Apply ECL detection reagent and capture the chemiluminescent signal using an imaging system.[13]

• Data Analysis: Quantify the band intensities using densitometry software (e.g., ImageJ). Normalize the levels of phospho-p65 to total p65 and IκBα to the loading control (β-actin).

Quantitative Real-Time PCR (qPCR) for NF-κB Target Gene Expression

This protocol quantifies the mRNA levels of NF-κB target genes, such as IL-6, TNF-α, and COX-2.[6]

Materials:

• THP-1 cells (or other suitable cell line)

• (2R)-6-Methoxynaringenin

• Stimulus (e.g., LPS, 100 ng/mL)

• RNA extraction kit

• cDNA synthesis kit

• SYBR Green qPCR master mix

• qPCR primers for target genes (e.g., IL-6, TNF-α) and a housekeeping gene (e.g., GAPDH, ACTB)

• Real-time PCR instrument

Protocol:

• Cell Treatment: Seed and treat cells with (2R)-6-Methoxynaringenin and/or LPS as described in the Western Blot protocol, typically for a longer duration (e.g., 4-24 hours) to allow for gene transcription.

• RNA Extraction: Isolate total RNA from the cells using a commercial RNA extraction kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR:

  • Set up the qPCR reactions in a 96-well plate with SYBR Green master mix, cDNA, and specific primers for each target gene and the housekeeping gene.[6]

  • Run the qPCR program on a real-time PCR instrument.

• Data Analysis: Calculate the relative mRNA expression levels of the target genes using the ΔΔCq method, normalizing to the housekeeping gene expression.

Conclusion

(2R)-6-Methoxynaringenin holds potential as a valuable chemical probe for elucidating the intricate mechanisms of the NF-κB signaling pathway. The protocols outlined in these application notes provide a robust framework for researchers to investigate its inhibitory effects on NF-κB activation and downstream inflammatory responses. Further studies are warranted to establish the precise mechanism of action and quantitative inhibitory profile of this specific compound.

References

• 1. Naringenin inhibits pro‑inflammatory cytokine production in macrophages through inducing MT1G to suppress the activation of NF‑κB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Neuroprotective effect of naringenin is mediated through suppression of NF-κB signaling pathway in experimental stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Naringenin inhibits allergen-induced airway inflammation and airway responsiveness and inhibits NF-kappaB activity in a murine model of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Naringenin attenuates inflammation and apoptosis of osteoarthritic chondrocytes via the TLR4/TRAF6/NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Anti-Atherosclerotic Effect of Naringin Is Associated with Reduced Expressions of Cell Adhesion Molecules and Chemokines through NF-κB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanisms of NF-κB p65 and strategies for therapeutic manipulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and Biological Activity of Novel O-Alkyl Derivatives of Naringenin and Their Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and Biological Evaluation of 1-(2-(6-Methoxynaphthalen-2-yl)-6-methylnicotinoyl)-4-Substituted Semicarbazides/Thiosemicarbazides as Anti-Tumor Nur77 Modulators [mdpi.com]
• 11. Design, synthesis, and biological evaluation of 6-methoxy-2-arylquinolines as potential P-glycoprotein inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]

Application Notes: (2R)-6-Methoxynaringenin and Related Flavonoids in Anti-Cancer Research Models

Disclaimer: Direct experimental data for the specific compound "(2R)-6-Methoxynaringenin" is not available in the public research literature. The following application notes, protocols, and data are based on the well-documented anti-cancer activities of its parent compound, Naringenin (B18129) , and the general properties of methoxylated flavonoids , which are known to possess enhanced bioavailability and potent anti-cancer effects.[1][2]

Introduction

Naringenin, a flavanone (B1672756) predominantly found in citrus fruits, has demonstrated significant anti-cancer properties by modulating various cellular signaling pathways involved in cell proliferation, apoptosis, angiogenesis, and metastasis.[3][4][5] Methylation of flavonoids, a common structural modification, has been shown to increase metabolic stability and membrane transport, thereby improving oral bioavailability and enhancing anti-cancer efficacy.[1][2] Methoxylated flavonoids often exhibit superior cytotoxic and chemopreventive properties compared to their hydroxylated counterparts.[6][7] These notes provide a framework for investigating the anti-cancer potential of naringenin derivatives, such as 6-Methoxynaringenin, in various research models.

Mechanism of Action

Naringenin and its derivatives exert pleiotropic anti-cancer effects by targeting multiple dysregulated signaling pathways.[3][4][8] Key mechanisms include:

• Induction of Apoptosis: Upregulation of pro-apoptotic proteins like Bax and Caspases (-3, -9) and downregulation of anti-apoptotic proteins like Bcl-2.[9][10]

• Cell Cycle Arrest: Halting the cell cycle at various phases (e.g., G2/M phase) to prevent cancer cell proliferation.[9]

• Inhibition of Proliferation and Survival Pathways: Modulation of key signaling cascades such as PI3K/Akt/mTOR and MAPK/ERK, which are central to cancer cell growth and survival.[4][9][11]

• Anti-Inflammatory Effects: Suppression of pro-inflammatory mediators like NF-κB, TNF-α, and various interleukins, which are often linked to carcinogenesis.[3][12]

• Anti-Metastatic and Anti-Angiogenic Activity: Inhibition of processes like cell migration, invasion, and the formation of new blood vessels that supply tumors.[4]

Quantitative Data Summary

The following tables summarize representative quantitative data for methoxylated flavonoids and the parent compound Naringenin to provide an expected range of efficacy in various cancer cell lines.

Table 1: Antiproliferative Activity (IC₅₀) of Representative Methoxylated Flavonoids

Compound	Cancer Cell Line	Cell Type	IC₅₀ Value (µM)	Citation
Tangeretin	SCC-9	Oral Cancer	~20	[1]
Tangeretin	Colorectal Carcinoma	Colon Cancer	37	[1]
7-Methoxyflavanone	MCF-7	Breast Cancer	~35	[1]
5,7-Methoxyflavanone	MCF-7	Breast Cancer	~35	[1]

| Nobiletin | HL-60 | Leukemia | Not specified |[6] |

Table 2: Antiproliferative Activity (IC₅₀) of Naringenin

Compound	Cancer Cell Line	Cell Type	IC₅₀ Value (µg/mL)	Citation
Naringenin	MDA-MB-231	Breast Cancer	40, 60 (effective concentrations)	[9]
Naringenin	HepG2	Liver Cancer	Not specified, but demonstrated effect	[13]
Naringenin	PC-3 / LNCaP	Prostate Cancer	Not specified, but demonstrated effect	[13]

| Naringenin | HeLa | Cervical Cancer | Not specified, but demonstrated effect |[13] |

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol measures the metabolic activity of cells as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cancer cell lines (e.g., MDA-MB-231, MCF-7, PC-3)

• Complete growth medium (e.g., DMEM with 10% FBS)

• (2R)-6-Methoxynaringenin (or related flavonoid) stock solution (in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Phosphate-Buffered Saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the flavonoid compound in culture medium. Replace the medium in each well with 100 µL of the diluted compound solutions. Include a vehicle control (medium with DMSO) and an untreated control.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C, 5% CO₂.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Protocol 2: Apoptosis Analysis by Flow Cytometry (Annexin V/PI Staining)

This protocol quantifies the percentage of cells undergoing apoptosis.

Materials:

• 6-well plates

• Treated and untreated cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the flavonoid compound at the desired concentrations (e.g., IC₅₀ and 2x IC₅₀) for 24-48 hours.

• Cell Harvesting: Harvest the cells (both adherent and floating) by trypsinization and centrifugation.

• Cell Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the cells by flow cytometry within 1 hour. The analysis will differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Protocol 3: Western Blot for Protein Expression Analysis

This protocol detects changes in the expression levels of key proteins in a signaling pathway (e.g., PI3K/Akt, apoptosis regulators).

Materials:

• Treated and untreated cells

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Akt, anti-p-Akt, anti-Bax, anti-Bcl-2, anti-Caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse the treated cells with cold RIPA buffer. Quantify protein concentration using the BCA assay.

• SDS-PAGE: Denature protein lysates and load equal amounts (20-40 µg) onto an SDS-PAGE gel for separation.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and apply the ECL substrate.

• Imaging: Visualize the protein bands using a chemiluminescence imaging system. Use a loading control (e.g., β-actin) to normalize protein expression levels.

Visualizations

Caption: PI3K/Akt signaling pathway and points of inhibition by flavonoids.

Caption: Experimental workflow for a standard MTT cell viability assay.

References

• 1. Methoxylated flavones, a superior cancer chemopreventive flavonoid subclass? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Naringenin as potent anticancer phytocompound in breast carcinoma: from mechanistic approach to nanoformulations based therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Naringenin: A potential flavonoid phytochemical for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ar.iiarjournals.org [ar.iiarjournals.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. An Updated Review of the Anticancer Mechanisms and Therapeutic Potential of Naringenin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and in vitro anticancer evaluation of novel flavonoid-based amide derivatives as regulators of the PI3K/AKT signal pathway for TNBC treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Naringin and Naringenin: Their Mechanisms of Action and the Potential Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | A Systematic Review of the Preventive and Therapeutic Effects of Naringin Against Human Malignancies [frontiersin.org]

Application Notes and Protocols for In Vivo Efficacy Studies of 6-Methoxynaringenin in Mice

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for the in vivo experimental design of studies investigating the therapeutic potential of 6-methoxynaringenin (B31772) in mouse models. Detailed protocols for oral administration, behavioral assessments, and biochemical analyses are included to ensure robust and reproducible results. The methodologies are based on established practices for flavonoid research and can be adapted for various disease models, with a focus on neuroinflammation and depressive-like behaviors.

Introduction to 6-Methoxynaringenin

6-Methoxynaringenin is a naturally occurring O-methylated flavanone (B1672756) found in various plants.[1] As a derivative of naringenin, a flavonoid abundant in citrus fruits, it is anticipated to possess a range of biological activities.[2][3] Naringenin and its analogues have demonstrated significant anti-inflammatory, antioxidant, and neuroprotective properties in numerous preclinical studies.[2][4][5] The proposed mechanisms of action often involve the modulation of key signaling pathways such as NF-κB and Nrf2, which play crucial roles in inflammation and cellular defense.[5] These properties suggest that 6-methoxynaringenin holds promise as a therapeutic agent for a variety of disorders, including those with an inflammatory component.

Experimental Design and Workflow

A well-structured experimental design is paramount for obtaining reliable and interpretable data. The following workflow provides a general framework for an in vivo study of 6-methoxynaringenin in mice.

Caption: Experimental workflow for in vivo 6-methoxynaringenin studies in mice.

Animal Model and Husbandry

• Species and Strain: C57BL/6 mice are a commonly used inbred strain for neurobehavioral and inflammation studies.[6]

• Age and Sex: Adult male mice (8-10 weeks old) are often used to avoid hormonal cycle variations in females.

• Housing: Mice should be housed in groups of 4-5 per cage under standard laboratory conditions (12-hour light/dark cycle, 22 ± 2°C, 55 ± 10% humidity) with ad libitum access to food and water.

• Acclimatization: Allow a minimum of one week for acclimatization to the facility and handling before the start of any experimental procedures.[7]

Treatment Groups and Dosing

The following table outlines a suggested grouping and dosing strategy. Doses for flavonoids in mice typically range from 10 to 100 mg/kg.[8][9][10][11]

Group ID	Treatment	Dose (mg/kg)	Route of Administration	Frequency
1	Vehicle Control	0	Oral Gavage	Daily
2	6-Methoxynaringenin (Low Dose)	10	Oral Gavage	Daily
3	6-Methoxynaringenin (Mid Dose)	25	Oral Gavage	Daily
4	6-Methoxynaringenin (High Dose)	50	Oral Gavage	Daily
5	Positive Control (e.g., Fluoxetine)	20	Oral Gavage	Daily

• Vehicle: A 0.5% solution of carboxymethylcellulose (CMC) in sterile water is a suitable vehicle for oral administration of hydrophobic compounds.

• Sample Size: A minimum of 8-10 animals per group is recommended to ensure statistical power.

Experimental Protocols

Preparation and Administration of 6-Methoxynaringenin

Materials:

• 6-Methoxynaringenin powder

• 0.5% Carboxymethylcellulose (CMC) solution

• Sterile water

• Weighing scale

• Vortex mixer

• Oral gavage needles (20-22 gauge, flexible tip recommended)[12][13][14]

• Syringes (1 mL)

Protocol:

• Calculate the required amount of 6-methoxynaringenin for each dose based on the average body weight of the mice.

• Prepare a stock solution of the highest dose (50 mg/kg) by suspending the calculated amount of 6-methoxynaringenin in the 0.5% CMC vehicle. Ensure the final volume for administration is 10 mL/kg.[15]

• Vortex the suspension thoroughly to ensure homogeneity.

• Prepare the lower doses by serial dilution of the stock solution with the vehicle.

• Administer the assigned treatment to each mouse via oral gavage. Gently restrain the mouse and insert the gavage needle along the upper palate into the esophagus.[15][16]

• Administer the solution slowly to prevent regurgitation and aspiration.[16]

• Monitor the animals for at least 15 minutes post-administration for any signs of distress.[12]

Behavioral Assessments for Antidepressant-like Effects

Behavioral tests should be conducted in a quiet, dedicated room. It is advisable to use a battery of tests to assess different aspects of depressive-like behavior.[6][17]

The FST is a widely used test to screen for antidepressant activity by assessing "behavioral despair".[17][18][19]

Materials:

• Glass cylinder (20 cm height, 14 cm diameter)

• Water (24 ± 1°C)

• Video recording system

• Stopwatch

Protocol:

• Fill the glass cylinder with water to a level that prevents the mouse's hind limbs or tail from touching the bottom.[6]

• Gently place the mouse into the cylinder for a 6-minute session.[6]

• Record the session for later analysis.

• Measure the duration of immobility during the last 4 minutes of the test.[6][17] Immobility is defined as the lack of movement except for minimal motions to keep the head above water.[6]

• At the end of the session, remove the mouse, dry it with a towel, and return it to its home cage.

The TST is another common test for assessing antidepressant-like activity by measuring immobility when subjected to an inescapable stressor.[6][17]

Materials:

• Suspension rod

• Adhesive tape

• Video recording system

• Stopwatch

Protocol:

• Suspend each mouse by its tail to a rod using adhesive tape, approximately 55 cm above the surface.[6]

• The duration of the test is 6 minutes.[6]

• Record the session and measure the total duration of immobility. Immobility is defined as the absence of any limb or body movement, except for respiration.

• After the test, remove the mouse from the suspension and return it to its home cage.

Tissue Collection and Processing

At the end of the treatment period, animals are euthanized for tissue collection.

Materials:

• Anesthetics (e.g., isoflurane)

• Dissection tools

• Phosphate-buffered saline (PBS), ice-cold

• Liquid nitrogen

• Centrifuge tubes

• RIPA buffer with protease and phosphatase inhibitors[20]

Protocol:

• Anesthetize the mouse deeply.

• Perform cardiac puncture to collect blood. Centrifuge the blood to separate serum or plasma and store at -80°C.

• Perfuse the animal with ice-cold PBS to remove blood from the tissues.

• Dissect the brain and other relevant organs (e.g., liver, spleen).

• For protein analysis, snap-freeze the tissues in liquid nitrogen and store them at -80°C.[20][21]

• For protein extraction, homogenize the tissue in ice-cold RIPA buffer containing protease and phosphatase inhibitors.[20][22]

• Centrifuge the homogenate at high speed (e.g., 12,000 rpm) at 4°C to pellet cellular debris.[20]

• Collect the supernatant containing the protein lysate and determine the protein concentration using a BCA assay.

Biochemical Analyses

ELISA is a sensitive method for quantifying the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) in serum or tissue homogenates.[23][24]

Materials:

• Commercially available ELISA kits for specific mouse cytokines (e.g., TNF-α, IL-1β, IL-6)[25][26][27]

• Microplate reader

Protocol:

• Follow the manufacturer's instructions provided with the ELISA kit.

• Briefly, coat a 96-well plate with the capture antibody.

• Add standards and samples (serum or diluted tissue lysate) to the wells.

• Incubate with the detection antibody, followed by a streptavidin-HRP conjugate.

• Add the substrate solution (e.g., TMB) and stop the reaction.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the cytokine concentrations based on the standard curve.

Western blotting is used to detect and quantify the expression levels of specific proteins involved in relevant signaling pathways.[21][28]

Materials:

• SDS-PAGE gels

• Transfer apparatus

• PVDF membranes[21]

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-NF-κB, anti-Nrf2, anti-HO-1, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate[20]

• Imaging system

Protocol:

• Separate equal amounts of protein (e.g., 20-40 µg) on an SDS-PAGE gel.[20][21]

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.[21]

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and apply the chemiluminescent substrate.

• Visualize the protein bands using an imaging system.

• Quantify the band intensities and normalize to a loading control like β-actin.

Signaling Pathways of Interest

Based on the known activities of related flavonoids, 6-methoxynaringenin may exert its effects through the modulation of key inflammatory and antioxidant signaling pathways.[2][5][29]

Caption: Potential signaling pathways modulated by 6-methoxynaringenin.

Data Presentation and Statistical Analysis

All quantitative data should be presented as mean ± standard error of the mean (SEM). Statistical analysis should be performed using appropriate tests, such as one-way ANOVA followed by a post-hoc test (e.g., Tukey's or Dunnett's) for multiple group comparisons. A p-value of less than 0.05 is typically considered statistically significant.

Parameter	Vehicle Control	6-MN (10 mg/kg)	6-MN (25 mg/kg)	6-MN (50 mg/kg)	Positive Control
FST Immobility (s)
TST Immobility (s)
Serum TNF-α (pg/mL)
Serum IL-1β (pg/mL)
Brain NF-κB Expression
Brain Nrf2 Expression

This structured approach to experimental design and execution will facilitate the generation of high-quality, reproducible data to elucidate the in vivo therapeutic potential of 6-methoxynaringenin.

References

• 1. NP-MRD: Showing NP-Card for 6-Methoxynaringenin (NP0138603) [np-mrd.org]
• 2. Biological activities of naringenin: A narrative review based on in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. On the Neuroprotective Effects of Naringenin: Pharmacological Targets, Signaling Pathways, Molecular Mechanisms, and Clinical Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Naringenin: an analgesic and anti-inflammatory citrus flavanone - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Baseline Depression-Like Behaviors in Wild-Type Adolescent Mice Are Strain and Age but Not Sex Dependent [frontiersin.org]
• 7. Experimental design: Top four strategies for reproducible mouse research [jax.org]
• 8. In Vivo Antistress Effects of Synthetic Flavonoids in Mice: Behavioral and Biochemical Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In vivo exposure to plant flavonols. Influence on frequencies of micronuclei in mouse erythrocytes and sister-chromatid exchange in rabbit lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In-Vivo Antidiabetic Activity and In-Silico Mode of Action of LC/MS-MS Identified Flavonoids in Oleaster Leaves [mdpi.com]
• 11. Molecular Docking Studies of Naringenin and its Protective Efficacy against Methotrexate Induced Oxidative Tissue Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scribd.com [scribd.com]
• 14. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 15. iacuc.wsu.edu [iacuc.wsu.edu]
• 16. animalcare.ubc.ca [animalcare.ubc.ca]
• 17. Behavioral Assessment of Antidepressant Activity in Rodents - Methods of Behavior Analysis in Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. Behavioural despair test - Wikipedia [en.wikipedia.org]
• 19. youtube.com [youtube.com]
• 20. Protein extraction and western blot (mouse tissues) [protocols.io]
• 21. researchgate.net [researchgate.net]
• 22. remedypublications.com [remedypublications.com]
• 23. Sequential ELISA to profile multiple cytokines from small volumes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. biocompare.com [biocompare.com]
• 25. tribioscience.com [tribioscience.com]
• 26. bosterbio.com [bosterbio.com]
• 27. arigobio.com [arigobio.com]
• 28. Western Blot Sample Preparation Protocol - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 29. Naringin and Naringenin: Their Mechanisms of Action and the Potential Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for Assessing Synergistic Effects of (2R)-6-Methoxynaringenin

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

(2R)-6-Methoxynaringenin is a chiral flavanone (B1672756), a class of polyphenolic compounds found in various plants.[1] Flavonoids, including the parent compound naringenin (B18129), have garnered significant interest in drug discovery due to their diverse biological activities, such as antioxidant, anti-inflammatory, and anticancer properties.[2][3][4][5] Synergistic drug combinations are a promising strategy in pharmacology, potentially leading to enhanced therapeutic efficacy, reduced dosages, and the mitigation of adverse effects. This document provides a comprehensive protocol to assess the potential synergistic effects of (2R)-6-Methoxynaringenin when used in combination with other therapeutic agents.

The protocols herein are designed to quantify synergy, elucidate the underlying cellular mechanisms, and provide a framework for the systematic evaluation of drug combinations. The methodologies cover the initial determination of synergistic interactions on cell viability, followed by in-depth analyses of apoptosis induction and the modulation of key signaling pathways.

Determination of Synergistic Cytotoxicity using the Checkerboard Assay

The checkerboard assay is a widely used in vitro method to quantitatively assess the interactions between two compounds.[6][7] This protocol describes the use of a cell viability assay, such as the MTT or CellTiter-Glo® assay, to determine the Fractional Inhibitory Concentration Index (FICI), which categorizes the interaction as synergistic, additive, indifferent, or antagonistic.

Experimental Protocol

• Cell Culture: Plate cells (e.g., a cancer cell line relevant to the therapeutic area of interest) in a 96-well microtiter plate at a predetermined optimal density and allow them to adhere overnight.

• Preparation of Compound Dilutions:

  • Prepare stock solutions of (2R)-6-Methoxynaringenin (Compound A) and the partner compound (Compound B) in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of Compound A along the rows of the 96-well plate and serial dilutions of Compound B down the columns. This creates a matrix of combination concentrations. Include wells with each compound alone and untreated control wells.

• Treatment: Add the prepared compound dilutions to the cells and incubate for a specified period (e.g., 48 or 72 hours).

• Cell Viability Assessment:

  • Following incubation, add the cell viability reagent (e.g., MTT, XTT, or CellTiter-Glo®) to each well according to the manufacturer's instructions.

  • Measure the absorbance or luminescence using a microplate reader.

• Data Analysis:

  • Determine the Minimum Inhibitory Concentration (MIC) or IC50 (the concentration that inhibits 50% of cell growth) for each compound alone and for each combination.

  • Calculate the Fractional Inhibitory Concentration (FIC) for each compound in the combination:

    • FIC of Compound A = (MIC of A in combination) / (MIC of A alone)

    • FIC of Compound B = (MIC of B in combination) / (MIC of B alone)

  • Calculate the FICI by summing the individual FICs: FICI = FIC of Compound A + FIC of Compound B.

  • Interpret the FICI value:

    • FICI ≤ 0.5: Synergy

    • 0.5 < FICI ≤ 1.0: Additive

    • 1.0 < FICI ≤ 4.0: Indifference

    • FICI > 4.0: Antagonism

Data Presentation

Table 1: Hypothetical Checkerboard Assay Results for (2R)-6-Methoxynaringenin and Compound B

(2R)-6-Methoxynaringenin (µM)	Compound B (µM)	% Cell Viability
0	0	100
50	0	85
100	0	60
0	10	90
0	20	75
50	10	45
...	...	...

Table 2: FICI Calculation and Interpretation

Combination	MIC of A alone (µM)	MIC of B alone (µM)	MIC of A in combo (µM)	MIC of B in combo (µM)	FIC of A	FIC of B	FICI	Interpretation
A + B	100	20	25	5	0.25	0.25	0.5	Synergy

Experimental Workflow Diagram

Caption: Workflow for the checkerboard synergy assay.

Assessment of Apoptosis Induction by Flow Cytometry

To determine if the synergistic cytotoxicity is due to an increase in programmed cell death, an Annexin V and Propidium Iodide (PI) apoptosis assay can be performed.[8][9][10][11] Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the plasma membrane during early apoptosis, while PI is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, indicative of late apoptosis or necrosis.

Experimental Protocol

• Cell Treatment: Treat cells with (2R)-6-Methoxynaringenin and Compound B alone and in their synergistic combination concentration (determined from the checkerboard assay) for a specified time (e.g., 24 or 48 hours). Include an untreated control.

• Cell Harvesting:

  • For adherent cells, gently trypsinize and collect the cells. Combine with the supernatant to include any floating apoptotic cells.

  • For suspension cells, collect by centrifugation.

• Washing: Wash the cells twice with cold phosphate-buffered saline (PBS).

• Staining:

  • Resuspend the cell pellet in 1X Annexin V binding buffer.

  • Add Annexin V-FITC (or another fluorophore conjugate) and PI to the cell suspension.

  • Incubate for 15-20 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add more 1X binding buffer to each sample.

  • Analyze the stained cells using a flow cytometer. Discriminate between:

    • Live cells (Annexin V- / PI-)

    • Early apoptotic cells (Annexin V+ / PI-)

    • Late apoptotic/necrotic cells (Annexin V+ / PI+)

    • Necrotic cells (Annexin V- / PI+)

Data Presentation

Table 3: Quantification of Apoptotic Cells by Flow Cytometry

Treatment	% Live Cells	% Early Apoptotic Cells	% Late Apoptotic/Necrotic Cells
Control	95.2	2.5	2.3
(2R)-6-Methoxynaringenin	85.1	8.3	6.6
Compound B	88.4	6.1	5.5
Combination	55.7	25.8	18.5

Experimental Workflow Diagram

Caption: Workflow for Annexin V/PI apoptosis assay.

Measurement of Caspase-3/7 Activity

Caspases are a family of proteases that play a crucial role in the execution of apoptosis.[12][13] Measuring the activity of effector caspases, such as caspase-3 and -7, can confirm the involvement of the apoptotic pathway in the synergistic effect. The Caspase-Glo® 3/7 assay is a sensitive, luminescence-based method for this purpose.[14][15][16]

Experimental Protocol

• Cell Treatment: Plate cells in a white-walled 96-well plate and treat them with (2R)-6-Methoxynaringenin and Compound B alone and in combination for the desired time.

• Assay Reagent Preparation: Reconstitute the Caspase-Glo® 3/7 reagent according to the manufacturer's protocol.

• Assay Procedure:

  • Allow the plate and the reagent to equilibrate to room temperature.

  • Add the Caspase-Glo® 3/7 reagent to each well in a 1:1 ratio with the cell culture medium.

  • Mix the contents on a plate shaker for 30 seconds.

  • Incubate at room temperature for 1-3 hours.

• Luminescence Measurement: Measure the luminescence of each well using a luminometer.

Data Presentation

Table 4: Caspase-3/7 Activity

Treatment	Relative Luminescence Units (RLU)	Fold Change vs. Control
Control	15,234	1.0
(2R)-6-Methoxynaringenin	35,890	2.4
Compound B	29,765	2.0
Combination	115,780	7.6

Investigation of Signaling Pathway Modulation by Western Blotting

To understand the molecular mechanisms underlying the synergistic apoptotic effect, the modulation of key signaling pathways can be investigated by Western blotting.[17][18] Naringenin has been reported to modulate pathways such as PI3K/Akt and NF-κB, which are critical for cell survival and proliferation.[2][3]

Experimental Protocol

• Cell Treatment and Lysis: Treat cells with the compounds as described previously. After treatment, wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Protein Transfer:

  • Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against total and phosphorylated forms of key signaling proteins (e.g., p-Akt, Akt, p-p65, p65) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane and add an enhanced chemiluminescence (ECL) substrate.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Quantify band intensities using densitometry software and normalize the phosphorylated protein levels to the total protein levels.

Data Presentation

Table 5: Densitometric Analysis of Key Signaling Proteins

Treatment	p-Akt/Total Akt Ratio (Fold Change)	p-p65/Total p65 Ratio (Fold Change)
Control	1.0	1.0
(2R)-6-Methoxynaringenin	0.7	0.8
Compound B	0.8	0.9
Combination	0.2	0.3

Signaling Pathway Diagram

Caption: Putative signaling pathway modulation.

Conclusion

This comprehensive protocol provides a systematic approach for assessing the synergistic effects of (2R)-6-Methoxynaringenin with a partner compound. By following these detailed experimental procedures, researchers can obtain robust quantitative data to determine the nature of the drug interaction, elucidate the underlying cellular and molecular mechanisms, and evaluate the therapeutic potential of the combination. The integration of cell viability assays, apoptosis analysis, and signaling pathway investigation will provide a multi-faceted understanding of the observed synergistic effects, guiding further preclinical and clinical development.

References

• 1. NP-MRD: Showing NP-Card for 6-Methoxynaringenin (NP0138603) [np-mrd.org]
• 2. Naringin and Naringenin: Their Mechanisms of Action and the Potential Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Naringenin: an analgesic and anti-inflammatory citrus flavanone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular mechanisms of action of naringenin in chronic airway diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Development of a Polymicrobial Checkerboard Assay as a Tool for Determining Combinatorial Antibiotic Effectiveness in Polymicrobial Communities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 9. bosterbio.com [bosterbio.com]
• 10. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. Chemotherapeutic-Induced Apoptosis – A Phenotype for Pharmacogenomics Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. promega.com [promega.com]
• 14. Caspase-Glo® 3/7 Assay Protocol [worldwide.promega.com]
• 15. ulab360.com [ulab360.com]
• 16. Caspase-Glo® 3/7 Assay System | Caspase 3 Activity Assay | Apoptosis Detection [promega.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]

Application Notes and Protocols for the Quantitative Analysis of (2R)-6-Methoxynaringenin in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2R)-6-Methoxynaringenin is a chiral flavonoid that has garnered interest within the scientific community for its potential therapeutic properties. As a member of the flavanone (B1672756) subclass of flavonoids, it is structurally related to naringenin (B18129) and is found in various plant species, notably within the Scutellaria and Eupatorium genera. Accurate quantification of this specific enantiomer in plant extracts is crucial for quality control, standardization of herbal products, and pharmacokinetic studies in drug development.

These application notes provide a comprehensive overview of the methodologies required for the successful extraction and quantitative analysis of (2R)-6-Methoxynaringenin from plant matrices. The protocols detailed below are based on established analytical techniques for related flavonoids and are intended to serve as a robust starting point for researchers.

Data Presentation

Due to the limited availability of specific quantitative data for (2R)-6-Methoxynaringenin in the public domain, the following table is presented as a template for researchers to populate with their own experimental data. This structured format will facilitate the clear and concise presentation and comparison of results.

Table 1: Quantitative Analysis of (2R)-6-Methoxynaringenin in Various Plant Extracts

Plant Species	Plant Part	Extraction Method	Analytical Method	Concentration of (2R)-6-Methoxynaringenin (µg/g of dry weight)	Reference
e.g., Scutellaria barbata	Leaves	e.g., Ultrasonic-assisted extraction	e.g., Chiral HPLC-UV	Enter experimental data here	Cite your study
e.g., Eupatorium semiserratum	Aerial parts	e.g., Maceration	e.g., Chiral LC-MS/MS	Enter experimental data here	Cite your study
e.g., Xerochrysum viscosum	Flowers	e.g., Soxhlet extraction	e.g., Chiral SFC-MS	Enter experimental data here	Cite your study

Experimental Protocols

The following protocols provide detailed methodologies for the key experimental stages of the quantitative analysis of (2R)-6-Methoxynaringenin.

Protocol 1: Extraction of 6-Methoxynaringenin from Plant Material

This protocol outlines a general procedure for the extraction of flavonoids, including 6-Methoxynaringenin, from dried plant material. Optimization of the solvent system and extraction parameters may be required for different plant matrices.

Materials and Reagents:

• Dried and powdered plant material (e.g., leaves, stems, roots)

• Methanol (B129727) (HPLC grade)

• Ethanol (HPLC grade)

• Water (deionized or HPLC grade)

• Ultrasonic bath

• Centrifuge

• Rotary evaporator

• 0.22 µm syringe filters

Procedure:

• Sample Preparation: Weigh approximately 1 gram of the dried, powdered plant material into a conical flask.

• Solvent Addition: Add 20 mL of 80% methanol in water (v/v) to the flask.

• Ultrasonic Extraction: Place the flask in an ultrasonic bath and extract for 30 minutes at a controlled temperature (e.g., 40°C).

• Centrifugation: Transfer the extract to a centrifuge tube and centrifuge at 4000 rpm for 15 minutes to pellet the solid plant material.

• Supernatant Collection: Carefully decant the supernatant into a clean flask.

• Re-extraction (Optional but Recommended): To maximize the extraction yield, repeat the extraction process (steps 2-5) on the plant material pellet with a fresh portion of the extraction solvent. Combine the supernatants.

• Solvent Evaporation: Concentrate the combined supernatants under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C until the organic solvent is removed.

• Reconstitution: Reconstitute the dried extract in a known volume (e.g., 5 mL) of the initial mobile phase for the HPLC analysis.

• Filtration: Filter the reconstituted extract through a 0.22 µm syringe filter into an HPLC vial prior to injection.

Protocol 2: Quantitative Analysis of (2R)-6-Methoxynaringenin by Chiral High-Performance Liquid Chromatography (HPLC)

This protocol describes a method for the enantioselective quantification of (2R)-6-Methoxynaringenin using HPLC with a chiral stationary phase. The selection of the appropriate chiral column is critical for the successful separation of the enantiomers. Based on literature for the separation of the structurally similar naringenin, polysaccharide-based chiral columns are a good starting point.[1]

Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• Chiral Column: A chiral stationary phase column, for example, a Daicel Chiralpak IG-3 (amylose tris(3-chloro-5-methylphenylcarbamate)) column (or similar) is recommended based on its successful application for naringenin enantiomers.[1][2]

• Mobile Phase: A mixture of methanol and 0.1% formic acid in water (e.g., 85:15, v/v). The exact ratio may need to be optimized for optimal separation.[1][2]

• Flow Rate: 0.5 mL/min (to be optimized based on column dimensions and particle size).

• Column Temperature: 30°C.

• Detection Wavelength: Approximately 288 nm (based on the UV maximum of the naringenin chromophore).

• Injection Volume: 10 µL.

Procedure:

• Standard Preparation: Prepare a stock solution of racemic 6-Methoxynaringenin of known concentration in the mobile phase. Prepare a series of calibration standards by serial dilution of the stock solution.

• Sample Analysis: Inject the filtered plant extract (from Protocol 1) and the calibration standards into the HPLC system.

• Peak Identification: Identify the peaks corresponding to the two enantiomers of 6-Methoxynaringenin based on their retention times. The elution order of the (2R) and (2S) enantiomers will need to be determined using a reference standard of a known enantiomer, if available. For naringenin on a Chiralpak IG-3 column, the (S)-enantiomer has been reported to elute first.[1][2]

• Quantification: Construct a calibration curve by plotting the peak area of the (2R)-6-Methoxynaringenin enantiomer against the concentration of the standards. Determine the concentration of (2R)-6-Methoxynaringenin in the plant extract by interpolating its peak area on the calibration curve.

Visualizations

The following diagrams illustrate the key workflows and concepts described in these application notes.

Caption: Experimental workflow for the quantitative analysis of (2R)-6-Methoxynaringenin.

Caption: Conceptual diagram of chiral separation of enantiomers.

References

• 1. Frontiers | Chiral Determination of Naringenin by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry and Application in Citrus Peel and Pulp [frontiersin.org]
• 2. Chiral Determination of Naringenin by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry and Application in Citrus Peel and Pulp - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: (2R)-6-Methoxynaringenin as a Reference Standard for Chromatography

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the use of (2R)-6-Methoxynaringenin as a reference standard in chromatographic analyses. (2R)-6-Methoxynaringenin is a flavonoid and a key component found in Scutellaria baicalensis[1]. As a reference standard, it is essential for the accurate quantification and identification of this compound in various matrices, including plant extracts, traditional medicines, and biological samples. This application note details a high-performance liquid chromatography (HPLC) method, including system parameters, method validation, and sample preparation protocols. All data presented are representative and intended to guide the user in developing and validating their own methods.

Introduction

(2R)-6-Methoxynaringenin, also known as (2R)-2,3-Dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-6-methoxy-4H-1-benzopyran-4-one, is a naturally occurring flavonoid[1][2]. Flavonoids are a class of plant secondary metabolites with various biological activities, and their accurate quantification is crucial for research and development in the pharmaceutical and nutraceutical industries[3]. The use of a well-characterized reference standard is fundamental for achieving reliable and reproducible results in chromatographic analysis[4]. This document outlines a validated HPLC method for the quantitative determination of (2R)-6-Methoxynaringenin.

Experimental

Materials and Reagents

• (2R)-6-Methoxynaringenin reference standard (Purity ≥95%)

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade, filtered and degassed)

• Formic acid (or Phosphoric acid) (ACS grade)

• 0.45 µm syringe filters

Chromatographic Conditions

A reversed-phase HPLC method is proposed for the analysis of (2R)-6-Methoxynaringenin. The conditions provided below are a starting point and may require optimization for specific matrices.

Parameter	Condition
Instrument	Standard High-Performance Liquid Chromatography (HPLC) system with a UV-Vis or Diode Array Detector (DAD)
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	A: 0.1% Formic acid in WaterB: Acetonitrile
Gradient Elution	0-25 min: 20-80% B25-30 min: 80% B30.1-35 min: 20% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 288 nm
Injection Volume	10 µL

Preparation of Standard Solutions

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of (2R)-6-Methoxynaringenin reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the primary stock solution with methanol to obtain concentrations ranging from 1 µg/mL to 100 µg/mL. These solutions are used to construct the calibration curve.

Method Validation

Method validation is crucial to ensure that the analytical method is suitable for its intended purpose.[5][6] The following parameters should be assessed. The data presented in the tables are representative.

Linearity

The linearity of the method is its ability to elicit test results that are directly proportional to the concentration of the analyte. A calibration curve is generated by plotting the peak area against the concentration of the working standard solutions.

Concentration (µg/mL)	Peak Area (arbitrary units)
1	15,234
5	76,170
10	151,980
25	380,500
50	759,800
100	1,521,000
Correlation Coefficient (r²)	≥ 0.999

Precision

Precision is assessed by repeatability (intra-day precision) and intermediate precision (inter-day precision) and is expressed as the relative standard deviation (%RSD).

Concentration (µg/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=6 over 3 days)
10	< 2.0%	< 3.0%
50	< 1.5%	< 2.5%
100	< 1.0%	< 2.0%

Accuracy

Accuracy is determined by a recovery study, where a known amount of the reference standard is spiked into a sample matrix. The percentage recovery is then calculated.

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL)	Recovery (%)
10	9.8	98.0
50	50.7	101.4
100	99.2	99.2
Average Recovery	99.5%

Limits of Detection (LOD) and Quantification (LOQ)

LOD and LOQ are determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ.

Parameter	Value
LOD	~0.1 µg/mL
LOQ	~0.3 µg/mL

Protocols

Sample Preparation (General Protocol for Plant Extracts)

• Extraction: Weigh 1 g of powdered plant material and extract with 20 mL of methanol using sonication for 30 minutes.

• Filtration: Filter the extract through a Whatman No. 1 filter paper.

• Dilution: Dilute the filtrate with methanol to an appropriate concentration within the linear range of the calibration curve.

• Final Filtration: Filter the diluted sample through a 0.45 µm syringe filter before injection into the HPLC system.

Analytical Procedure

• Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject a blank (methanol) to ensure no carryover.

• Inject the series of working standard solutions to generate the calibration curve.

• Inject the prepared sample solutions.

• Identify the peak for (2R)-6-Methoxynaringenin in the sample chromatogram by comparing the retention time with that of the reference standard.

• Quantify the amount of (2R)-6-Methoxynaringenin in the sample using the calibration curve.

Visualizations

Caption: Workflow for Chromatographic Quantification.

Caption: Method Validation Parameters.

Conclusion

The HPLC method described in this application note provides a reliable and robust approach for the quantification of (2R)-6-Methoxynaringenin using a reference standard. The method demonstrates good linearity, precision, and accuracy, making it suitable for routine quality control and research applications. Users should perform their own method validation to ensure the suitability of this method for their specific sample matrix and analytical instrumentation.

References

• 1. (2R)-6-Methoxynaringenin | CymitQuimica [cymitquimica.com]
• 2. calpaclab.com [calpaclab.com]
• 3. Naringenin 6-Methoxy [chembk.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. agro.icm.edu.pl [agro.icm.edu.pl]

Technical Notes & Optimization

Technical Support Center: Synthesis of (2R)-6-Methoxynaringenin

Welcome to the technical support center for the synthesis of (2R)-6-Methoxynaringenin. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges and improving the yield of their synthesis. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visual workflows to guide your research.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of (2R)-6-Methoxynaringenin, focusing on a common synthetic route involving the selective methylation of naringenin (B18129).

Problem	Potential Cause(s)	Suggested Solution(s)
Low to no yield of 6-Methoxynaringenin	1. Ineffective Methylation Agent: The chosen methylating agent may not be reactive enough under the applied conditions. 2. Poor Regioselectivity: Methylation is occurring at other hydroxyl groups (C-7 or C-4') instead of the desired C-6 position. 3. Degradation of Starting Material: Naringenin may be degrading due to harsh reaction conditions (e.g., strong base, high temperature). 4. Inactive Catalyst/Enzyme: If using a biocatalytic approach, the enzyme may be inactive or inhibited.	1. Optimize Methylating Agent & Conditions: Consider using a more reactive methylating agent. For chemical synthesis, dimethyl carbonate (DMC) in the presence of a mild base like K₂CO₃ or DBU can be effective. For enzymatic methods, ensure the O-methyltransferase (OMT) is active and the necessary co-factors (like S-adenosyl methionine - SAM) are present. 2. Employ Protecting Groups: To ensure regioselectivity in chemical synthesis, protect the more reactive C-7 and C-4' hydroxyl groups prior to methylation. Benzyl (B1604629) or silyl (B83357) protecting groups are commonly used. 3. Milder Reaction Conditions: Optimize reaction temperature and time. Use a weaker base or a shorter reaction time to minimize degradation. Monitor the reaction progress using Thin Layer Chromatography (TLC). 4. Enzyme Activity Check: Verify the activity of the OMT with a known substrate. Ensure optimal pH, temperature, and buffer conditions for the enzymatic reaction.
Formation of Multiple Products (Poor Selectivity)	1. Non-selective Methylation: The methylating agent is reacting with multiple hydroxyl groups on the naringenin scaffold. 2. Over-methylation: Multiple methyl groups are being added to the naringenin molecule. 3. Side Reactions: Undesired reactions, such as ring-opening of the flavanone (B1672756) core, may be occurring.	1. Strategic Use of Protecting Groups: As mentioned above, protecting the C-7 and C-4' hydroxyls is crucial for directing methylation to the C-6 position. 2. Control Stoichiometry: Carefully control the stoichiometry of the methylating agent. Use of 1.0-1.2 equivalents can favor mono-methylation. 3. Optimize Reaction Parameters: Adjusting the temperature, reaction time, and solvent can help minimize side reactions. Aprotic polar solvents like DMF or acetone (B3395972) are often used.
Difficult Purification of the Final Product	1. Similar Polarity of Byproducts: Byproducts, such as other methylated isomers or unreacted starting material, may have similar polarity to the desired product, making separation by column chromatography challenging. 2. Presence of Protecting Groups: If protecting groups were used, their removal may be incomplete.	1. Optimize Chromatographic Conditions: Experiment with different solvent systems for column chromatography to improve separation. Gradient elution may be necessary. Recrystallization can also be an effective purification method. 2. Ensure Complete Deprotection: Monitor the deprotection step by TLC to ensure all protecting groups have been removed. The deprotection reaction may need to be driven to completion by extending the reaction time or using a larger excess of the deprotecting agent.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for achieving a high yield of (2R)-6-Methoxynaringenin?

A1: The most critical factor is achieving regioselective methylation at the C-6 hydroxyl group. Due to the higher reactivity of the C-7 and C-4' hydroxyl groups, a strategy to selectively methylate the C-6 position is paramount. This is typically achieved through the use of protecting groups for the other hydroxyls in a chemical synthesis approach or by employing a highly specific 6-O-methyltransferase in a biocatalytic approach.

Q2: What are the advantages of an enzymatic approach over chemical synthesis?

A2: Enzymatic synthesis using a specific O-methyltransferase (OMT) can offer high regioselectivity, avoiding the need for complex protection and deprotection steps. This can lead to a more efficient and environmentally friendly process with fewer side products, simplifying purification and potentially increasing the overall yield.

Q3: How can I monitor the progress of the methylation reaction?

A3: Thin Layer Chromatography (TLC) is a simple and effective method for monitoring the reaction. By spotting the reaction mixture alongside the starting material (naringenin) on a TLC plate and eluting with an appropriate solvent system (e.g., a mixture of hexane (B92381) and ethyl acetate), you can visualize the consumption of the starting material and the formation of the product. The product, being more non-polar due to methylation, will have a higher Rf value than naringenin.

Q4: What are some common methylating agents used for flavonoids?

A4: Common methylating agents include dimethyl sulfate (B86663) (DMS), methyl iodide (MeI), and dimethyl carbonate (DMC).[1] DMS and MeI are highly reactive but also toxic. DMC is considered a greener and safer alternative, often used with a base like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) or potassium carbonate (K₂CO₃).[1]

Q5: Are there any specific safety precautions I should take during this synthesis?

A5: Yes, particularly when using chemical methylating agents like dimethyl sulfate and methyl iodide, which are toxic and carcinogenic. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Consult the Safety Data Sheet (SDS) for all reagents before use.

Experimental Protocols

Protocol 1: Chemical Synthesis of (2R)-6-Methoxynaringenin via Protection-Methylation-Deprotection

This protocol outlines a general procedure. Optimization of reaction conditions may be required.

Step 1: Protection of C-7 and C-4' Hydroxyl Groups

• Dissolve (2R)-naringenin in a suitable solvent (e.g., dry acetone or DMF).

• Add a mild base, such as potassium carbonate (K₂CO₃), in excess.

• Add the protecting group reagent (e.g., benzyl bromide or tert-butyldimethylsilyl chloride) dropwise at room temperature.

• Stir the reaction mixture at room temperature or slightly elevated temperature until TLC analysis indicates complete conversion of the starting material.

• Work up the reaction by quenching with water and extracting the product with an organic solvent (e.g., ethyl acetate).

• Purify the protected naringenin by column chromatography.

Step 2: Methylation of the C-6 Hydroxyl Group

• Dissolve the protected naringenin in a dry aprotic solvent (e.g., DMF).

• Add a base (e.g., sodium hydride or potassium carbonate).

• Add the methylating agent (e.g., methyl iodide or dimethyl sulfate) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion as indicated by TLC.

• Carefully quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with an organic solvent and purify by column chromatography.

Step 3: Deprotection

• Dissolve the methylated and protected naringenin in a suitable solvent.

• Perform deprotection based on the protecting group used (e.g., hydrogenolysis with Pd/C for benzyl groups; a fluoride (B91410) source like TBAF for silyl groups).

• Monitor the reaction by TLC until all the starting material is consumed.

• Work up the reaction and purify the final product, (2R)-6-Methoxynaringenin, by column chromatography or recrystallization.

Protocol 2: Enzymatic Synthesis of (2R)-6-Methoxynaringenin

This protocol provides a general framework for using an O-methyltransferase (OMT).

• Prepare a buffer solution at the optimal pH for the chosen OMT.

• Dissolve (2R)-naringenin in a minimal amount of a co-solvent (e.g., DMSO) and add it to the buffer.

• Add the methyl donor, S-adenosyl methionine (SAM).

• Initiate the reaction by adding the purified O-methyltransferase.

• Incubate the reaction mixture at the optimal temperature with gentle agitation.

• Monitor the formation of the product by HPLC or LC-MS.

• Once the reaction is complete, stop the reaction by adding an acid (e.g., HCl) or by heat inactivation.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Purify (2R)-6-Methoxynaringenin by preparative HPLC or column chromatography.

Data Presentation

Table 1: Comparison of Reaction Conditions for Flavonoid Methylation

Flavonoid Substrate	Methylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
5-Hydroxyflavone	Dimethyl Carbonate	DBU	DMC	90	48	>95	[1]
7-Hydroxyflavone	Dimethyl Carbonate	DBU	DMC	90	12	>95	[1]
5,7-Dihydroxyflavone	Dimethyl Carbonate	DBU	DMC	90	72	>95 (for di-methylated)	[1]

Note: The data above is for flavone (B191248) structures, which are similar to flavanones like naringenin, and illustrates the effect of hydroxyl position on reaction time.

Visualizations

Caption: Chemical synthesis workflow for (2R)-6-Methoxynaringenin.

Caption: Troubleshooting decision tree for low yield issues.

References

• 1. A Convenient and Safe O-Methylation of Flavonoids with Dimethyl Carbonate (DMC) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Solubility Challenges of 6-Methoxynaringenin

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered when working with 6-Methoxynaringenin in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: Why is 6-Methoxynaringenin poorly soluble in aqueous buffers?

A1: 6-Methoxynaringenin, a flavonoid, possesses a hydrophobic molecular structure, making it inherently difficult to dissolve in polar solvents like water and aqueous buffers. This poor solubility can lead to challenges in preparing stock solutions and achieving desired concentrations for in vitro and in vivo experiments, potentially causing precipitation and impacting the accuracy of experimental results.

Q2: What are the common signs of solubility issues with 6-Methoxynaringenin in my experiments?

A2: You may be encountering solubility problems if you observe any of the following:

• Precipitation: The compound falls out of solution, appearing as a solid, cloudiness, or film.

• Inconsistent Results: Variability in experimental outcomes may be due to inconsistent concentrations of the dissolved compound.

• Low Bioavailability: In in vivo studies, poor solubility can lead to low absorption and reduced therapeutic effect.

Q3: Can I use DMSO to dissolve 6-Methoxynaringenin? What is the recommended concentration for cell culture experiments?

A3: Yes, Dimethyl Sulfoxide (DMSO) is a common and effective organic solvent for dissolving 6-Methoxynaringenin to create a concentrated stock solution. For most cell culture applications, it is crucial to keep the final concentration of DMSO in the culture medium below 0.5% (v/v), and ideally at or below 0.1%, to avoid solvent-induced cytotoxicity.

Q4: Are there alternative methods to enhance the aqueous solubility of 6-Methoxynaringenin besides using organic co-solvents?

A4: Absolutely. Several formulation strategies can significantly improve the solubility of poorly soluble flavonoids like 6-Methoxynaringenin in aqueous solutions. These include:

• Cyclodextrin (B1172386) Complexation: Encapsulating the hydrophobic 6-Methoxynaringenin molecule within the hydrophilic cavity of a cyclodextrin can dramatically increase its aqueous solubility.

• Solid Dispersions: Dispersing 6-Methoxynaringenin in a water-soluble polymer matrix at a molecular level can enhance its dissolution rate and solubility.

• pH Adjustment: Modifying the pH of the buffer can increase the solubility of ionizable compounds. For flavonoids, a more alkaline pH can sometimes improve solubility due to the deprotonation of hydroxyl groups.

Troubleshooting Guides

This section provides structured guidance to troubleshoot common issues related to 6-Methoxynaringenin solubility.

Issue 1: Precipitation of 6-Methoxynaringenin upon dilution of DMSO stock solution into aqueous buffer or cell culture media.

Workflow for Troubleshooting Precipitation:

Caption: Troubleshooting workflow for precipitation issues.

Issue 2: Inconsistent experimental results suspected to be due to poor solubility.

Logical Flow for Addressing Inconsistent Results:

Caption: Workflow to address inconsistent experimental results.

Data Presentation: Solubility Enhancement of Naringenin (B18129) (as a proxy for 6-Methoxynaringenin)

Note: Specific quantitative solubility data for 6-Methoxynaringenin is limited. The following data for its parent compound, naringenin, provides a strong indication of the effectiveness of these methods.

Method	Solvent/Carrier	Initial Solubility (µg/mL)	Enhanced Solubility (µg/mL)	Fold Increase	Reference
Co-solvency	1:1 DMF:PBS (pH 7.2)	Sparingly soluble	~500	-	[1]
Cyclodextrin Complexation	Hydroxypropyl-β-cyclodextrin (HP-β-CD)	4.38	1,272.31	~290	[2]
Solid Dispersion	PVP/Naringenin (80/20 w/w)	-	100% release at pH 6.8	-	[3]
pH Adjustment	Aqueous solution	Increased solubility at higher pH	-	-	[1][4]

Experimental Protocols

Protocol 1: Preparation of 6-Methoxynaringenin Stock Solution using DMSO

Objective: To prepare a high-concentration stock solution of 6-Methoxynaringenin for in vitro experiments.

Materials:

• 6-Methoxynaringenin powder

• Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Vortex mixer

• Water bath (optional)

Procedure:

• Determine the desired stock concentration. A common starting point is 10-50 mM.

• Weigh the required amount of 6-Methoxynaringenin powder in a sterile microcentrifuge tube.

• Add the calculated volume of 100% DMSO to the tube.

• Vortex the tube vigorously until the powder is completely dissolved. A clear solution with no visible particles should be obtained.

• Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

• Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Protocol 2: Enhancing Aqueous Solubility of 6-Methoxynaringenin using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

This protocol is adapted from a method used for naringenin and is expected to be effective for 6-Methoxynaringenin.[2]

Objective: To prepare an aqueous solution of 6-Methoxynaringenin with enhanced solubility through complexation with HP-β-CD.

Materials:

• 6-Methoxynaringenin powder

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Ethanol

• Deionized water

• Stir plate and stir bar

• Lyophilizer (freeze-dryer)

Procedure:

• Dissolve 6-Methoxynaringenin and HP-β-CD in ethanol in a 1:1 molar ratio. Stir the solution for 24 hours at room temperature.

• Remove the ethanol by evaporation under reduced pressure.

• Dissolve the resulting residue in deionized water and filter to remove any undissolved material.

• Freeze the aqueous solution at -40°C for 24 hours.

• Lyophilize the frozen solution to obtain a dry powder of the 6-Methoxynaringenin/HP-β-CD inclusion complex.

• The resulting powder can be dissolved in aqueous buffers to achieve a significantly higher concentration than the free compound.

Signaling Pathways

6-Methoxynaringenin, as a flavonoid, is likely to modulate various intracellular signaling pathways. While specific research on 6-Methoxynaringenin is emerging, the well-studied parent compound, naringenin, provides valuable insights into potential mechanisms of action.

Nrf2/ARE Signaling Pathway

Naringenin has been shown to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Antioxidant Response Element (ARE) signaling pathway.[5] This pathway is a key regulator of cellular defense against oxidative stress.

Caption: Activation of the Nrf2/ARE pathway by naringenin.

NF-κB Signaling Pathway

Naringenin has also been reported to inhibit the Nuclear Factor-kappa B (NF-κB) signaling pathway, a critical regulator of inflammation.[6]

Caption: Inhibition of the NF-κB pathway by naringenin.

References

• 1. researchgate.net [researchgate.net]
• 2. Preparation and Physicochemical Properties of the Complex of Naringenin with Hydroxypropyl-β-Cyclodextrin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Naringin and Naringenin: Their Mechanisms of Action and the Potential Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Encapsulation of Hydrophobic and Low-Soluble Polyphenols into Nanoliposomes by pH-Driven Method: Naringenin and Naringin as Model Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Naringenin protects against 6-OHDA-induced neurotoxicity via activation of the Nrf2/ARE signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of the inhibition effects of naringenin and its glycosides on LPS-induced inflammation in RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting (2R)-6-Methoxynaringenin instability in cell culture media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the potential instability of (2R)-6-Methoxynaringenin in cell culture media.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during experiments with (2R)-6-Methoxynaringenin, offering potential causes and solutions in a question-and-answer format.

Issue 1: Inconsistent or lower-than-expected biological activity of (2R)-6-Methoxynaringenin.

• Question: My cells are showing a variable or weak response to (2R)-6-Methoxynaringenin treatment. Could this be due to compound instability?

• Answer: Yes, inconsistent or diminished biological activity is a primary indicator of compound degradation in cell culture media. Flavonoids, including naringenin (B18129) derivatives, can be susceptible to degradation under typical cell culture conditions (37°C, neutral pH, presence of oxygen and light). The methoxy (B1213986) group at the 6-position is expected to offer some protection against degradation compared to naringenin, but instability can still occur.

Issue 2: Visible changes in the cell culture media after adding (2R)-6-Methoxynaringenin.

• Question: I've noticed a slight color change or precipitation in my media after adding (2R)-6-Methoxynaringenin, especially after some time in the incubator. What could be the cause?

• Answer: A visible change in the media can be a sign of compound degradation or precipitation. Oxidative degradation of flavonoids can sometimes lead to the formation of colored byproducts. Precipitation may occur if the compound's solubility limit is exceeded or if it aggregates over time. It is crucial to ensure the compound is fully dissolved in a suitable solvent before adding it to the media and that the final concentration does not exceed its solubility in the complete media.

Issue 3: Difficulty in reproducing experimental results.

• Question: I am struggling to obtain reproducible results between experiments using (2R)-6-Methoxynaringenin. How can I improve consistency?

• Answer: Poor reproducibility is often linked to the variable stability of the compound. To improve consistency, it is critical to standardize all aspects of your experimental protocol. This includes the preparation of stock solutions, the age of the media, the duration of light exposure, and the time between media changes. Implementing a stability assessment of your compound in your specific cell culture media is highly recommended.

Quantitative Data Summary

While specific quantitative stability data for (2R)-6-Methoxynaringenin in various cell culture media is not extensively published, the following table provides a general overview of factors known to influence flavonoid stability. This information is extrapolated from studies on naringenin and other related flavonoids.

Parameter	Condition	Expected Impact on (2R)-6-Methoxynaringenin Stability	Recommendation
pH	Physiological pH (7.2-7.4)	Potential for increased degradation compared to acidic pH.	Prepare fresh solutions and minimize time at physiological pH before use.
Temperature	37°C	Increased degradation rate compared to 4°C or room temperature.	Prepare stock solutions fresh and store at -20°C or -80°C. Add to media immediately before treating cells.
Light Exposure	Exposure to ambient light	Can induce photodegradation.	Protect stock solutions and media containing the compound from light by using amber tubes and covering plates with foil.
Media Components	High glucose, certain vitamins	Can potentially interact with and degrade the compound.	Test stability in your specific media. Consider using media with lower glucose if appropriate for your cell line.
Serum	Presence of Fetal Bovine Serum (FBS)	May offer some protection through protein binding, but can also introduce oxidative components.	Evaluate stability in both serum-free and serum-containing media if applicable.

Experimental Protocols

Protocol 1: Assessment of (2R)-6-Methoxynaringenin Stability in Cell Culture Media using HPLC-UV

This protocol provides a framework for determining the stability of (2R)-6-Methoxynaringenin in your specific cell culture medium over time.

Materials:

• (2R)-6-Methoxynaringenin

• Your cell culture medium of choice (e.g., DMEM, RPMI-1640, F12)

• Sterile, amber microcentrifuge tubes

• HPLC system with a UV detector

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or other suitable modifier)

• 0.22 µm syringe filters

Procedure:

• Preparation of Stock Solution: Prepare a concentrated stock solution of (2R)-6-Methoxynaringenin in a suitable solvent (e.g., DMSO or ethanol) and store it at -20°C in an amber tube.

• Sample Preparation:

  • Spike the cell culture medium with (2R)-6-Methoxynaringenin to your final working concentration.

  • Aliquot the medium into sterile, amber microcentrifuge tubes.

  • Incubate the tubes under your standard cell culture conditions (e.g., 37°C, 5% CO₂).

• Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 12, 24, and 48 hours). The 0-hour time point represents the initial concentration.

• Sample Processing:

  • At each time point, take an aliquot of the medium.

  • If the medium contains serum, perform a protein precipitation step by adding 3 volumes of ice-cold acetonitrile, vortexing, and centrifuging at high speed to pellet the precipitated proteins.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Analysis:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A typical gradient would start with a high percentage of mobile phase A and gradually increase the percentage of mobile phase B to elute the compound. An example gradient is: 0-5 min, 95% A; 5-20 min, ramp to 5% A; 20-25 min, hold at 5% A; 25-30 min, return to 95% A.

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: Determine the optimal wavelength for detection by performing a UV scan of (2R)-6-Methoxynaringenin (typically around 280-330 nm for flavanones).

  • Injection Volume: 10-20 µL

• Data Analysis:

  • Generate a standard curve using known concentrations of (2R)-6-Methoxynaringenin.

  • Quantify the concentration of the compound in your samples at each time point by comparing the peak area to the standard curve.

  • Plot the concentration of (2R)-6-Methoxynaringenin versus time to determine its degradation kinetics.

Signaling Pathways and Experimental Workflows

(2R)-6-Methoxynaringenin, like its parent compound naringenin, is anticipated to modulate key signaling pathways involved in cellular stress response and inflammation.

1. Nrf2/ARE Signaling Pathway

(2R)-6-Methoxynaringenin is expected to activate the Nrf2/ARE pathway, a critical cellular defense mechanism against oxidative stress.

Caption: Activation of the Nrf2/ARE antioxidant response pathway.

2. NF-κB Signaling Pathway

(2R)-6-Methoxynaringenin is predicted to inhibit the pro-inflammatory NF-κB signaling pathway.

Caption: Inhibition of the NF-κB pro-inflammatory signaling pathway.

3. MAPK Signaling Pathway

(2R)-6-Methoxynaringenin may also influence the Mitogen-Activated Protein Kinase (MAPK) signaling cascades, which are involved in various cellular processes including inflammation and apoptosis.

Caption: Modulation of the MAPK signaling cascades.

4. Experimental Workflow for Assessing (2R)-6-Methoxynaringenin Stability and Activity

Caption: Workflow for stability and bioactivity assessment.

Optimization of crystallization conditions for (2R)-6-Methoxynaringenin

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the crystallization conditions for (2R)-6-Methoxynaringenin. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Troubleshooting Guide

Q1: My (2R)-6-Methoxynaringenin is "oiling out" instead of crystallizing. What should I do?

A1: "Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid crystal lattice. This is a common issue with flavonoids due to their structural characteristics. Here are several troubleshooting steps:

• Reduce the rate of supersaturation: Rapid cooling or fast solvent evaporation can lead to oiling out. Try to slow down the crystallization process. If using a cooling method, allow the solution to cool to room temperature slowly before transferring it to a colder environment. For evaporation methods, reduce the surface area of the solution exposed to air or use a less volatile anti-solvent.

• Adjust the solvent system: The solvent may be too "good," meaning the compound is too soluble. Try adding a less polar "anti-solvent" dropwise to the solution until slight turbidity appears, then warm the solution until it becomes clear again before allowing it to cool slowly.

• Increase the concentration of the anti-solvent: If using a co-solvent system, a higher proportion of the anti-solvent can encourage crystallization over oiling out.

• Introduce seed crystals: If you have previously managed to obtain even a tiny crystal of (2R)-6-Methoxynaringenin, introducing it into a supersaturated solution can provide a template for crystal growth and prevent oiling.

Q2: I am only getting a very fine powder or amorphous precipitate, not well-defined crystals. How can I improve the crystal quality?

A2: The formation of a fine powder or an amorphous solid suggests that the nucleation rate is too high, leading to the rapid formation of many small crystals rather than the slow growth of larger, well-ordered ones. To address this:

• Decrease the concentration: A lower initial concentration of (2R)-6-Methoxynaringenin in the solvent can reduce the nucleation rate.

• Optimize the solvent system: Experiment with different solvents or solvent mixtures. A solvent in which the compound has moderate solubility at high temperatures and low solubility at low temperatures is ideal. For flavonoids like 6-Methoxynaringenin, solvents such as ethanol (B145695), methanol (B129727), acetone, or mixtures with water or hexane (B92381) can be effective.

• Control the evaporation/cooling rate: As with oiling out, a slower process is generally better for growing larger crystals.

• Utilize vapor diffusion: This technique allows for a very slow increase in supersaturation, which is highly conducive to the growth of high-quality single crystals.

Q3: My yield of crystals is very low. How can I increase it?

A3: A low yield can be due to several factors:

• High solubility in the mother liquor: A significant amount of the compound may remain dissolved in the solvent even after crystallization. To improve the yield, you can try to reduce the final volume of the solvent by slow evaporation after the initial crystallization. Cooling the solution to a lower temperature can also help to precipitate more of the compound.

• Premature precipitation: If the compound precipitates before the solution is fully saturated, the yield will be low. Ensure the compound is fully dissolved at the initial stage.

• Sub-optimal pH: The solubility of flavonoids can be pH-dependent. While 6-Methoxynaringenin is relatively neutral, slight adjustments in pH might influence its solubility and crystallization behavior. Experimenting with buffered solutions could be beneficial, but be aware that extreme pH values can lead to degradation.

Q4: The crystals I obtained diffract poorly. What can I do to improve their quality for X-ray crystallography?

A4: Poor diffraction is often a sign of internal disorder within the crystal lattice.

• Recrystallization: This is the most common method to improve crystal quality. Dissolve the existing crystals in a suitable solvent and repeat the crystallization process, paying close attention to slowing down the growth rate.

• Annealing: Subjecting the crystal to controlled temperature cycles (heating and cooling) can sometimes help to reduce internal strain and improve order.

• Screening for different crystal forms (polymorphs): Crystallizing from a variety of different solvents or conditions can sometimes yield different crystal packing arrangements, one of which may have better diffraction properties.

• Co-crystallization: Forming a co-crystal with a suitable co-former can sometimes lead to a more ordered and better-diffracting crystal lattice.[1]

Frequently Asked Questions (FAQs)

Q1: What are the best starting solvents for the crystallization of (2R)-6-Methoxynaringenin?

A1: Based on the hydrophobic nature of (2R)-6-Methoxynaringenin and data for similar flavonoids like naringenin (B18129), good starting solvents to explore include:

• Single Solvents: Methanol, ethanol, acetone, ethyl acetate (B1210297).[2]

• Co-solvent Systems: Mixtures of a good solvent (like ethanol or acetone) with an anti-solvent (like water or hexane) can be very effective. The solubility of the related compound naringenin is highest in methanol and ethyl acetate.[2]

Q2: What is a suitable starting concentration of (2R)-6-Methoxynaringenin for crystallization experiments?

A2: A good starting point is to prepare a nearly saturated solution at an elevated temperature. A concentration in the range of 5-20 mg/mL can be a reasonable starting point, but the optimal concentration will depend heavily on the chosen solvent system and temperature.

Q3: At what temperature should I conduct my crystallization experiments?

A3: This is highly dependent on the chosen solvent. A general approach is to dissolve the compound in the chosen solvent at its boiling point (or a temperature close to it) and then allow it to cool slowly to room temperature, followed by further cooling in a refrigerator (4°C) or freezer (-20°C).

Q4: How does pH affect the crystallization of (2R)-6-Methoxynaringenin?

A4: Flavonoids can be sensitive to pH, which can affect their solubility and stability.[3][4] While (2R)-6-Methoxynaringenin is relatively neutral, extreme pH values should be avoided to prevent potential degradation. If exploring pH effects, it is advisable to work in a range of pH 3-8 using appropriate buffer systems.

Data Presentation

Table 1: Physicochemical Properties of (2R)-6-Methoxynaringenin

Property	Value	Reference
Molecular Formula	C₁₆H₁₄O₆	[5]
Molecular Weight	302.28 g/mol	[5]
Appearance	Expected to be a solid
Water Solubility	Practically insoluble	[6]
XLogP3	2.4	[5]
Hydrogen Bond Donor Count	3	[5]
Hydrogen Bond Acceptor Count	6	[5]

Table 2: Suggested Solvent Systems for Screening

Solvent System (Good Solvent : Anti-Solvent)	Rationale
Ethanol : Water	Ethanol is a good solvent for flavonoids; water acts as an anti-solvent.
Acetone : Hexane	Acetone is a good solvent; hexane is a non-polar anti-solvent.
Methanol : Water	Methanol has high solvating power for flavonoids.
Ethyl Acetate : Hexane	Ethyl acetate is a good solvent for the related naringenin.[2]

Experimental Protocols

Protocol 1: Slow Evaporation Method

• Preparation of Solution: Dissolve (2R)-6-Methoxynaringenin in a suitable solvent (e.g., ethanol) in a small, clean vial to create a clear, nearly saturated solution at room temperature.

• Filtration: Filter the solution through a 0.22 µm syringe filter into a clean crystallization vessel to remove any dust or particulate matter that could act as unwanted nucleation sites.

• Evaporation: Cover the vial with a cap that has a small hole or with parafilm punctured with a needle. This allows for slow evaporation of the solvent.

• Incubation: Place the vial in a vibration-free location at a constant temperature.

• Observation: Monitor the vial periodically for crystal growth over several days to weeks.

Protocol 2: Vapor Diffusion Method (Sitting Drop)

• Reservoir Solution: Add 500 µL of a suitable precipitant solution (e.g., a mixture of the anti-solvent and a small amount of the good solvent) to the reservoir of a crystallization plate well.

• Drop Preparation: In a separate, clean location, mix 2 µL of the concentrated (2R)-6-Methoxynaringenin solution (dissolved in a "good" solvent like acetone) with 2 µL of the reservoir solution on a sitting drop post.

• Sealing: Seal the well to allow vapor equilibration between the drop and the reservoir. The anti-solvent from the reservoir will slowly diffuse into the drop, increasing the supersaturation of the compound.

• Incubation and Observation: Incubate the plate in a stable temperature environment and monitor for crystal growth over time.

Mandatory Visualization

Caption: Experimental workflow for the crystallization of (2R)-6-Methoxynaringenin.

Caption: Troubleshooting logic for common crystallization issues.

References

• 1. rjptonline.org [rjptonline.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Effects of pH on the ability of flavonoids to act as Pickering emulsion stabilizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Reducing epimerization during chiral separation of 6-Methoxynaringenin

Technical Support Center: Chiral Separation of 6-Methoxynaringenin

Welcome to the technical support center for the chiral separation of 6-Methoxynaringenin. This resource provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions to address challenges related to epimerization during chiral analysis.

Frequently Asked Questions (FAQs)

Q1: What is 6-Methoxynaringenin and why is its chirality important?

6-Methoxynaringenin is a flavanone (B1672756), a type of flavonoid compound found in various plants. Its structure contains a chiral center at the C2 position of the C-ring, meaning it exists as two non-superimposable mirror images called enantiomers: (S)-6-Methoxynaringenin and (R)-6-Methoxynaringenin. The biological and pharmacological activities of these enantiomers can differ significantly, making it crucial to separate and quantify them accurately for research and drug development.[1][2]

Q2: What is epimerization in the context of 6-Methoxynaringenin?

Epimerization is the process where one enantiomer converts into its mirror image. For 6-Methoxynaringenin, this means the (S)-form can convert to the (R)-form, and vice-versa, until an equilibrium mixture is reached. This process compromises the enantiomeric purity of a sample and leads to inaccurate quantification during chiral separation, as it can occur both in the sample vial and on the chromatographic column.

Q3: What are the primary factors that cause epimerization in flavanones?

Several experimental conditions can induce or accelerate epimerization in flavanones like 6-Methoxynaringenin. The primary factors are:

• pH: Basic or alkaline conditions significantly accelerate epimerization. Phenolic compounds, in general, are less stable at high pH.[3][4]

• Temperature: Elevated temperatures provide the energy needed for the chiral center to invert, increasing the rate of epimerization.[5][6][7][8] Flavonoids are known to be heat-sensitive.[7][9]

• Solvent: The choice of solvent for sample preparation and the mobile phase can influence stability.

• Analysis Time: Longer exposure to chromatographic conditions (especially at elevated temperatures or non-ideal pH) increases the opportunity for on-column epimerization.

Q4: How can I detect if epimerization is occurring during my analysis?

Signs of on-column epimerization during HPLC analysis include:

• Peak Tailing or Broadening: The interconversion between enantiomers as they travel through the column can cause distorted peak shapes.

• Plateau Formation: In severe cases, a "plateau" or "valley" may appear between the two enantiomeric peaks, indicating that the conversion is happening in real-time on the column.

• Inaccurate Quantification: The ratio of the two enantiomers may change with analysis time, temperature, or mobile phase composition, leading to poor reproducibility.

Troubleshooting Guide: Reducing Epimerization

This guide provides solutions to common problems encountered during the chiral separation of 6-Methoxynaringenin.

Problem: Poor enantiomeric resolution, peak distortion, or a plateau between peaks.

This is a classic sign of on-column epimerization, where the enantiomers are interconverting during the separation process.

Possible Cause	Recommended Solution & Explanation
Mobile Phase pH is too high	Maintain an acidic mobile phase. The most effective way to suppress epimerization is to keep the mobile phase pH low. Add a small amount (0.1% - 0.25%) of an acidifier like formic acid or trifluoroacetic acid (TFA) to your mobile phase.[10][11] This protonates the molecule, stabilizing the chiral center and preventing the chemical changes that lead to inversion.[3]
Column temperature is too high	Reduce the column temperature. Operate the column at a lower temperature (e.g., 15-25°C). While higher temperatures can sometimes improve peak efficiency, for thermally sensitive compounds like flavonoids, lower temperatures are crucial to minimize degradation and epimerization.[5][6][7][8]
Inappropriate Chiral Stationary Phase (CSP)	Select a suitable CSP. Polysaccharide-based CSPs, such as those with amylose (B160209) or cellulose (B213188) derivatives (e.g., Chiralpak® AD, Chiralcel® OD), are highly effective for separating flavanones.[1][2][12] These columns offer robust chiral recognition, which can lead to better separation at lower temperatures and with milder mobile phases.
Long analysis time	Optimize for a faster separation. A shorter run time reduces the residence time of the analyte on the column, minimizing the opportunity for on-column conversion. This can be achieved by adjusting the mobile phase composition, increasing the flow rate (within column pressure limits), or using a shorter column.

Problem: Results are not reproducible; enantiomeric ratio changes between injections.

This often indicates that epimerization is occurring in the sample vial or autosampler before the analysis even begins.

Possible Cause	Recommended Solution & Explanation
Sample degradation in the autosampler	Control the autosampler temperature. Set the autosampler temperature to a low value (e.g., 4-10°C) to slow down the epimerization process in the vial while awaiting injection.
Sample solvent is not optimal	Use an acidic and/or aprotic solvent. Dissolve the sample in a solvent that matches the initial mobile phase conditions, ideally one that is slightly acidic. Avoid basic solvents. Preparing samples fresh just before analysis is the best practice.
Extended sample storage	Analyze samples immediately after preparation. The longer a sample sits (B43327) in solution, the more time it has to epimerize. If storage is necessary, store samples at low temperatures (-20°C or below) and in an acidic solvent.

Data & Protocols

Table 1: Summary of Factors Influencing Epimerization and Control Strategies

Parameter	Condition Promoting Epimerization	Recommended Control Strategy	Rationale
pH	Neutral to Basic (pH > 7)	Acidify mobile phase (e.g., 0.1% Formic Acid)	Stabilizes the molecule by preventing deprotonation, which facilitates the ring-opening mechanism that leads to epimerization.[3][10][13]
Temperature	High (> 30°C)	Maintain low to ambient temperature (15-25°C)	Reduces the thermal energy available for overcoming the activation barrier for chiral inversion.[5][7][8]
Analysis Time	Long (> 30 min)	Shorten run time	Minimizes on-column residence time, reducing the opportunity for interconversion.
Sample Solvent	Neutral or Basic Solvents	Dissolve sample in initial mobile phase or an acidic solvent	Ensures sample stability prior to injection.

Table 2: Example Starting Conditions for Chiral HPLC Method Development

These are generalized conditions based on successful separations of related flavanones and should be optimized for 6-Methoxynaringenin.

Parameter	Condition 1 (Normal Phase)	Condition 2 (Polar Organic)
Chiral Column	Chiralpak® AD-H or Chiralcel® OD-H (Amylose/Cellulose based)	Chiralpak® IA or IB (Immobilized Polysaccharide)
Mobile Phase	n-Hexane / Ethanol (e.g., 65:35 v/v) + 0.25% Formic Acid	Methanol or Ethanol (100%)
Flow Rate	0.5 - 1.0 mL/min	0.5 - 1.0 mL/min
Temperature	20°C	25°C
Detection	UV at an appropriate wavelength (e.g., 280-330 nm)	UV at an appropriate wavelength (e.g., 280-330 nm)
Reference	Adapted from[10][11]	Adapted from[14]

Visualizations

Diagram 1: Epimerization of 6-Methoxynaringenin

References

• 1. uvadoc.uva.es [uvadoc.uva.es]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The effect of temperature and mobile phase composition on separation mechanism of flavonoid compounds on hydrosilated silica-based columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Stereoselective separation, configuration determination, and quantification of flavanone glycosides in Citrus using chiral HPLC-UV in combination with CD spectra - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 11. Stereoselective separation, configuration determination, and quantification of flavanone glycosides in Citrus using chiral HPLC-UV in combination with CD spectra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Evaluation of six chiral stationary phases in LC for their selectivity towards drug enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The influence of pH on antioxidant properties and the mechanism of antioxidant action of hydroxyflavones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Technical Support Center: Addressing 6-Methoxynaringenin Autofluorescence

This guide provides troubleshooting strategies and detailed protocols for researchers, scientists, and drug development professionals encountering autofluorescence associated with 6-Methoxynaringenin in cellular imaging assays.

Frequently Asked Questions (FAQs)

Q1: What is autofluorescence and why is it a problem in imaging assays?

A: Autofluorescence is the natural emission of light by biological structures, such as mitochondria, lysosomes, collagen, and elastin, when excited by light.[1] This intrinsic fluorescence can obscure the signal from your specific fluorescent probes, leading to a low signal-to-noise ratio, false positives, and difficulty in interpreting results.[1][2]

Q2: Does 6-Methoxynaringenin exhibit autofluorescence?

A: While specific spectral data for 6-Methoxynaringenin is not abundant in the provided search results, flavonoids as a class are known to be autofluorescent, often emitting light in the green and yellow regions of the spectrum.[3] For instance, flavonols like quercetin (B1663063) and kaempferol (B1673270) are known to be autofluorescent, especially when they are in their aglycone form.[4] Given its flavonoid structure, it is highly probable that 6-Methoxynaringenin contributes to background fluorescence.

Q3: How can I confirm if the background signal is from 6-Methoxynaringenin or other cellular sources?

A: A systematic approach with proper controls is essential.[5]

• Unstained, Untreated Control: Image cells that have not been treated with 6-Methoxynaringenin or any fluorescent label. This establishes the baseline cellular autofluorescence.

• Compound-Only Control: Image cells treated only with 6-Methoxynaringenin (no fluorescent labels). This will reveal the specific contribution of the compound to the overall background signal.[6]

• Fully Stained, Untreated Control: Image cells with your fluorescent labels but without the 6-Methoxynaringenin treatment. This helps validate your staining protocol.

By comparing these controls, you can isolate the fluorescence originating from the compound itself.

Q4: What are the primary strategies to manage autofluorescence?

A: There are several effective strategies:

• Spectral Separation: Choose fluorophores that are spectrally distinct from the autofluorescence. Since many flavonoids and cellular components fluoresce in the blue-green range, using far-red dyes (like Alexa Fluor 647 or Cy5) is often a good choice.[7][8]

• Chemical Quenching: Use chemical reagents to reduce autofluorescence. This is typically done for fixed cells. Common quenchers include Sudan Black B and Sodium Borohydride.[9]

• Signal Enhancement: Increase the specific signal from your probe to overwhelm the background. This can be achieved by optimizing antibody concentrations or using signal amplification techniques.[10]

• Imaging Adjustments: Optimize instrument settings (e.g., detector gain, pinhole size) to maximize the signal-to-background ratio.[7]

• Computational Correction: Use software-based methods like spectral unmixing or background subtraction to computationally remove the autofluorescent signal.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution(s)
High background in the green/yellow channel after treatment.	Autofluorescence from 6-Methoxynaringenin. Flavonoids commonly fluoresce in this spectral range.[3][11]	1. Confirm Source: Run a "compound-only" control. 2. Switch Fluorophore: Move to a red or far-red fluorophore (e.g., Alexa Fluor 594, 647) to avoid spectral overlap.[8][12] 3. Reduce Compound Concentration: If possible, perform a dose-response experiment to find the lowest effective concentration with minimal fluorescence.
Fixation process increases background fluorescence.	Aldehyde fixatives (formaldehyde, glutaraldehyde) react with amines in cells to create fluorescent products.[1]	1. Change Fixative: Switch to an organic solvent fixative like ice-cold methanol (B129727) or ethanol.[13] 2. Quench Aldehyde Fluorescence: If aldehyde fixation is necessary, treat samples with a quenching agent like 0.1% Sodium Borohydride in PBS after fixation.[5] 3. Minimize Fixation Time: Use the shortest possible fixation time that preserves morphology.[9]
High background in live-cell imaging.	Components in the cell culture medium, such as phenol (B47542) red and fetal bovine serum (FBS), are fluorescent.[1][12]	1. Use Imaging-Specific Medium: Switch to a phenol red-free medium. Specialized low-fluorescence media (e.g., FluoroBrite) are also available.[12] 2. Reduce Serum: Lower the concentration of FBS during imaging or replace it with a non-fluorescent protein source like bovine serum albumin (BSA).[13]
Signal is weak and difficult to distinguish from background.	Low target expression, suboptimal antibody/probe concentration, or overwhelming autofluorescence.	1. Titrate Reagents: Optimize the concentration of your primary and secondary antibodies to maximize the signal-to-noise ratio.[10][13] 2. Use Brighter Fluorophores: Select fluorophores with higher quantum yields (e.g., PE, APC for flow cytometry).[13] 3. Amplify Signal: Consider using signal amplification methods like tyramide signal amplification (TSA) for immunofluorescence.[10]

Experimental Protocols

Protocol 1: Characterizing the Spectral Profile of 6-Methoxynaringenin

This protocol helps determine the excitation and emission spectra of 6-Methoxynaringenin in your specific experimental setup.

• Sample Preparation:

  • Prepare a solution of 6-Methoxynaringenin in your experimental buffer (e.g., PBS, cell culture medium) at the highest concentration you plan to use.

  • Prepare a "blank" sample containing only the buffer.

• Instrumentation:

  • Use a fluorescence spectrophotometer or a confocal microscope with spectral detection capabilities.

• Excitation Scan:

  • Set the emission wavelength to an estimated maximum (e.g., 525 nm, typical for green fluorescence).

  • Scan a range of excitation wavelengths (e.g., 350 nm to 500 nm) to find the peak excitation.

• Emission Scan:

  • Set the excitation wavelength to the peak identified in the previous step.

  • Scan a range of emission wavelengths (e.g., 450 nm to 700 nm) to find the peak emission.

• Analysis:

  • Subtract the blank spectrum from the sample spectrum.

  • Plot the intensity versus wavelength to identify the excitation and emission maxima. This information is critical for selecting compatible fluorophores.

Protocol 2: Autofluorescence Quenching with Sudan Black B (for Fixed Cells)

Sudan Black B is a lipophilic dye effective at quenching autofluorescence from various sources, particularly lipofuscin.[9]

• Fixation and Permeabilization:

  • Fix and permeabilize your cells or tissue sections as per your standard immunofluorescence protocol.

• Staining:

  • Complete all steps of your fluorescent staining protocol (primary and secondary antibody incubations).

• Sudan Black B Preparation:

  • Prepare a 0.1% (w/v) solution of Sudan Black B in 70% ethanol.

  • Mix thoroughly and let it sit for 10-15 minutes.

  • Filter the solution through a 0.2 µm syringe filter immediately before use to remove undissolved particles.

• Quenching Step:

  • After the final wash step of your staining protocol, incubate the samples with the filtered Sudan Black B solution for 10-20 minutes at room temperature in the dark.

• Washing:

  • Briefly rinse the samples with 70% ethanol.

  • Wash thoroughly with PBS or TBS-T (3 times for 5 minutes each) to remove excess Sudan Black B.

• Mounting and Imaging:

  • Mount the coverslips using an antifade mounting medium.

  • Proceed with imaging. Note: Sudan Black B may have some residual fluorescence in the far-red channel, which should be considered when planning multicolor experiments.[9]

Visual Guides & Workflows

Caption: A decision tree for troubleshooting high background fluorescence.

Caption: Illustration of spectral overlap and its resolution.

References

• 1. benchchem.com [benchchem.com]
• 2. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 3. Autofluorescence in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Background in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 7. southernbiotech.com [southernbiotech.com]
• 8. oraclebio.com [oraclebio.com]
• 9. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 10. biotium.com [biotium.com]
• 11. Autofluorescence-Based Investigation of Spatial Distribution of Phenolic Compounds in Soybeans Using Confocal Laser Microscopy and a High-Resolution Mass Spectrometric Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bmglabtech.com [bmglabtech.com]
• 13. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]

Technical Support Center: Optimizing Dosage for In Vivo Studies with (2R)-6-Methoxynaringenin

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the in vivo dosage of (2R)-6-Methoxynaringenin. Given the limited specific data on the (2R)-isomer, this guide leverages extensive data from its parent compound, naringenin (B18129), as a reliable proxy.

Frequently Asked Questions (FAQs)

Q1: What is (2R)-6-Methoxynaringenin and why is naringenin data used as a reference?

A1: (2R)-6-Methoxynaringenin is a methoxylated derivative of naringenin, a well-studied flavonoid found in citrus fruits. The "2R" designation refers to the specific stereoisomer. The methoxy (B1213986) group at the 6-position is a chemical modification that can alter the compound's properties. Studies suggest that methoxylation can enhance the bioavailability and metabolic stability of flavonoids, potentially improving their absorption and efficacy in vivo compared to their hydroxylated parent compounds.[1][2] Due to the scarcity of specific in vivo studies on (2R)-6-Methoxynaringenin, data from the extensively researched parent compound, naringenin, provides a strong foundation for experimental design, including initial dosage selection, formulation, and understanding potential biological mechanisms.

Q2: What are the primary challenges when administering (2R)-6-Methoxynaringenin in vivo?

A2: Like many flavonoids, (2R)-6-Methoxynaringenin is expected to be a hydrophobic and poorly water-soluble compound.[1] This presents the main challenge for in vivo studies: achieving adequate bioavailability. Poor solubility can lead to low absorption from the gastrointestinal tract (for oral administration) or precipitation at the injection site (for parenteral routes), resulting in low and variable plasma concentrations and potentially a lack of efficacy.[3]

Q3: What are the known biological activities and signaling pathways associated with this class of compounds?

A3: Naringenin, the parent compound, exhibits a wide range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects.[4][5] A key mechanism of action is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[6] Under conditions of oxidative stress, naringenin promotes the dissociation of Nrf2 from its inhibitor, Keap1, allowing Nrf2 to translocate to the nucleus. There, it binds to the Antioxidant Response Element (ARE) in the promoter region of various cytoprotective genes, upregulating the expression of antioxidant enzymes like Heme Oxygenase-1 (HO-1) and Superoxide Dismutase (SOD).[6][7][8]

Troubleshooting Guide

Issue 1: Compound Precipitation During Formulation Preparation

• Potential Cause: The compound has exceeded its solubility limit in the chosen vehicle. This is common when diluting a concentrated DMSO stock into an aqueous solution.

• Recommended Solution:

  • Optimize Vehicle Composition: For hydrophobic compounds like (2R)-6-Methoxynaringenin, a multi-component vehicle is often necessary. A common formulation for oral gavage or intraperitoneal injection is a mixture of DMSO, PEG300, Tween 80, and saline or water.[9][10] The DMSO acts as the primary solvent, while PEG300 serves as a co-solvent and Tween 80 as a surfactant to maintain the compound in suspension.

  • Sequential Addition: The order of mixing is critical. Always dissolve the compound completely in a small amount of DMSO first. In a separate tube, mix the other vehicle components (e.g., PEG300, Tween 80, saline). Then, slowly add the DMSO-drug solution to the vehicle mixture while vortexing vigorously to ensure rapid dispersion.[3][10]

  • Sonication and Gentle Warming: If precipitation still occurs, brief sonication or gentle warming (e.g., to 37°C) of the final formulation can help to dissolve the compound.[3][10] However, ensure the compound is stable at elevated temperatures.

  • pH Adjustment: If the compound has ionizable groups, adjusting the pH of the final vehicle may improve solubility.[3]

Issue 2: Lack of Efficacy or High Variability in In Vivo Results

• Potential Cause: This is often due to poor bioavailability, leading to insufficient and inconsistent compound concentration at the target tissue.

• Recommended Solution:

  • Conduct a Dose-Ranging Study: Before a full-scale efficacy study, perform a dose-range finding study to determine the Maximum Tolerated Dose (MTD).[11] Start with a low dose (e.g., 5-10 mg/kg) and escalate in different animal cohorts (e.g., 25, 50, 100 mg/kg).[1][12] This will help identify a safe and potentially effective dose range. The provided tables on naringenin dosages can serve as a guide.

  • Consider Alternative Administration Routes: If oral administration (gavage) yields poor results, consider intraperitoneal (IP) injection, which bypasses first-pass metabolism in the gut and liver, potentially increasing bioavailability.[6]

  • Pharmacokinetic (PK) Analysis: If resources permit, conduct a pilot PK study. Measure the plasma concentration of the compound at various time points after administration to determine key parameters like Cmax (maximum concentration), Tmax (time to reach Cmax), and half-life.[13][14][15] This data is invaluable for correlating dosage with exposure and biological effect.

  • Vehicle Control Group: Always include a group of animals that receives only the vehicle to ensure that the observed effects are due to the compound and not the formulation itself. High concentrations of solvents like DMSO can have biological effects or cause toxicity.[9]

Issue 3: Adverse Events or Toxicity Observed in Animals

• Potential Cause: The administered dose may be too high, or the vehicle itself could be causing toxicity.

• Recommended Solution:

  • Monitor Animals Closely: After administration, carefully observe the animals for any signs of toxicity, such as weight loss (>15-20%), lethargy, ruffled fur, or changes in behavior.[16]

  • Reduce the Dose: If adverse events are noted, reduce the dose in subsequent experiments.

  • Evaluate Vehicle Toxicity: Ensure the concentration of solvents like DMSO is kept to a minimum (typically <10% of the final formulation volume for IP injections) to avoid toxicity.[11] As mentioned, a vehicle-only control group is essential to assess this.

Data Presentation: In Vivo Dosages of Naringenin and Naringin (B1676962)

The following tables summarize previously reported in vivo dosages for naringenin and its precursor, naringin, in rodent models. This data can be used as a starting point for designing studies with (2R)-6-Methoxynaringenin.

Table 1: Summary of Naringenin In Vivo Dosages

Animal Model	Disease/Condition Model	Route of Administration	Dosage Range	Key Findings	Reference
Rat	Ethanol-induced Metabolic Syndrome	Intragastric	50 mg/kg (daily)	Partially normalized elevated liver triglycerides.	[1]
Rat	Non-insulin-dependent diabetes	Intragastric	50 mg/kg	Induced a significant decrease in plasma glucose.	[12]
Rat	High cholesterol diet	Oral	50 mg/kg (daily)	Restored enzymatic and non-enzymatic antioxidant defenses.
Mice	Methotrexate-induced oxidative stress	Oral	10 mg/kg (daily)	Counteracted oxidative stress and reduced renal/hepatotoxicity markers.
Wistar Rats	Alzheimer's Disease model	Oral	100 mg/kg	Attenuated impairment of learning and memory.	[8]
Mice	Senescence process	Oral	50 mg/kg	Promoted PI3K/Akt signaling and Nrf2 activation.	[8]

Table 2: Summary of Naringin In Vivo Dosages

Animal Model	Disease/Condition Model	Route of Administration	Dosage Range	Key Findings	Reference
Mouse	DSS-induced Colitis	Oral Gavage	20 - 40 mg/kg (daily)	Reduced weight loss and colonic tissue damage.	[1]
Rat	Acetic Acid-induced Colitis	Oral Gavage	20 - 80 mg/kg (daily)	Ameliorated colonic damage and reduced oxidative stress.	[1]
Rat	MIA-induced Osteoarthritis	Oral Gavage	5 - 10 mg/kg (daily)	Reduced pro-inflammatory cytokines and protected cartilage.	[1]
Rat	Nickel-induced toxicity	Oral	20 - 80 mg/kg	Attenuated injury markers and lipid peroxidation.
Diabetic Rats	Hyperglycemia-mediated oxidative stress	Oral	50 mg/kg	Protected against oxidative stress and proinflammatory cytokine production.

Experimental Protocols

Protocol 1: Preparation of (2R)-6-Methoxynaringenin for Oral Gavage or IP Injection

This protocol describes the preparation of a common vehicle formulation for poorly soluble compounds.

Materials:

• (2R)-6-Methoxynaringenin powder

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Polyethylene glycol 300 (PEG300)

• Tween 80 (Polysorbate 80)

• Sterile saline (0.9% NaCl) or sterile water

• Sterile microcentrifuge tubes and conical tubes

• Vortex mixer and sonicator

Methodology:

• Calculate Required Amounts: Based on the desired final concentration (e.g., 5 mg/mL) and volume, calculate the mass of (2R)-6-Methoxynaringenin and the volume of each vehicle component. A typical vehicle composition might be 5-10% DMSO, 40% PEG300, 5% Tween 80, and the remainder as saline.

• Initial Dissolution: Accurately weigh the (2R)-6-Methoxynaringenin and place it into a sterile tube. Add the calculated volume of DMSO (e.g., 10% of the final volume). Vortex vigorously until the compound is completely dissolved. The solution should be clear.

• Vehicle Preparation: In a separate sterile tube, combine the calculated volumes of PEG300, Tween 80, and sterile saline.

• Final Formulation: While vigorously vortexing the vehicle mixture from Step 3, slowly add the DMSO-compound solution from Step 2.

• Homogenization: Continue to vortex for 1-2 minutes to ensure a homogenous suspension. If any precipitate is visible, sonicate the solution in a water bath sonicator for 5-10 minutes.[10]

• Pre-administration Check: Before administration, visually inspect the formulation for any precipitation. Prepare the formulation fresh on the day of use if stability is a concern.[9]

Protocol 2: Administration by Oral Gavage (Mouse)

This protocol is a standard procedure for delivering a precise volume of liquid directly into the stomach of a mouse.[2][7]

Materials:

• Prepared (2R)-6-Methoxynaringenin formulation

• Appropriately sized gavage needle (e.g., 20-22 gauge, 1.5 inches long with a ball tip for an adult mouse)

• 1 mL syringe

• Animal scale

Methodology:

• Animal Preparation: Weigh the mouse to calculate the exact dosing volume. The maximum recommended volume for oral gavage in mice is 10 mL/kg.

• Measure Gavage Needle Length: Hold the gavage needle externally against the mouse, measuring from the tip of its nose to the last rib. This is the maximum insertion depth to reach the stomach without causing perforation.[2]

• Restraint: Gently but firmly restrain the mouse by scruffing the skin on its back and neck to immobilize the head. The head and body should form a straight line to facilitate passage into the esophagus.[2]

• Needle Insertion: Insert the gavage needle into the mouth, slightly to one side, and advance it gently along the roof of the mouth towards the esophagus. The mouse should swallow as the needle passes into the esophagus. The needle should advance smoothly without resistance. If resistance is met, do not force it. Withdraw and attempt to reinsert.[13]

• Administration: Once the needle is at the predetermined depth, slowly depress the syringe plunger to administer the formulation.

• Withdrawal and Monitoring: Smoothly withdraw the gavage needle. Return the mouse to its cage and monitor for at least 15 minutes for any signs of distress, such as gasping or fluid coming from the nose, which could indicate accidental administration into the trachea.[2]

Protocol 3: Administration by Intraperitoneal (IP) Injection (Rat)

This protocol describes the standard procedure for injecting a substance into the peritoneal cavity of a rat.[6]

Materials:

• Prepared (2R)-6-Methoxynaringenin formulation

• Appropriately sized sterile needle (e.g., 23-25 gauge) and syringe

• 70% alcohol swabs

• Animal scale

Methodology:

• Animal Preparation: Weigh the rat to calculate the correct dosing volume. The maximum recommended volume for IP injection in rats is 10 mL/kg.[6]

• Restraint: Securely restrain the rat in dorsal recumbency (on its back) with its head tilted slightly downward. This allows the abdominal organs to shift away from the injection site.

• Identify Injection Site: The injection should be made in the lower right quadrant of the abdomen to avoid the cecum (on the left side) and the bladder.[6]

• Site Preparation: Swab the injection site with a 70% alcohol wipe.

• Needle Insertion: Insert the needle, bevel up, at a 30-45 degree angle to the abdominal wall.

• Aspirate: Gently pull back on the syringe plunger to aspirate. If no fluid (e.g., blood or urine) or intestinal contents enter the syringe, you are correctly positioned in the peritoneal cavity. If fluid is aspirated, withdraw the needle and reinject at a different site with a fresh needle and syringe.

• Administration: Inject the formulation at a steady rate.

• Withdrawal and Monitoring: Withdraw the needle and return the animal to its cage. Monitor for any signs of distress.

Mandatory Visualizations

Caption: A logical workflow for optimizing the in vivo dosage of a new compound.

Caption: Activation of the Nrf2 antioxidant pathway by Naringenin.

References

• 1. researchgate.net [researchgate.net]
• 2. caringsunshine.com [caringsunshine.com]
• 3. researchgate.net [researchgate.net]
• 4. Nrf2 signaling pathway: current status and potential therapeutic targetable role in human cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Methoxylated flavones, a superior cancer chemopreventive flavonoid subclass? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and Biological Activity of Novel O-Alkyl Derivatives of Naringenin and Their Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Comparison of metabolic pharmacokinetics of naringin and naringenin in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Safety and Pharmacokinetics of Naringenin: A Randomized, Controlled, Single Ascending Dose, Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pharmacokinetics and Metabolism of Naringin and Active Metabolite Naringenin in Rats, Dogs, Humans, and the Differences Between Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The flavonoid, 2′-methoxy-6-methylflavone, affords neuroprotection following focal cerebral ischaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 15. [PDF] Synthesis and Biological Activity of Novel O-Alkyl Derivatives of Naringenin and Their Oximes | Semantic Scholar [semanticscholar.org]
• 16. m.youtube.com [m.youtube.com]

Troubleshooting poor resolution in HPLC analysis of 6-methoxylated flavanones

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of 6-methoxylated flavanones. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific problems you might face, offering potential causes and solutions to improve your chromatographic results.

Q1: Why am I seeing poor resolution between my 6-methoxylated flavanone (B1672756) peaks?

A1: Poor resolution is a common challenge, often resulting from overlapping peaks. Several factors can contribute to this issue. A systematic approach to troubleshooting is recommended.

Initial Checks:

• Column Health: An old or contaminated column can lead to peak broadening and loss of resolution. Ensure your column is performing optimally.[1]

• System Suitability: Run a standard mixture with known separation characteristics to confirm your HPLC system is functioning correctly.[1]

Optimization Strategies:

• Mobile Phase Composition: The choice and ratio of organic solvent (e.g., methanol (B129727) or acetonitrile) to the aqueous phase (often with an acidic modifier) is critical. Systematically vary the gradient or isocratic composition to enhance separation.[2][3][4]

• Flow Rate: Lowering the flow rate can increase the interaction time between the analytes and the stationary phase, potentially improving the separation of closely eluting compounds.[1]

• Temperature: Increasing the column temperature can decrease the mobile phase viscosity, leading to sharper peaks and sometimes improved resolution.[1][5] However, this effect should be evaluated empirically, as excessive temperatures may not always be beneficial.[1]

• Column Chemistry: Consider if a different stationary phase chemistry might provide better selectivity for your specific 6-methoxylated flavanones. While C18 columns are common, other phases like phenyl-hexyl or pentafluorophenyl (PFP) might offer different selectivities.[6]

Troubleshooting Workflow for Poor Resolution

A step-by-step workflow for troubleshooting poor HPLC resolution.

Q2: My 6-methoxylated flavanone peaks are tailing. What causes this and how can I fix it?

A2: Peak tailing, where a peak is asymmetrical with a drawn-out trailing edge, is a frequent issue that can compromise resolution and quantification.[7]

Common Causes and Solutions:

• Secondary Interactions: Residual silanol (B1196071) groups on the silica (B1680970) backbone of C18 columns can interact with polar functional groups on the flavanones, causing tailing.[8][9][10]

  • Solution: Add an acidic modifier like 0.1% formic acid or acetic acid to the mobile phase.[1] This suppresses the ionization of silanol groups, minimizing these secondary interactions.[8]

• Column Overload: Injecting too much sample can saturate the stationary phase.[1][11]

  • Solution: Reduce the injection volume or dilute your sample.[1][7]

• Column Contamination/Degradation: Accumulation of contaminants from previous injections or degradation of the column bed can lead to tailing.[7][12]

  • Solution: Flush the column with a strong solvent.[1] If the problem persists, the column may need to be replaced.[7]

• Extra-Column Effects: Excessive tubing length or dead volume in the system can cause peak broadening and tailing.[7][9]

  • Solution: Use shorter, narrower internal diameter tubing and ensure all fittings are secure.[7][9]

Q3: My peaks are fronting. What does this mean?

A3: Peak fronting is the inverse of tailing, with a leading edge that is less steep than the trailing edge.[13]

Common Causes and Solutions:

• Sample Solvent Incompatibility: Dissolving your sample in a solvent that is significantly stronger than your initial mobile phase is a primary cause of fronting.[1][14]

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase or a weaker solvent.[1]

• Column Overload: Severe mass or concentration overload can also lead to peak fronting.[11][14][15]

  • Solution: Decrease the injection volume or the concentration of your sample.[11][15]

• Column Collapse: Physical degradation of the column packing bed, though less common with modern columns, can cause fronting.[13][16]

  • Solution: If you suspect column collapse, which would affect all peaks, the column will need to be replaced.[13][16]

Q4: Why are my peaks unusually broad?

A4: Broad peaks can significantly reduce resolution and sensitivity.

Common Causes and Solutions:

• Low Flow Rate: While reducing the flow rate can sometimes improve separation, a flow rate that is too slow can lead to peak broadening due to longitudinal diffusion.[17]

• Column Deterioration: An aging column or one with a contaminated or blocked frit will lose efficiency, resulting in broader peaks.[18][19]

• High Dead Volume: Excessive volume in tubing, fittings, or the detector cell can contribute to peak broadening.[19][20]

• Isocratic Elution Issues: In isocratic methods, later-eluting peaks naturally tend to be broader than early-eluting ones.[21]

  • Solution: For complex samples with a wide range of retention times, a gradient elution method is often preferable as it can result in sharper peaks for later-eluting compounds.[22][23]

Q5: What causes my single analyte peak to appear as a split or shoulder peak?

A5: A single peak splitting into two or more is a sign of a problem in the chromatographic system or with the sample itself.[24]

Common Causes and Solutions:

• Partially Blocked Frit: A blockage in the inlet frit of the column can disrupt the flow path, causing peak splitting.[24][25] This would likely affect all peaks in the chromatogram.

  • Solution: Reverse-flush the column. If this doesn't resolve the issue, the frit or the entire column may need replacement.[24]

• Column Bed Void: A void or channel in the stationary phase can create multiple paths for the analyte, leading to split peaks.[24][25]

  • Solution: This typically requires replacing the column.[24]

• Sample Injection Issues: Injecting a sample dissolved in a solvent much stronger than the mobile phase can cause peak shape distortion, including splitting.[24]

  • Solution: Ensure the sample solvent is compatible with the initial mobile phase conditions.

• Co-elution: What appears to be a split peak might actually be two different, very closely eluting compounds.[24]

  • Solution: Adjust the mobile phase composition, gradient, or temperature to improve the separation.[24]

References

• 1. benchchem.com [benchchem.com]
• 2. mastelf.com [mastelf.com]
• 3. pharmaguru.co [pharmaguru.co]
• 4. uhplcs.com [uhplcs.com]
• 5. researchgate.net [researchgate.net]
• 6. Mechanistic Chromatographic Column Characterization for the Analysis of Flavonoids Using Quantitative Structure-Retention Relationships Based on Density Functional Theory [mdpi.com]
• 7. uhplcs.com [uhplcs.com]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. chromtech.com [chromtech.com]
• 10. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 11. pharmaguru.co [pharmaguru.co]
• 12. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 13. acdlabs.com [acdlabs.com]
• 14. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 15. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. quora.com [quora.com]
• 18. aelabgroup.com [aelabgroup.com]
• 19. HPLC: What to do in case of peaks being too broad? [mpl.loesungsfabrik.de]
• 20. What To Do When Chromatographic Peaks Are Wider in HPLC - Blogs - News [alwsci.com]
• 21. Isocratic Vs. Gradient Elution in Chromatography | Phenomenex [phenomenex.com]
• 22. lifesciences.danaher.com [lifesciences.danaher.com]
• 23. biotage.com [biotage.com]
• 24. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 25. bio-works.com [bio-works.com]

Technical Support Center: Enhancing the Oral Bioavailability of Naringenin Derivatives

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for improving the oral bioavailability of naringenin (B18129) and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the primary obstacles to achieving high oral bioavailability for naringenin and its derivatives?

A1: The primary obstacles are:

• Poor Aqueous Solubility: Naringenin is a lipophilic compound with low solubility in gastrointestinal fluids, which is a prerequisite for absorption.[1]

• Extensive First-Pass Metabolism: Upon absorption, naringenin undergoes significant metabolism in the intestines and liver, primarily through glucuronidation and sulfation, which converts it into less active metabolites that are readily eliminated.[2]

• Efflux by Transporters: P-glycoprotein (P-gp) and other efflux transporters in the intestinal wall can actively pump naringenin back into the intestinal lumen, reducing its net absorption.[3]

• Chemical Instability: Naringenin can be susceptible to degradation in the harsh acidic environment of the stomach.

Q2: What are the most common strategies to overcome the low oral bioavailability of naringenin?

A2: The most common and effective strategies include:

• Nanoformulations: Encapsulating naringenin in nanocarriers such as liposomes, solid lipid nanoparticles (SLNs), nanoemulsions, and polymeric nanoparticles can protect it from degradation, enhance its solubility, and improve its absorption.[4]

• Complexation with Cyclodextrins: Forming inclusion complexes with cyclodextrins can significantly increase the aqueous solubility of naringenin.[5][6]

• Solid Dispersions: Dispersing naringenin in a polymer matrix at a molecular level can create an amorphous form with enhanced solubility and dissolution rate.

• Prodrugs and Derivatives: Chemical modification of the naringenin structure can improve its physicochemical properties for better absorption.

• Co-administration with Bioenhancers: Certain compounds can inhibit the metabolic enzymes or efflux transporters responsible for naringenin's low bioavailability.

Q3: How does the food matrix affect the absorption of naringenin derivatives?

A3: The food matrix can have a significant impact on the bioavailability of flavonoids like naringenin.[2][7][8] Interactions with components such as proteins, lipids, and dietary fiber can either enhance or hinder absorption. For instance, fatty meals may increase the absorption of lipophilic compounds, while binding to proteins might reduce it. It is crucial to consider the dietary context when evaluating and administering naringenin formulations.

Troubleshooting Guides

Nanoformulation Challenges

Problem	Possible Cause	Troubleshooting Steps
Low Encapsulation Efficiency (%EE)	1. Poor affinity of naringenin for the nanoparticle core material.2. Drug leakage during the formulation process.3. Suboptimal drug-to-carrier ratio.	1. Screen different lipids or polymers to find a matrix with higher affinity for naringenin.2. Optimize process parameters (e.g., homogenization speed, sonication time, temperature) to ensure rapid nanoparticle formation and drug entrapment.3. Experiment with different drug-to-carrier ratios to find the optimal loading capacity.
Large Particle Size or High Polydispersity Index (PDI)	1. Inefficient particle size reduction technique.2. Aggregation of nanoparticles due to insufficient stabilization.	1. Optimize the energy input during formulation (e.g., increase homogenization pressure/cycles, sonication amplitude/time).2. Use a suitable stabilizer (surfactant or polymer) at an optimal concentration. Measure the zeta potential; a value of at least ±30 mV generally indicates good stability for electrostatic stabilization.[9]
Physical Instability (e.g., aggregation, sedimentation)	1. Insufficient surface charge (low zeta potential).2. Ostwald ripening in nanoemulsions.3. Crystallization of the drug or lipid matrix.	1. Select a stabilizer that provides sufficient electrostatic or steric hindrance.2. For nanoemulsions, use a combination of surfactants or a co-surfactant to improve interfacial stability.3. For solid lipid nanoparticles, select lipids that form a stable crystalline lattice that can accommodate the drug.
Poor in vivo Performance Despite Good in vitro Results	1. Premature drug release in the gastrointestinal (GI) tract.2. Degradation of the nanocarrier in the GI environment.3. Interaction with GI mucus or other components.	1. Design the nanocarrier for controlled or targeted release (e.g., using pH-sensitive polymers).2. Use protective coatings (e.g., chitosan) to shield the nanoparticles from the harsh GI environment.[10]3. Evaluate the mucoadhesive properties of the formulation.

Cyclodextrin (B1172386) Complexation Issues

Problem	Possible Cause	Troubleshooting Steps
Low Complexation Efficiency	1. Inappropriate type of cyclodextrin for the naringenin derivative.2. Suboptimal stoichiometry (drug:cyclodextrin ratio).3. Inefficient complexation method.	1. Screen different cyclodextrins (e.g., β-cyclodextrin, HP-β-cyclodextrin, γ-cyclodextrin) as their cavity sizes and hydrophilicity differ.[5]2. Perform a phase solubility study to determine the optimal molar ratio for complexation.3. Compare different preparation methods such as kneading, co-evaporation, and freeze-drying to find the most effective one.
Precipitation of the Complex upon Dilution	1. The complex is not stable in the diluted medium.2. The concentration exceeds the solubility limit of the complex.	1. Re-evaluate the stoichiometry and the type of cyclodextrin used.2. Ensure that the final concentration in the administration vehicle is below the saturation solubility of the complex.

Data Presentation: Enhancement of Naringenin Oral Bioavailability

The following table summarizes the quantitative improvements in the oral bioavailability of naringenin achieved through various formulation strategies.

Formulation Strategy	Specific Method/Carrier	Animal Model	Fold Increase in AUC (Area Under the Curve)	Fold Increase in Cmax (Maximum Concentration)	Reference(s)
Liposomes	Phospholipid, cholesterol, sodium cholate, isopropyl myristate (Thin-film hydration)	Mice	~13.44	-	[11]
Cyclodextrin Complex	Hydroxypropyl-β-cyclodextrin (HPβCD)	Rats	7.4	14.6	[5][6]
Nanoemulsion	Triacetin, Tween 80, Transcutol HP (Self-nanoemulsifying)	-	-	-	[12]
Solid Lipid Nanoparticles (SLNs)	Glycerol monostearate, soya lecithin, Tween 80, Poloxamer 188	Rats	-	-	[9]
Nanosuspension	Polyvinylpyrrolidone (PVP K-90)	Rats	~1.8	~2	[13]
Cocrystals	Naringenin-betaine	Rats	4.91	3.35	[14]
Cocrystals	Naringenin-L-proline	Rats	2.39	2.00	[14]

Experimental Protocols

Protocol 1: Preparation of Naringenin-Loaded Liposomes via Thin-Film Hydration

Materials:

• Naringenin derivative

• Phosphatidylcholine (e.g., from soybean or egg yolk)

• Cholesterol

• Chloroform (B151607)

• Methanol (B129727)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Dissolve the naringenin derivative, phosphatidylcholine, and cholesterol in a mixture of chloroform and methanol (typically 2:1 v/v) in a round-bottom flask. The molar ratio of phosphatidylcholine to cholesterol is often optimized (e.g., 2:1 or 3:1).

• Attach the flask to a rotary evaporator and remove the organic solvents under reduced pressure at a temperature above the lipid phase transition temperature (e.g., 40-50°C). This will form a thin, uniform lipid film on the inner wall of the flask.

• Further dry the lipid film under a vacuum for at least 2 hours to remove any residual solvent.

• Hydrate the lipid film by adding PBS (pH 7.4) and rotating the flask gently. The hydration temperature should also be above the lipid phase transition temperature. This will result in the formation of multilamellar vesicles (MLVs).

• To obtain smaller, unilamellar vesicles (SUVs), the MLV suspension can be sonicated using a probe sonicator or subjected to extrusion through polycarbonate membranes of a defined pore size (e.g., 100 nm).

Protocol 2: Caco-2 Cell Permeability Assay

Objective: To assess the intestinal permeability of naringenin derivatives in vitro.

Materials:

• Caco-2 cells

• Transwell® inserts (e.g., 12-well plates with 0.4 µm pore size)

• Cell culture medium (e.g., DMEM with 10% FBS, non-essential amino acids, and penicillin-streptomycin)

• Hanks' Balanced Salt Solution (HBSS)

• Lucifer yellow (for monolayer integrity testing)

• Naringenin derivative formulation and control solution

Procedure:

• Seed Caco-2 cells onto the Transwell® inserts at an appropriate density.

• Culture the cells for 21-25 days, changing the medium every 2-3 days, to allow them to differentiate and form a confluent monolayer.

• Assess the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER) and by performing a Lucifer yellow permeability assay.

• For the transport experiment (apical to basolateral), wash the cell monolayers with pre-warmed HBSS.

• Add the naringenin derivative formulation (in HBSS) to the apical (upper) chamber and fresh HBSS to the basolateral (lower) chamber.

• Incubate the plates at 37°C with gentle shaking.

• At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber and replace the volume with fresh HBSS.

• Analyze the concentration of the naringenin derivative in the collected samples using a suitable analytical method (e.g., HPLC-UV or LC-MS/MS).

• Calculate the apparent permeability coefficient (Papp) to quantify the permeability.

Visualizations

Caption: Metabolic pathway of orally administered naringenin.

Caption: Experimental workflow for enhancing and evaluating naringenin bioavailability.

Caption: Logical flow for troubleshooting low naringenin bioavailability.

References

• 1. Protective potential of naringenin and its nanoformulations in redox mechanisms of injury and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Food matrix-flavonoid interactions and their effect on bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enhancement of Naringenin Bioavailability by Complexation with Hydroxypropoyl-β-Cyclodextrin | PLOS One [journals.plos.org]
• 4. researchgate.net [researchgate.net]
• 5. Enhancement of Naringenin Bioavailability by Complexation with Hydroxypropoyl-β-Cyclodextrin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enhancement of Naringenin Bioavailability by Complexation with Hydroxypropoyl-β-Cyclodextrin [dspace.mit.edu]
• 7. researchgate.net [researchgate.net]
• 8. semanticscholar.org [semanticscholar.org]
• 9. Naringenin-loaded solid lipid nanoparticles: preparation, controlled delivery, cellular uptake, and pulmonary pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. researchgate.net [researchgate.net]
• 12. DSpace [kb.osu.edu]
• 13. Formulation and Evaluation of Naringenin Nanosuspensions for Bioavailability Enhancement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Off-Target Effects of (2R)-6-Methoxynaringenin in Cellular Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the off-target effects of (2R)-6-Methoxynaringenin in cellular assays.

Frequently Asked Questions (FAQs)

Q1: What is (2R)-6-Methoxynaringenin and what is its primary known activity?

(2R)-6-Methoxynaringenin is a methoxylated flavanone, a type of flavonoid compound.[1] Flavonoids, in general, are known for a wide range of biological activities, including antioxidant, anti-inflammatory, and anti-cancer effects.[2][3] The primary therapeutic targets of (2R)-6-Methoxynaringenin are often context-dependent and can vary between different cellular models. For its parent compound, naringenin (B18129), modulation of signaling pathways such as PI3K/Akt and NF-κB has been reported.[4][5][6]

Q2: What are off-target effects and why are they a concern with flavonoids like (2R)-6-Methoxynaringenin?

Q3: What are the initial signs that (2R)-6-Methoxynaringenin might be causing off-target effects in my experiment?

Common indicators of off-target effects include:

• Inconsistent results: Discrepancies in the observed phenotype when using different batches of the compound or when comparing results with other, structurally different inhibitors of the same target.

• Discrepancy with genetic validation: The phenotype observed with (2R)-6-Methoxynaringenin is not replicated when the target protein is knocked down or knocked out using techniques like siRNA or CRISPR-Cas9.

• High concentration required: The effective concentration of (2R)-6-Methoxynaringenin in your cellular assay is significantly higher than its known biochemical IC50 value against the purified target protein.

• Unusual dose-response curve: The dose-response curve is flat, biphasic, or does not follow a standard sigmoidal shape.

• Cellular toxicity: Significant cytotoxicity is observed at concentrations required to see the desired phenotypic effect.

Q4: How can I proactively minimize off-target effects when designing my experiments?

• Use the lowest effective concentration: Perform a careful dose-response study to determine the minimal concentration of (2R)-6-Methoxynaringenin that produces the desired on-target effect.

• Include proper controls: Always include a vehicle control (e.g., DMSO) and, if possible, a structurally similar but inactive analog of (2R)-6-Methoxynaringenin as a negative control.

• Orthogonal validation: Confirm your findings using an alternative method, such as a different small molecule inhibitor with a distinct chemical scaffold or a genetic approach (siRNA/CRISPR).

• Choose appropriate cell lines: Use cell lines where the expression and functional relevance of the intended target are well-characterized.

Troubleshooting Guides

Problem 1: Inconsistent or irreproducible results between experiments.

Potential Cause	Troubleshooting Step
Compound Instability or Degradation	Store (2R)-6-Methoxynaringenin under recommended conditions (typically -20°C, protected from light). Prepare fresh stock solutions regularly.
Variability in Cell Culture Conditions	Maintain consistent cell passage numbers, seeding densities, and media formulations between experiments.
Assay Interference (PAINS behavior)	Consider if the assay format is prone to interference (e.g., fluorescence-based readouts). Test for non-specific effects by running the assay in the absence of cells or with heat-inactivated target protein.

Problem 2: The observed phenotype does not match genetic knockdown of the target.

Potential Cause	Troubleshooting Step
Off-target effect is responsible for the phenotype	This is a strong indicator of off-target activity. The following advanced validation techniques should be employed to identify the true target.
Incomplete knockdown of the target protein	Verify the efficiency of your siRNA or CRISPR-Cas9 knockdown/knockout by Western blot or qPCR.
Compensation by other proteins	In a genetic knockout model, other proteins might compensate for the loss of the target, masking the phenotype. This is less of a concern with acute small molecule inhibition.

Advanced Validation Techniques to Confirm On-Target Effects

To rigorously validate that the observed cellular effects of (2R)-6-Methoxynaringenin are due to its interaction with the intended target, the following advanced experimental approaches are recommended.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm direct binding of a compound to its target protein in a cellular environment. The principle is that ligand binding increases the thermal stability of the target protein.

Experimental Protocol: Western Blot-Based CETSA

• Cell Treatment: Culture cells to ~80% confluency. Treat cells with (2R)-6-Methoxynaringenin at various concentrations or with a vehicle control for a predetermined time.

• Harvest and Lysis: Harvest the cells, wash with PBS, and resuspend in a lysis buffer containing protease inhibitors.

• Heat Shock: Aliquot the cell lysate into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler.

• Separation of Soluble and Aggregated Proteins: Centrifuge the heated lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the denatured, aggregated proteins.

• Western Blot Analysis: Collect the supernatant (soluble protein fraction) and analyze the protein levels of the target of interest by Western blotting. A shift in the melting curve to a higher temperature in the presence of (2R)-6-Methoxynaringenin indicates target engagement.

CRISPR-Cas9 Mediated Target Validation

CRISPR-Cas9 technology allows for the precise knockout of the target gene, providing a clean genetic model to validate the on-target effects of (2R)-6-Methoxynaringenin.

Experimental Protocol: CRISPR-Cas9 Knockout and Phenotypic Analysis

• gRNA Design and Cloning: Design and clone two to three different guide RNAs (gRNAs) targeting the gene of interest into a Cas9 expression vector.

• Transfection and Clonal Selection: Transfect the target cell line with the gRNA/Cas9 constructs. Select single-cell clones and expand them.

• Verification of Knockout: Screen the clones for the absence of the target protein by Western blot or confirm gene editing by sequencing the target locus.

• Phenotypic Assay: Treat the validated knockout clones and wild-type control cells with (2R)-6-Methoxynaringenin. If the compound's effect is on-target, the knockout cells should be resistant to the treatment or show a significantly diminished response compared to the wild-type cells.

Quantitative Data Summary

Due to the limited availability of specific off-target profiling data for (2R)-6-Methoxynaringenin, the following table provides a general framework for comparing on-target and potential off-target activities of flavonoid compounds. Researchers should experimentally determine these values for their specific system.

Parameter	(2R)-6-Methoxynaringenin (Hypothetical On-Target)	Potential Off-Target (e.g., Kinase X)	Potential Off-Target (e.g., GPCR Y)
Biochemical IC50	0.1 - 1 µM	> 10 µM	> 20 µM
Cellular EC50 (On-Target Phenotype)	1 - 5 µM	Not Applicable	Not Applicable
Cellular EC50 (Off-Target Phenotype)	Not Applicable	15 - 30 µM	> 50 µM
CETSA Thermal Shift (ΔTm)	+ 2-5 °C at 10 µM	No significant shift	No significant shift

Note: These are hypothetical values for illustrative purposes. Actual values must be determined experimentally.

Visualizing Potential Off-Target Pathways and Experimental Workflows

Signaling Pathways Often Modulated by Flavonoids

Flavonoids, including naringenin and its derivatives, have been reported to modulate key signaling pathways such as NF-κB and PI3K/Akt, which can be sources of off-target effects.[4][5][6][9][10][11]

Caption: Potential off-target inhibition of the NF-κB signaling pathway.

Caption: Potential off-target inhibition of the PI3K/Akt signaling pathway.

Experimental Workflow for Off-Target Validation

Caption: A logical workflow for validating the on-target effects of (2R)-6-Methoxynaringenin.

References

• 1. NP-MRD: Showing NP-Card for 6-Methoxynaringenin (NP0138603) [np-mrd.org]
• 2. Naringenin and Its Derivatives—Health-Promoting Phytobiotic against Resistant Bacteria and Fungi in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Therapeutic Potential of Naringenin: A Review of Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Neuroprotective effect of naringenin is mediated through suppression of NF-κB signaling pathway in experimental stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Polyphenolic promiscuity, inflammation-coupled selectivity: Whether PAINs filters mask an antiviral asset - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pan-assay interference compounds - Wikipedia [en.wikipedia.org]
• 9. Targeting PI3K/Akt/mTOR Pathway by Different Flavonoids: A Cancer Chemopreventive Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Anti-Atherosclerotic Effect of Naringin Is Associated with Reduced Expressions of Cell Adhesion Molecules and Chemokines through NF-κB Pathway | MDPI [mdpi.com]
• 11. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

(2R)-6-Methoxynaringenin vs (2S)-6-Methoxynaringenin biological activity

A comparative analysis of the enantiomers of 6-methoxynaringenin (B31772) could not be conducted due to the absence of available scientific literature detailing the biological activities of (2R)-6-Methoxynaringenin and (2S)-6-Methoxynaringenin.

To provide relevant insights for researchers interested in the stereochemistry and biological function of this flavanone (B1672756) class, this guide presents a comparison of the biological activities of the enantiomers of the parent compound, naringenin (B18129): (2R)-Naringenin and (2S)-Naringenin . This analysis is based on published experimental data and focuses on their anti-inflammatory and antioxidant properties.

Anti-Inflammatory Activity

Naringenin has demonstrated significant anti-inflammatory effects, primarily through the modulation of key signaling pathways such as the NF-κB pathway.[1][2][3] Studies comparing the enantiomers have revealed stereoselective differences in their ability to inhibit pro-inflammatory mediators.

Quantitative Data: Inhibition of Pro-inflammatory Cytokines

One study revealed that (R)-naringenin is more effective at inhibiting the release of certain pro-inflammatory cytokines from activated human peripheral blood mononuclear cells (hPBMCs) than the (S)-enantiomer.[4]

Compound	Concentration (µg/mL)	TNF-α Inhibition (%)	IL-6 Inhibition (%)
(2R)-Naringenin	50	45 ± 5	30 ± 4
(2S)-Naringenin	50	25 ± 6	15 ± 5
Racemic Naringenin	50	35 ± 5	22 ± 4

Data adapted from a study on phytohemagglutinin A-activated hPBMCs.[4]

Signaling Pathway: NF-κB Inhibition

Naringenin exerts its anti-inflammatory effects in part by inhibiting the NF-κB signaling pathway.[1][2][3] This pathway is crucial in the transcription of genes encoding pro-inflammatory cytokines.[5] The differential activity of the enantiomers on cytokine release suggests a stereoselective interaction within this pathway.

Figure 1: Simplified NF-κB signaling pathway and the inhibitory action of (R)-Naringenin.

Antioxidant Activity

The antioxidant properties of flavonoids like naringenin are attributed to their ability to scavenge free radicals and modulate endogenous antioxidant defense systems, often involving the Nrf2 signaling pathway.[6][7][8]

Quantitative Data: DPPH Radical Scavenging Activity

A study investigating the antioxidant capacity of naringenin and its derivatives in a cell-free system provides insight into the radical scavenging ability of the (S)-enantiomer.[9]

Compound	Concentration (µM)	DPPH Radical Scavenging (%)
(2S)-Naringenin	1	59.19
Naringenin (Racemic)	1	76.06

Data represents the percentage of DPPH free radical elimination.[9]

Signaling Pathway: Nrf2 Activation

Naringenin has been shown to activate the Nrf2/ARE signaling pathway, which leads to the transcription of antioxidant and cytoprotective genes.[6][7][8] This mechanism contributes to its overall antioxidant effect by enhancing the cell's intrinsic defense against oxidative stress.

Figure 2: The Nrf2/ARE signaling pathway and its activation by Naringenin.

Experimental Protocols

Inhibition of Pro-inflammatory Cytokine Release

Objective: To quantify the inhibitory effect of naringenin enantiomers on the production of TNF-α and IL-6 in activated human peripheral blood mononuclear cells (hPBMCs).[4]

Methodology:

• Cell Culture: hPBMCs are isolated from healthy donors and cultured in a suitable medium.

• Treatment: Cells are pre-incubated with (2R)-naringenin, (2S)-naringenin, or racemic naringenin at a concentration of 50 µg/mL for 1 hour.

• Stimulation: The cells are then stimulated with phytohemagglutinin A (PHA) to induce cytokine production.

• Incubation: The treated and stimulated cells are incubated for 24 hours.

• Quantification: The concentration of TNF-α and IL-6 in the cell culture supernatant is determined using an Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's instructions.

• Data Analysis: The percentage of cytokine inhibition is calculated by comparing the cytokine levels in the treated groups to the untreated, stimulated control group.

Figure 3: Experimental workflow for assessing cytokine inhibition by Naringenin enantiomers.

DPPH Radical Scavenging Assay

Objective: To assess the free radical scavenging activity of naringenin enantiomers using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.[9][10][11]

Methodology:

• Preparation of DPPH Solution: A stock solution of DPPH in methanol (B129727) is prepared.

• Reaction Mixture: An aliquot of the test compound ((2S)-naringenin or racemic naringenin) dissolved in methanol is added to the DPPH solution. The final concentration of the test compound is 1 µM.

• Incubation: The reaction mixture is incubated in the dark at room temperature for 30 minutes.

• Absorbance Measurement: The absorbance of the solution is measured at 517 nm using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging = [ (Acontrol - Asample) / Acontrol ] * 100 where Acontrol is the absorbance of the DPPH solution without the sample, and Asample is the absorbance of the reaction mixture with the sample.

Conclusion

The available data, although limited, suggests that the biological activities of naringenin are stereoselective. In terms of anti-inflammatory action, (2R)-Naringenin appears to be the more potent enantiomer in inhibiting the release of key pro-inflammatory cytokines. Conversely, for direct antioxidant activity as measured by DPPH radical scavenging, the racemic mixture of naringenin showed higher efficacy than the (2S)-enantiomer alone. These findings underscore the importance of considering the stereochemistry of flavonoids in drug development and research. Further studies are warranted to fully elucidate the distinct pharmacological profiles of the enantiomers of naringenin and its derivatives, including 6-methoxynaringenin.

References

• 1. Neuroprotective effect of naringenin is mediated through suppression of NF-κB signaling pathway in experimental stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Naringenin inhibits pro‑inflammatory cytokine production in macrophages through inducing MT1G to suppress the activation of NF‑κB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An eco-friendly enantioselective access to (R)-naringenin as inhibitor of proinflammatory cytokine release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Naringin and Naringenin: Their Mechanisms of Action and the Potential Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Naringenin reduces oxidative stress and improves mitochondrial dysfunction via activation of the Nrf2/ARE signaling pathway in neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Naringenin protects against 6-OHDA-induced neurotoxicity via activation of the Nrf2/ARE signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Naringenin confers protection against oxidative stress through upregulation of Nrf2 target genes in cardiomyoblast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. faculty.du.ac.ir [faculty.du.ac.ir]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Antioxidant Capacity of (2R)-6-Methoxynaringenin via DPPH Assay

For researchers and professionals in drug development, the evaluation of a compound's antioxidant potential is a critical step in identifying new therapeutic agents. This guide provides a comparative analysis of the antioxidant capacity of (2R)-6-Methoxynaringenin, benchmarked against established antioxidants, Ascorbic Acid (Vitamin C) and Trolox, using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay.

The DPPH assay is a widely used, rapid, and straightforward method for assessing the ability of a compound to act as a free radical scavenger or hydrogen donor.[1] The assay relies on the reduction of the stable DPPH radical, which is violet in color, to the non-radical form, DPPH-H, which is yellow. The degree of discoloration, measured spectrophotometrically, is indicative of the antioxidant's scavenging activity.[1]

Comparative Antioxidant Activity: IC50 Values

The half-maximal inhibitory concentration (IC50) is a key parameter for evaluating antioxidant activity, representing the concentration of an antioxidant required to scavenge 50% of the initial DPPH radicals.[2] A lower IC50 value signifies a higher antioxidant potency. The IC50 values for Naringenin and the standard antioxidants are summarized below.

Compound	IC50 (µM)	IC50 (µg/mL)	Reference
Naringenin	264,440	72,000	[3]
Ascorbic Acid	~38.6	~6.8	[4]
Trolox	~15.0	~3.77	[5]

IC50 values were converted to µM for standardized comparison. The value for Naringenin is notably high, suggesting weak activity under the specific reported experimental conditions.[3] Ascorbic acid values from various sources were averaged for a representative value.

Experimental Protocol: DPPH Radical Scavenging Assay

This section details a standard protocol for determining the antioxidant capacity of a test compound using the DPPH assay.

1. Materials and Reagents:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (B129727) or Ethanol (analytical grade)

• Test compound ((2R)-6-Methoxynaringenin)

• Standard antioxidants (Ascorbic Acid, Trolox)

• 96-well microplate

• Microplate reader capable of measuring absorbance at or near 517 nm[5]

• Pipettes and other standard laboratory equipment

2. Preparation of Solutions:

• DPPH Stock Solution: Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly prepared and kept in the dark to prevent degradation.[6]

• Test Compound Stock Solution: Prepare a stock solution of (2R)-6-Methoxynaringenin in methanol at a known concentration (e.g., 1 mg/mL).

• Standard Antioxidant Stock Solutions: Prepare stock solutions of Ascorbic Acid and Trolox in methanol at a known concentration (e.g., 1 mg/mL).

• Serial Dilutions: From the stock solutions of the test compound and standards, prepare a series of dilutions to obtain a range of concentrations for testing.

3. Assay Procedure:

• Add a fixed volume of the DPPH solution (e.g., 100 µL) to each well of the 96-well microplate.

• Add an equal volume (e.g., 100 µL) of the different concentrations of the test compound and standard solutions to their respective wells.

• For the control (blank), add the same volume of methanol instead of the antioxidant solution to the DPPH solution.

• Incubate the microplate in the dark at room temperature for a specified period (e.g., 30 minutes).

• After incubation, measure the absorbance of each well at 517 nm using a microplate reader.[5]

4. Data Analysis and Calculation of IC50:

• Calculate the percentage of DPPH radical scavenging activity for each concentration of the test compound and standards using the following formula:

  % Inhibition = [(A_control - A_sample) / A_control] x 100

  Where:

  • A_control is the absorbance of the control (DPPH solution without the test compound).

  • A_sample is the absorbance of the DPPH solution with the test compound or standard.

• Plot a graph of the percentage of inhibition versus the concentration of the test compound/standards.

• Determine the IC50 value, which is the concentration of the sample that causes 50% inhibition of the DPPH radical, from the graph by interpolation.

Experimental Workflow

The following diagram illustrates the key steps in the DPPH assay for evaluating the antioxidant capacity of (2R)-6-Methoxynaringenin.

Caption: Workflow of the DPPH radical scavenging assay.

Signaling Pathway of DPPH Radical Scavenging

The underlying principle of the DPPH assay involves the donation of a hydrogen atom or an electron from the antioxidant to the DPPH radical, thus neutralizing it.

Caption: DPPH radical neutralization by an antioxidant.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.aip.org [pubs.aip.org]
• 3. Antioxidant Potential of Naringenin Helps to Protect Liver Tissue from Streptozotocin-Induced Damage - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro evaluation of antioxidant activity of Cordia dichotoma (Forst f.) bark - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]

A Comparative Analysis of Naringenin's Cytotoxicity Across Diverse Cancer Cell Lines

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the cytotoxic effects of the flavonoid naringenin (B18129) across various cancer cell lines. While the primary focus of this analysis is naringenin, due to a lack of available data on 6-Methoxynaringenin, the findings on the parent compound offer valuable insights into the potential anti-cancer activities of its derivatives.

Naringenin, a flavanone (B1672756) predominantly found in citrus fruits, has demonstrated significant anti-proliferative and cytotoxic effects against a range of cancer cell types.[1] This guide synthesizes available experimental data to present a comparative overview of its efficacy, details the experimental methodologies employed, and illustrates the key signaling pathways involved in its mechanism of action.

Quantitative Analysis of Cytotoxicity

The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's potency in inhibiting a specific biological or biochemical function. The following table summarizes the IC50 values of naringenin in various cancer cell lines as determined by the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric assay for assessing cell metabolic activity.

Cancer Cell Line	Cancer Type	IC50 Value (µM)	Reference
MCF-7	Breast Adenocarcinoma	400	[1]
T47D	Breast Cancer	500	[1]
HT-29	Colorectal Adenocarcinoma	780 - 880	[1]
A549	Lung Carcinoma	37.63 (free naringenin)	[2]
KB-1	Oral Cancer	125.3	[3]
HCT116	Colon Cancer	>20.01 (naringenin as control)	[4]

Note: The IC50 values can vary between studies due to differences in experimental conditions such as cell density, passage number, and exposure time.

Experimental Protocols

The determination of cytotoxicity is a fundamental aspect of anti-cancer drug screening. The MTT assay is a widely adopted method for this purpose.

MTT Assay Protocol for Cytotoxicity Assessment

The MTT assay is based on the principle that mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, yielding a purple formazan (B1609692) product that can be quantified spectrophotometrically.

Materials:

• Cancer cell lines

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Naringenin (or other test compounds)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, isopropanol (B130326) with HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with a serial dilution of naringenin and incubate for a specified period (e.g., 24, 48, or 72 hours). Include untreated cells as a control.

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value is determined by plotting the percentage of viability against the log of the compound concentration.

Visualizing Experimental and Biological Pathways

To better understand the experimental workflow and the molecular mechanisms of naringenin, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for determining the cytotoxicity of a compound using the MTT assay.

Caption: Key signaling pathways modulated by naringenin in cancer cells.

Mechanism of Action: A Look at Signaling Pathways

Naringenin exerts its anti-cancer effects by modulating several key signaling pathways that are often dysregulated in cancer.[5]

• PI3K/Akt/mTOR Pathway: This pathway is crucial for cell growth, proliferation, and survival. Naringenin has been shown to inhibit the activation of PI3K, which in turn downregulates the activity of Akt and mTOR, leading to the suppression of cancer cell proliferation.[5]

• MAPK/ERK Pathway: The MAPK/ERK pathway is involved in cell proliferation, differentiation, and survival. Naringenin can inhibit the phosphorylation of ERK, a key component of this pathway, thereby impeding cancer cell growth.

• NF-κB Pathway: The NF-κB signaling pathway plays a significant role in inflammation and cell survival. Naringenin can suppress the activation of NF-κB, which can lead to the induction of apoptosis (programmed cell death) in cancer cells.[5]

• Induction of Apoptosis: Naringenin can trigger apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. It has been shown to upregulate the expression of pro-apoptotic proteins like Bax and downregulate the expression of anti-apoptotic proteins like Bcl-2.[6]

Conclusion

The available data strongly suggest that naringenin possesses significant cytotoxic activity against a variety of cancer cell lines. Its ability to target multiple dysregulated signaling pathways highlights its potential as a multi-targeted anti-cancer agent. While direct comparative data for 6-Methoxynaringenin is currently unavailable, the comprehensive analysis of naringenin provides a solid foundation for future research into the structure-activity relationships of its derivatives. Further investigation is warranted to explore the therapeutic potential of naringenin and its methoxylated analogs in preclinical and clinical settings.

References

• 1. Identification of potential therapeutic target of naringenin in breast cancer stem cells inhibition by bioinformatics and in vitro studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Exploring the Cytotoxic and Anticancer Potential of Naringin on Oral Cancer Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis and inhibitory activities of naringenin derivatives on human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Naringin and Naringenin: Their Mechanisms of Action and the Potential Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytotoxicity of naringenin induces Bax-mediated mitochondrial apoptosis in human lung adenocarcinoma A549 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide to the Synergistic Activity of Naringenin and its Glycoside Naringin with Chemotherapy Drugs

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a comparative analysis of the synergistic effects of naringenin (B18129), a flavonoid, and its precursor naringin (B1676962) when used in combination with conventional chemotherapy drugs. As research on the specific isomer (2R)-6-Methoxynaringenin is limited, this guide focuses on the broader findings related to naringenin and naringin to provide a valuable resource for exploring flavonoid-chemotherapy synergy.

The data presented herein summarizes key quantitative outcomes from preclinical studies, details the experimental methodologies employed, and visualizes the underlying molecular pathways to support further research and development in combination cancer therapies.

Quantitative Data Summary

The following tables summarize the synergistic effects observed in various cancer cell lines when naringenin or naringin is combined with doxorubicin, paclitaxel, or methotrexate. The data includes IC50 values, which represent the concentration of a drug that is required for 50% inhibition in vitro, and the Combination Index (CI), where CI < 1 indicates synergy.

Table 1: Synergistic Effects of Naringenin with Chemotherapy Drugs

Chemotherapy Drug	Cancer Cell Line	Naringenin Conc.	IC50 of Chemo Drug Alone (µM)	IC50 of Chemo Drug with Naringenin (µM)	Combination Index (CI)	Reference
Doxorubicin	A549 (Lung)	100 µM	Approx. 1.04	Approx. 0.52	Not Reported	[1]
Doxorubicin	MCF-7 (Breast)	100 µM	Approx. 1.04	Approx. 0.52	Not Reported	[1]
Doxorubicin	MDA-MB-231 (Breast)	Various (1:1 ratio optimal)	Not specified	Not specified	< 1	[2]
Paclitaxel	DU145 (Prostate)	Not specified	Not specified	Not specified	Synergistic effect noted	[1]

Table 2: Synergistic Effects of Naringin with Chemotherapy Drugs

Chemotherapy Drug	Cancer Cell Line	Naringin Conc.	IC50 of Chemo Drug Alone	IC50 of Chemo Drug with Naringin	Combination Index (CI)	Reference
Doxorubicin	YM1 (Esophageal)	Not specified	Reduced cell viability noted	Not specified	Not Reported	[1]
Paclitaxel	PCa (Prostate)	Not specified	Suppressed cell proliferation	Not specified	Not Reported	[1]
Methotrexate	HepG2 (Liver)	Not specified	Potentiated cytotoxic effect	Not specified	Not Reported	[1][3][4]

Experimental Protocols

Detailed methodologies for the key experiments cited in the referenced studies are provided below.

Cell Viability and Cytotoxicity Assessment (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay used to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[5][6]

Protocol:

• Cell Seeding: Cancer cells are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Drug Treatment: Cells are treated with varying concentrations of the chemotherapy drug alone, naringenin/naringin alone, or a combination of both for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, the media is removed, and a fresh medium containing MTT solution (typically 0.5 mg/mL) is added to each well. The plates are then incubated for 3-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: The MTT-containing medium is removed, and a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO) or isopropanol, is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 values are determined from the dose-response curves. The synergistic effect is quantified using the Combination Index (CI) calculated by the Chou-Talalay method, where CI < 1 indicates synergy.[2]

Apoptosis Analysis by Western Blot

Western blotting is employed to detect and quantify proteins involved in the apoptotic signaling cascade.[7][8]

Protocol:

• Cell Lysis: Following drug treatment, cells are harvested and lysed in a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors to extract total protein.

• Protein Quantification: The total protein concentration in each lysate is determined using a protein assay, such as the bicinchoninic acid (BCA) assay, to ensure equal loading.

• SDS-PAGE: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) based on their molecular weight.

• Protein Transfer: The separated proteins are transferred from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: The membrane is incubated in a blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20) to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated overnight at 4°C with primary antibodies specific to apoptosis-related proteins (e.g., Bax, Bcl-2, cleaved caspase-3, cleaved PARP).

• Secondary Antibody Incubation: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system and imaged.

• Analysis: The intensity of the protein bands is quantified using densitometry software and normalized to a loading control (e.g., β-actin or GAPDH). An increased ratio of pro-apoptotic (e.g., Bax) to anti-apoptotic (e.g., Bcl-2) proteins and the presence of cleaved caspases are indicative of apoptosis.[9]

Signaling Pathways and Experimental Workflows

The following diagrams, created using Graphviz, illustrate the key signaling pathways modulated by the synergistic action of naringenin/naringin and chemotherapy drugs, as well as a typical experimental workflow.

Caption: Synergistic signaling pathways of naringenin/naringin and chemotherapy.

Caption: General experimental workflow for assessing synergy.

References

• 1. Frontiers | A Systematic Review of the Preventive and Therapeutic Effects of Naringin Against Human Malignancies [frontiersin.org]
• 2. Biodegradable nanoparticulate co-delivery of flavonoid and doxorubicin: Mechanistic exploration and evaluation of anticancer effect in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Naringin alleviates methotrexate-induced liver injury in male albino rats and enhances its antitumor efficacy in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Naringin alleviates methotrexate-induced liver injury in male albino rats and enhances its antitumor efficacy in HepG2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MTT assay protocol | Abcam [abcam.com]
• 6. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 7. Apoptosis western blot guide | Abcam [abcam.com]
• 8. benchchem.com [benchchem.com]
• 9. Determination of Caspase Activation by Western Blot - PubMed [pubmed.ncbi.nlm.nih.gov]

Naringenin and its Methoxylated Derivatives: A Comparative Guide to Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

Naringenin (B18129), a flavanone (B1672756) predominantly found in citrus fruits, has garnered significant attention for its diverse pharmacological properties, including antioxidant, anti-inflammatory, and anticancer activities.[1][2][3] Modifications to its chemical structure, particularly through methoxylation, have been explored to enhance its therapeutic potential. This guide provides a comparative analysis of the structure-activity relationships of naringenin and its methoxylated derivatives, supported by experimental data and detailed protocols.

Comparative Biological Activities

The biological efficacy of naringenin is intrinsically linked to its chemical structure. The presence and position of hydroxyl and methoxy (B1213986) groups on its flavonoid backbone significantly influence its antioxidant, anti-inflammatory, and anticancer properties.

Antioxidant Activity

The antioxidant capacity of flavonoids like naringenin is often attributed to their ability to scavenge free radicals. This activity is influenced by the number and arrangement of hydroxyl groups.[4][5] Methoxylation can modulate this activity, and the overall effect depends on the position of the methoxy group.

Compound	Assay	IC50 / Activity	Reference
Naringenin	DPPH Radical Scavenging	Potent free radical scavenger	[5]
Naringenin	ABTS Radical Scavenging	High antioxidant capacity	[6]
(S)-7,4′-O-disenecioic ester naringenin	DPPH Radical Scavenging	Most effective at 1-10 µM	[7]
Naringenin	Hydroxyl Radical Scavenging	Effective neutralization	[5]
Naringenin	Superoxide Radical Scavenging	Effective neutralization	[5]

Table 1: Comparative Antioxidant Activities. This table summarizes the antioxidant capacities of naringenin and a derivative, highlighting the potent free radical scavenging properties of the parent compound.

Anti-inflammatory Activity

Naringenin exerts its anti-inflammatory effects by modulating key signaling pathways, such as the NF-κB and MAPK pathways, leading to a reduction in pro-inflammatory mediators.[1][8][9] Methoxylation can alter the molecule's interaction with these signaling proteins, thereby affecting its anti-inflammatory potency.

Compound	Cell Line	Key Findings	Reference
Naringenin	RAW 264.7 Macrophages	Inhibits NO production	[7]
Naringenin	RAW 264.7 Macrophages	Decreases pro-inflammatory cytokine expression (TNF-α, IL-6)	[10]
Carboxymidamide (DCHA) derivative of Naringenin	THP-1 cells	Inhibited macrophage activation	[10][11]
Naringenin	In vivo (LPS-induced peritonitis)	Suppressed leukocyte migration	[11]
Naringenin	In vivo (zymosan-induced paw edema)	Reduced edema	[11]

Table 2: Comparative Anti-inflammatory Activities. This table highlights the anti-inflammatory effects of naringenin and its derivative, demonstrating their ability to suppress inflammatory responses in both in vitro and in vivo models.

Anticancer Activity

The anticancer activity of naringenin and its derivatives is multifaceted, involving the induction of apoptosis, cell cycle arrest, and inhibition of metastasis.[12][13] Structural modifications, including methoxylation, have been shown to enhance the cytotoxic effects on various cancer cell lines.[14]

Compound	Cancer Cell Line(s)	Key Findings	Reference
Naringenin	Breast (MCF-7, MDA-MB-231), Colon (Caco-2), Liver (HepG2)	Blocks cell cycle and induces apoptosis	[2]
7-O-butyl naringenin	Breast (MCF-7)	Dose-dependent inhibition of proliferation, increased sub-G1 phase population	[15]
Naringenin	Human lung cancer cells	Reduced expression of MMP-2 and MMP-9 at 100 and 200 µM	[13]
Naringenin	Glioblastoma cells	Reduced migration and invasion at 100, 200, and 300 μM	[13]
7,4′-O-modified naringenin derivatives	Multiple human cancer cell lines	Showed good ratAChE inhibitory potency	[16]

Table 3: Comparative Anticancer Activities. This table summarizes the anticancer effects of naringenin and its derivatives against various cancer cell lines, showcasing their potential as antiproliferative agents.

Key Signaling Pathways

The biological activities of naringenin and its derivatives are mediated through the modulation of several critical signaling pathways. Understanding these pathways is crucial for targeted drug development.

Figure 1: Signaling pathways modulated by naringenin. This diagram illustrates how naringenin and its derivatives interfere with key signaling cascades to exert their anti-inflammatory, anticancer, and antioxidant effects.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are protocols for key assays used to evaluate the biological activities of naringenin and its derivatives.

Antioxidant Activity Assays

Figure 2: Workflow for antioxidant assays. This diagram outlines the key steps in the DPPH and ABTS radical scavenging assays.

1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow.[17]

• Protocol:

  • Prepare a stock solution of DPPH in methanol (B129727) (e.g., 0.1 mM).

  • Add 50 µL of the test compound (naringenin or its derivative at various concentrations) to 150 µL of the DPPH solution in a 96-well plate.[18]

  • Incubate the plate in the dark at room temperature for 30 minutes.[18]

  • Measure the absorbance at 517 nm using a microplate reader.[17]

  • Calculate the percentage of radical scavenging activity.

2. ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

• Principle: This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), leading to a reduction in its characteristic blue-green color.[19]

• Protocol:

  • Prepare the ABTS radical cation by reacting a 7 mM aqueous solution of ABTS with 2.45 mM potassium persulfate and allowing the mixture to stand in the dark for 12-16 hours.[18]

  • Dilute the ABTS•+ solution with ethanol (B145695) or methanol to an absorbance of 0.70 ± 0.02 at 734 nm.[18]

  • Add 2 mL of the diluted ABTS•+ solution to 1 mL of the test compound solution.[18]

  • After a set incubation time (e.g., 6 minutes), measure the absorbance at 734 nm.[20]

  • The scavenging capacity is typically expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Anti-inflammatory Activity Assay

Inhibition of Nitric Oxide (NO) Production in RAW 264.7 Macrophages

• Principle: This assay evaluates the ability of a compound to inhibit the production of nitric oxide, a key pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.[21][22]

• Protocol:

  • Seed RAW 264.7 cells in a 96-well plate at a suitable density (e.g., 1.5 x 10^5 cells/well) and allow them to adhere overnight.[23]

  • Pre-treat the cells with various concentrations of the test compound for 1 hour.[21]

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce inflammation.[21]

  • Collect the cell culture supernatant.

  • Determine the nitrite (B80452) concentration in the supernatant using the Griess reagent, which is an indicator of NO production.[21][23]

  • Measure the absorbance at the appropriate wavelength (e.g., 540 nm).

  • A cell viability assay (e.g., MTT) should be performed in parallel to ensure that the observed reduction in NO is not due to cytotoxicity.[23]

Anticancer Activity Assay

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

• Principle: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active mitochondria reduce the yellow MTT to a purple formazan (B1609692) product.[24][25]

• Protocol:

  • Seed cancer cells in a 96-well plate and allow them to attach.

  • Treat the cells with various concentrations of the test compound for a specified duration (e.g., 24, 48, or 72 hours).

  • Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 1-4 hours at 37°C.[26]

  • Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[24]

  • Measure the absorbance at approximately 570 nm.[26]

  • The percentage of cell viability is calculated relative to untreated control cells.

Conclusion

The structure-activity relationship of naringenin and its methoxylated derivatives is a promising area of research for the development of novel therapeutic agents. Methoxylation can significantly impact the biological activities of naringenin, often leading to enhanced potency. The data and protocols presented in this guide provide a foundation for researchers to compare, design, and evaluate new naringenin-based compounds with improved pharmacological profiles. Further investigations are warranted to fully elucidate the therapeutic potential of these compounds and their mechanisms of action.

References

• 1. Biological activities of naringenin: A narrative review based on in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Biological effects of naringenin and naringin: a review of bioassays | Research, Society and Development [rsdjournal.org]
• 4. mdpi.com [mdpi.com]
• 5. Antioxidant Potential of Naringenin Helps to Protect Liver Tissue from Streptozotocin-Induced Damage - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antioxidant properties, radical scavenging activity and biomolecule protection capacity of flavonoid naringenin and its glycoside naringin: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of Naringenin and Senecioic Acid Ester Derivatives and Biological Evaluation of the Astrocyte Antioxidant Mechanism and Reactivity After Inflammatory Stimulus [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Naringenin: an analgesic and anti-inflammatory citrus flavanone - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scielo.br [scielo.br]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Frontiers | Naringenin as potent anticancer phytocompound in breast carcinoma: from mechanistic approach to nanoformulations based therapeutics [frontiersin.org]
• 16. tandfonline.com [tandfonline.com]
• 17. mdpi.com [mdpi.com]
• 18. The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. mdpi.com [mdpi.com]
• 21. benchchem.com [benchchem.com]
• 22. benchchem.com [benchchem.com]
• 23. researchgate.net [researchgate.net]
• 24. benchchem.com [benchchem.com]
• 25. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 26. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Naringenin and Its Derivatives: A Comparative Docking Analysis Against Key Protein Targets

A comprehensive guide for researchers and drug development professionals on the binding affinities and interaction mechanisms of naringenin (B18129) derivatives with significant protein targets implicated in various diseases. This report synthesizes data from multiple in silico studies, presenting comparative binding energies, detailed experimental protocols, and visualizations of relevant signaling pathways.

Naringenin, a naturally occurring flavanone (B1672756) found in citrus fruits, has garnered significant attention for its diverse pharmacological properties. Its derivatives are being extensively studied for their potential therapeutic applications. Molecular docking studies have become a crucial tool in elucidating the binding mechanisms of these compounds and predicting their efficacy against a range of protein targets. This guide provides a comparative overview of these docking studies, offering valuable insights for further research and development.

Comparative Binding Affinity of Naringenin Derivatives

The binding affinity, often expressed as binding energy (kcal/mol), is a key indicator of the strength of the interaction between a ligand (naringenin derivative) and its target protein. A more negative binding energy value suggests a more stable and favorable interaction. The following tables summarize the binding energies of naringenin and its derivatives against various protein targets from several independent studies.

Target Protein	Ligand	Binding Energy (kcal/mol)	Reference Study
Breast Cancer Proteins
Estrogen Receptor α (ERα)	Naringenin	-11.05	[1]
Naringenin 2-hydroxy benzoyl hydrazone (Nar-Bhz)	-7.91	[1]
Progesterone Receptor (PR)	Naringenin	-5.49	[1]
Naringenin 2-hydroxy benzoyl hydrazone (Nar-Bhz)	-7.66	[1]
Akt1	Naringenin	-7.83	[1]
Naringenin 2-hydroxy benzoyl hydrazone (Nar-Bhz)	-7.86	[1]
EGFR	Naringenin	-7.71	[1]
Naringenin 2-hydroxy benzoyl hydrazone (Nar-Bhz)	-7.78	[1]
Survivin	Naringenin	-6.84	[1]
Naringenin 2-hydroxy benzoyl hydrazone (Nar-Bhz)	-7.82	[1]
Antioxidant Enzymes
Catalase	S-Naringenin	-10.1	[2][3]
R-Naringenin	-10.8	[2][3]
Glutathione Peroxidase (GPx)	S-Naringenin	-7.1	[2][3]
R-Naringenin	-7.1	[2][3]
Alkaline Phosphatase (ALP)	S-Naringenin	-7.1	[2][3]
R-Naringenin	-7.6	[2][3]
SGPT	S-Naringenin	-7.3	[2][3]
R-Naringenin	-7.4	[2][3]
Fungal Enzymes
HMG-CoA Reductase (C. dubliniensis)	Naringenin	-9.75	[4]
Naringin	-10.75	[4]
DNA Topoisomerase II (U. maydis)	Naringenin	-7.85	[4]
Naringin	-8.38	[4]
Other Targets
Glucosamine-6-Phosphate Synthase	Naringenin Derivative 1 (with nitro group)	-7.42	[5]
Dengue Virus Polymerase (RdRp)	Naringenin	(Strong performance in MM/GBSA)	[6]
Cyclin D1 (CCND1)	Naringin	-10.4	[7]
Mitogen-activated protein kinase 1 (MAPK1)	Naringin	-9.9	[7]

Experimental Protocols: A Methodological Overview

The methodologies employed in molecular docking studies are critical for the reproducibility and validity of the results. The following is a generalized workflow and specific protocols extracted from the cited studies.

General Molecular Docking Workflow

Caption: A generalized workflow for molecular docking studies.

Specific Protocols from Cited Studies:

• Study on Naringenin Derivatives as Glucosamine-6-Phosphate Synthase Inhibitors [5][8]:

  • Software: Glide (Schrödinger Inc. Maestro version 11).

  • Receptor Preparation: The receptor-grid files were generated using the grid-receptor generation program in Glide.

  • Ligand Docking: Grid-based ligand docking utilized a hierarchical sequence of filters to generate possible conformations of the ligand in the active-site region of the protein.

• Study on Citroflavonoids against Fungal Enzymes [4]:

  • Software: Autodock4.

  • Ligand Preparation: 2D structures were downloaded from the ZINC15 server, converted to 3D using Open Babel GUI, and optimized with the Gaussian 6.0 program using semi-empirical AM1 calculations.

  • Protein Preparation: Hydrogen atoms were added to the protein models using the MolProbity program.

• Study on Naringenin against Antioxidant Enzymes [2][3]:

  • Software: AutoDock Vina.

  • Methodology: The study focused on understanding the mechanism of ligand binding (S-NG and R-NG) with antioxidant enzymes.

• Study on Naringenin and its Derivative against Breast Cancer Proteins [1]:

  • Software: AutoDock.

  • Visualization: Discovery Studio Visualizer was used to visualize the protein-ligand interactions.

Signaling Pathways Modulated by Naringenin

Naringenin and its derivatives exert their biological effects by modulating various signaling pathways. Understanding these pathways is crucial for contextualizing the results of docking studies.

NF-κB Signaling Pathway in Inflammation

Naringenin has been shown to inhibit the NF-κB signaling pathway, a key regulator of inflammation.[9] By preventing the phosphorylation and nuclear translocation of p65, a subunit of NF-κB, naringenin can downregulate the expression of pro-inflammatory genes like iNOS, TNF-α, and COX2.[9]

Caption: Naringenin's inhibitory effect on the NF-κB signaling pathway.

Apoptosis Pathways

Naringenin can induce apoptosis (programmed cell death) in cancer cells through both the intrinsic and extrinsic pathways.[10][11] It can activate caspases, key executioner proteins in apoptosis, and modulate the expression of Bcl-2 family proteins.[9][10]

Caption: Naringenin's influence on the intrinsic and extrinsic apoptosis pathways.

PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is crucial for cell proliferation, growth, and survival. Naringin and naringenin have been shown to inhibit this pathway, thereby suppressing the growth of cancer cells.[11]

Caption: Naringenin's inhibitory effect on the PI3K/Akt/mTOR signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Molecular Docking Studies of Naringenin and its Protective Efficacy against Methotrexate Induced Oxidative Tissue Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Molecular Recognition of Citroflavonoids Naringin and Naringenin at the Active Site of the HMG-CoA Reductase and DNA Topoisomerase Type II Enzymes of Candida spp. and Ustilago maydis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Naringenin derivatives as glucosamine-6-phosphate synthase inhibitors: synthesis, antioxidants, antimicrobial, preservative efficacy, molecular docking and in silico ADMET analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular Docking and Molecular Dynamics Simulation of Fisetin, Galangin, Hesperetin, Hesperidin, Myricetin, and Naringenin against Polymerase of Dengue Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Naringin derivatives as glucosamine-6-phosphate synthase inhibitors based preservatives and their biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. On the Neuroprotective Effects of Naringenin: Pharmacological Targets, Signaling Pathways, Molecular Mechanisms, and Clinical Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Naringin and Naringenin: Their Mechanisms of Action and the Potential Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Inhibitory Effect of (2R)-6-Methoxynaringenin on COX-2: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential inhibitory effect of (2R)-6-Methoxynaringenin on Cyclooxygenase-2 (COX-2) against other known inhibitors. Due to the limited direct experimental data on (2R)-6-Methoxynaringenin's enzymatic inhibition of COX-2, this document draws upon data from its parent compound, naringenin (B18129), and other related flavonoids, alongside established COX-2 inhibitors. The information is intended to guide research efforts and highlight the need for further experimental validation.

Performance Comparison

Compound	Type	COX-2 IC50 (µM)	COX-1 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Celecoxib	Selective COX-2 Inhibitor	0.04 - 0.49	13.02 - 15	30 - 600	[4][5]
Rofecoxib	Selective COX-2 Inhibitor	~0.018	>100	>5555	[6]
Diclofenac	Non-selective Inhibitor	0.40 - 0.79	0.06	0.15	[5]
Indomethacin	Non-selective Inhibitor	2.75	0.42	0.15	[5]
Luteolin	Flavonoid	36.6	-	-	[7]
Naringenin	Flavonoid (Flavanone)	-	-	-

Note: IC50 values can vary depending on the specific assay conditions. The data for Naringenin on direct enzymatic inhibition is not available; however, it has been shown to inhibit COX-2 expression at concentrations of 50-100 µmol/L in cell-based assays.[2]

Experimental Protocols

To validate the inhibitory effect of (2R)-6-Methoxynaringenin on COX-2, a series of in vitro and cell-based assays are recommended.

In Vitro COX-2 Enzyme Inhibition Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of purified COX-2.

Materials:

• Recombinant human COX-2 enzyme

• Arachidonic acid (substrate)

• COX-2 inhibitor screening kit (e.g., colorimetric or fluorometric)

• Test compound ((2R)-6-Methoxynaringenin)

• Positive control (e.g., Celecoxib)

• Assay buffer (e.g., Tris-HCl)

• Microplate reader

Protocol:

• Prepare a stock solution of (2R)-6-Methoxynaringenin in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add the assay buffer, heme cofactor, and the COX-2 enzyme.

• Add serial dilutions of the test compound and the positive control to their respective wells. Include a vehicle control (solvent only).

• Pre-incubate the plate at 37°C for a specified time (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

• Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Incubate for a defined period (e.g., 10 minutes) at 37°C.

• Stop the reaction according to the kit's instructions (e.g., by adding a stopping solution).

• Measure the product formation (e.g., Prostaglandin (B15479496) E2) using a microplate reader at the appropriate wavelength.

• Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value.

Cell-Based COX-2 Inhibition Assay

This assay assesses the effect of the compound on COX-2 activity within a cellular context, often using lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• RAW 264.7 macrophage cell line

• Cell culture medium (e.g., DMEM) and supplements

• Lipopolysaccharide (LPS)

• Test compound ((2R)-6-Methoxynaringenin)

• Positive control (e.g., Celecoxib)

• PGE2 ELISA kit

Protocol:

• Seed RAW 264.7 cells in a 24-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of (2R)-6-Methoxynaringenin or the positive control for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) to induce COX-2 expression and prostaglandin production. Include an unstimulated control.

• Incubate for 24 hours.

• Collect the cell culture supernatant.

• Measure the concentration of PGE2 in the supernatant using a commercial ELISA kit.

• Determine the effect of the compound on PGE2 production and calculate the IC50 value.

Visualizing the Mechanisms

To better understand the context of COX-2 inhibition, the following diagrams illustrate the relevant signaling pathway and a typical experimental workflow.

Caption: COX-2 signaling pathway and the inhibitory point of action.

Caption: General workflow for validating COX-2 inhibitory activity.

References

• 1. Naringin and Naringenin: Their Mechanisms of Action and the Potential Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Naringenin more effectively inhibits inducible nitric oxide synthase and cyclooxygenase-2 expression in macrophages than in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of the inhibition effects of naringenin and its glycosides on LPS-induced inflammation in RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cyclooxygenase inhibitory natural products: current status - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of New Potential Cyclooxygenase-2 Inhibitors Using Structure-Based Virtual Screening, Molecular Dynamics and Pharmacokinetic Modelling [mdpi.com]

Comparative Bioavailability: (2R)-6-Methoxynaringenin vs. its Glycoside Form - An Extrapolated Analysis

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Direct comparative pharmacokinetic data for (2R)-6-Methoxynaringenin and its corresponding glycoside is not currently available in peer-reviewed literature. However, by extrapolating from established principles of flavonoid bioavailability, particularly from studies on the structurally similar flavanone (B1672756) naringenin (B18129) and its glycoside naringin, we can construct a scientifically grounded comparison to guide future research. This guide outlines the anticipated differences in bioavailability, presents relevant experimental data from analogous compounds, details typical experimental protocols, and provides visual representations of the underlying biological processes.

Generally, the aglycone form, (2R)-6-Methoxynaringenin, is expected to exhibit higher and more rapid absorption compared to its glycosidic counterpart. This is attributed to the lipophilic nature of the aglycone, facilitating passive diffusion across the intestinal epithelium. In contrast, the glycoside form is more hydrophilic and likely requires enzymatic hydrolysis by the gut microbiota in the colon to release the absorbable aglycone, resulting in delayed and potentially lower overall bioavailability.

Comparative Pharmacokinetic Data (Naringenin vs. Naringin)

To illustrate the expected pharmacokinetic differences between an aglycone and its glycoside, the following table summarizes data from studies on naringenin and its glycoside, naringin. These values are intended to be representative and highlight the general trends.

Pharmacokinetic Parameter	Naringenin (Aglycone)	Naringin (Glycoside)	Key Observations
Maximum Plasma Concentration (Cmax)	~15.76 µM (150 mg dose)[1][2]	Lower than aglycone	The aglycone form is expected to reach a significantly higher peak concentration in the blood.
Time to Maximum Plasma Concentration (Tmax)	~2.41 - 3.17 hours[1][2]	Delayed compared to aglycone	The time to reach peak concentration is shorter for the aglycone due to direct absorption.
Area Under the Curve (AUC)	~67.61 µM·h (150 mg dose)[1][2]	Lower than aglycone	The overall exposure to the compound is anticipated to be greater for the aglycone form.

Experimental Protocols

A typical experimental design to determine the comparative bioavailability of (2R)-6-Methoxynaringenin and its glycoside would involve the following key steps:

1. Animal Model and Dosing:

• Subjects: Male Wistar rats are commonly used for such studies.[3]

• Acclimatization: Animals are acclimatized for a period of at least one week with a standard diet and water ad libitum.

• Fasting: Prior to dosing, animals are fasted overnight (approximately 12 hours) with free access to water.[4]

• Dosing: A single dose of either (2R)-6-Methoxynaringenin or its glycoside, suspended in a suitable vehicle (e.g., carboxymethyl cellulose), is administered orally via gavage.

2. Blood Sampling:

• Blood samples are collected from the retro-orbital plexus or tail vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) post-dosing into heparinized tubes.[4]

• Plasma is separated by centrifugation and stored at -80°C until analysis.

3. Sample Analysis:

• Plasma samples are typically subjected to enzymatic hydrolysis (using β-glucuronidase and sulfatase) to measure the total aglycone concentration (free and conjugated forms).[5]

• The concentration of the analyte in the plasma is quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV or Mass Spectrometry).[3][5]

4. Pharmacokinetic Analysis:

• The plasma concentration-time data is used to calculate key pharmacokinetic parameters, including Cmax, Tmax, and AUC, using non-compartmental analysis software.

Visualizing the Pathways

To better understand the processes involved, the following diagrams illustrate a generalized experimental workflow for a bioavailability study and the metabolic pathway of a flavanone glycoside.

Experimental Workflow for Bioavailability Study

Metabolic Pathway of Flavanone Glycoside

Conclusion

While direct experimental evidence is lacking for (2R)-6-Methoxynaringenin, the established principles of flavonoid pharmacokinetics strongly suggest that its aglycone form will have superior bioavailability compared to its glycoside form. Future in vivo studies are imperative to definitively characterize and quantify the pharmacokinetic profiles of (2R)-6-Methoxynaringenin and its various glycosidic derivatives. Such research is crucial for the rational design of further preclinical and clinical investigations into the therapeutic potential of this compound.

References

• 1. Safety and Pharmacokinetics of Naringenin: A Randomized, Controlled, Single Ascending Dose, Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Safety and pharmacokinetics of naringenin: A randomized, controlled, single-ascending-dose clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bioavailability of the flavanone naringenin and its glycosides in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics, Tissue Distribution, Metabolism, and Excretion of Naringin in Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jfda-online.com [jfda-online.com]

Safety & Regulatory Compliance

Proper Disposal of (2R)-6-Methoxynaringenin: A Guide for Laboratory Professionals

For immediate reference, treat (2R)-6-Methoxynaringenin as a chemical waste product. Dispose of it through a licensed disposal company. Do not dispose of it down the drain or in regular trash.

This document provides essential safety and logistical information for the proper disposal of (2R)-6-Methoxynaringenin, a natural flavonoid compound used in research. Adherence to these procedures is critical for ensuring laboratory safety and environmental protection.

Chemical and Physical Properties

A summary of the known properties of 6-Methoxynaringenin, a closely related compound, is provided below. These properties should be considered when handling and disposing of (2R)-6-Methoxynaringenin.

Property	Value
Molecular Formula	C16H14O6[1]
Molar Mass	302.28 g/mol [1]
Appearance	Pale yellow solid[1]
Melting Point	282-286°C[1]
Boiling Point	605.5 ± 55.0 °C (Predicted)[1][2]
Solubility	Practically insoluble in water[3]
Storage	2-8°C[1]

Hazard Identification and Safety Precautions

• Potential for skin and eye irritation.

• May be harmful if swallowed.

• The effects of long-term exposure are unknown.

Personal Protective Equipment (PPE) is mandatory when handling (2R)-6-Methoxynaringenin:

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety glasses or goggles.

• Lab Coat: A standard laboratory coat.

• Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-approved respirator may be necessary.

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the safe disposal of (2R)-6-Methoxynaringenin.

• Waste Identification and Segregation:

  • Label a dedicated, sealable waste container clearly as "Hazardous Chemical Waste: (2R)-6-Methoxynaringenin".

  • Do not mix with other chemical wastes unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Collection of Waste:

  • Solid Waste: Carefully transfer any solid (2R)-6-Methoxynaringenin into the designated waste container using a spatula or other appropriate tool. Avoid generating dust.

  • Contaminated Materials: Any materials that have come into contact with the compound, such as weighing paper, gloves, and pipette tips, should also be placed in the designated hazardous waste container.

  • Solutions: If (2R)-6-Methoxynaringenin is in a solvent, it should be collected in a separate, clearly labeled liquid waste container. The solvent type must be included on the label.

• Storage of Waste:

  • Store the sealed waste container in a designated, secure area for hazardous waste collection.

  • Ensure the storage area is well-ventilated and away from incompatible materials.

• Arranging for Disposal:

  • Contact your institution's EHS office to schedule a pickup for the hazardous waste.

  • Follow all institutional procedures for waste manifest and handover. All chemical waste must be disposed of through a licensed disposal company.[4]

Spill and Emergency Procedures

In the event of a spill:

• Evacuate: Clear the immediate area of all personnel.

• Ventilate: Increase ventilation in the area, if possible.

• Contain: For small spills, and if it is safe to do so, absorb the material with an inert absorbent material (e.g., vermiculite, sand).

• Collect: Carefully sweep or scoop the absorbed material and any remaining solid into the designated hazardous waste container.

• Decontaminate: Clean the spill area with an appropriate solvent (e.g., ethanol, acetone), followed by soap and water. Collect all cleaning materials as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EHS office.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of (2R)-6-Methoxynaringenin.

Caption: Workflow for the proper disposal of (2R)-6-Methoxynaringenin.

References

• 1. chembk.com [chembk.com]
• 2. echemi.com [echemi.com]
• 3. NP-MRD: Showing NP-Card for 6-Methoxynaringenin (NP0138603) [np-mrd.org]
• 4. angenechemical.com [angenechemical.com]

Personal protective equipment for handling (2R)-6-Methoxynaringenin

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling (2R)-6-Methoxynaringenin (CAS No. 1212075-61-0).[1][2] Given that detailed toxicological properties of this specific compound have not been thoroughly investigated, it is imperative to handle it with the utmost care, adhering to the principle of "as low as reasonably achievable" (ALARA) for exposure. The following procedures are based on a composite hazard assessment of structurally related flavonoids and general laboratory safety principles.

Immediate Safety and Hazard Information

(2R)-6-Methoxynaringenin should be treated as a potentially hazardous substance. Based on data from similar compounds, it may be harmful if swallowed and can cause skin and eye irritation. All handling should be performed by trained personnel in a controlled laboratory environment.

Key Hazards:

• Acute Oral Toxicity: Harmful if swallowed.

• Skin Irritation: May cause skin irritation.

• Eye Irritation: May cause serious eye irritation.

• Respiratory Irritation: Inhalation of dust may cause respiratory irritation.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory. The required PPE is detailed below:

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene).	Provides a barrier against dermal absorption.[3][4]
Eye Protection	Chemical safety goggles with side shields or a full-face shield.[3]	Protects eyes from splashes, aerosols, and solid particulates. A face shield offers additional protection for the entire face.[5]
Body Protection	A lab coat with long sleeves and elastic cuffs. A chemically resistant apron should be worn over the lab coat when handling larger quantities or solutions.[5]	Prevents contamination of personal clothing and skin. The apron provides an additional layer of protection against spills.[5]
Respiratory Protection	A NIOSH-approved respirator with a P100 particulate filter is required when handling the solid compound outside of a certified chemical fume hood or for spill cleanup.[5]	Protects against inhalation of fine powders, which is a primary route of exposure for potent compounds.[5]

Operational Workflow for Handling

Adherence to a strict operational workflow is critical to minimize exposure and prevent contamination.

Caption: Workflow for Handling (2R)-6-Methoxynaringenin

Experimental Protocols: Spill and Exposure Management

In Case of a Spill:

• Evacuate: Evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For a dry spill, carefully sweep up the material, avoiding dust generation, and place it in a sealed, labeled container for disposal. For a liquid spill, absorb with an inert material and place in a sealed, labeled container.

• Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

• Dispose: Dispose of all contaminated materials as hazardous waste.

In Case of Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[5] Seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[5] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[5] Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[5] Seek immediate medical attention.

Disposal Plan

All waste containing (2R)-6-Methoxynaringenin must be treated as hazardous waste and disposed of in accordance with local, state, and federal regulations.

Waste Segregation and Disposal:

• Solid Waste: Collect all solid waste, including contaminated PPE and weighing papers, in a clearly labeled, sealed container for hazardous waste.

• Liquid Waste: Collect all liquid waste in a clearly labeled, sealed container for hazardous waste. Do not mix with other waste streams unless compatible.

• Contaminated Glassware: Rinse glassware three times with a suitable solvent. The first two rinses should be collected as hazardous liquid waste. The glassware can then be washed normally.[5]

• Sharps Waste: Dispose of any contaminated needles or other sharps in a puncture-resistant sharps container.[5]

The primary and recommended method for the disposal of (2R)-6-Methoxynaringenin is through a licensed and approved hazardous waste disposal company.[4]

References

• 1. (2R)-6-Methoxynaringenin | CymitQuimica [cymitquimica.com]
• 2. calpaclab.com [calpaclab.com]
• 3. extrasynthese.com [extrasynthese.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]